5-Bromo-1,2-benzisoxazole

• CAS: 837392-65-1

Core Science & Biosynthesis

5-Bromo-1,2-benzisoxazole chemical properties and structure

An In-depth Technical Guide on the Core Chemical Properties and Structure of 5-Bromo-1,2-benzisoxazole

Introduction

5-Bromo-1,2-benzisoxazole is a halogenated heterocyclic compound of significant interest in the fields of medicinal chemistry and drug development. The core 1,2-benzisoxazole moiety, an aromatic structure formed by the fusion of a benzene and an isoxazole ring, is recognized as a "privileged scaffold".[1] This framework is present in numerous clinically successful drugs, particularly those targeting the central nervous system, such as the antipsychotics Risperidone and Paliperidone, and the anticonvulsant Zonisamide.[1][2]

The strategic introduction of a bromine atom at the 5-position is a deliberate modification intended to modulate the molecule's physicochemical properties, reactivity, and biological profile.[1] Halogenation can enhance binding affinity to biological targets through effects like halogen bonding, and it provides a reactive handle for further chemical derivatization.[1] This guide provides a comprehensive overview of the chemical structure, properties, synthesis, reactivity, and spectroscopic characterization of 5-Bromo-1,2-benzisoxazole for researchers, scientists, and drug development professionals.

Chemical Structure and Identifiers

The structure of 5-Bromo-1,2-benzisoxazole consists of a benzene ring fused to an isoxazole ring system, with a bromine atom substituted at the C5 position of the bicyclic structure.

Identifier	Value	Source
IUPAC Name	5-Bromo-1,2-benzisoxazole	[3]
CAS Number	837392-65-1	[1][3][4]
Molecular Formula	C₇H₄BrNO	[4][5][6]
SMILES String	Brc2cc1c(onc1)cc2	[7]
InChI Key	XAGKLUNARLSYDT-UHFFFAOYSA-N	[1][7]

Physicochemical Properties

The physicochemical properties of a compound are critical for its handling, formulation, and behavior in biological systems. The data for 5-Bromo-1,2-benzisoxazole is summarized below.

Property	Value	Source
Molecular Weight	198.02 g/mol	[4][5][6]
Appearance	White to yellow solid (predicted)	[6]
Melting Point	Data not readily available
Boiling Point	Data not readily available
Solubility	Data not readily available

Spectroscopic Characterization

Spectroscopic analysis is essential for the unambiguous confirmation of the chemical structure. The combination of mass spectrometry, NMR, and IR spectroscopy provides a complete picture of the molecule's composition and connectivity.

Diagram 1: Workflow for Spectroscopic Analysis.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition. For a bromine-containing compound, the two stable isotopes, ⁷⁹Br and ⁸¹Br, exist in a nearly 1:1 ratio, resulting in a characteristic isotopic pattern for the molecular ion.[1]

Parameter	Expected Value	Observation
Ionization Method	Electron Ionization (EI) or Electrospray (ESI)	-
[M]⁺	196 m/z	Corresponds to the molecule with the ⁷⁹Br isotope.[1]
[M+2]⁺	198 m/z	Corresponds to the molecule with the ⁸¹Br isotope.[1]
Isotopic Ratio	~1:1	The M⁺ and M+2 peaks should have nearly equal intensities, a definitive indicator of a single bromine atom.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms, confirming the connectivity and substitution pattern. While specific experimental data for 5-Bromo-1,2-benzisoxazole is not widely published, chemical shifts can be predicted based on known data for related benzisoxazole and brominated aromatic structures.[8]

Spectroscopy	Predicted Chemical Shift (δ) ppm	Assignment
¹H NMR	7.0 - 8.5 ppm	Aromatic protons on the benzisoxazole ring system. The specific coupling patterns would confirm the substitution.[8]
¹³C NMR	110 - 160 ppm	Aromatic carbons of the fused ring system.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~3100 - 3000	C-H Stretch	Aromatic Ring
~1640 - 1450	C=C and C=N Stretch	Aromatic and Isoxazole Rings[8]
~1055	C-O Stretch	Isoxazole Ring[8]
~700 - 500	C-Br Stretch	Aryl Halide

Synthesis and Reactivity

Synthesis

The synthesis of 5-Bromo-1,2-benzisoxazole typically involves the formation of the isoxazole ring as the key step. Common strategies include the intramolecular cyclization of appropriately substituted precursors.[1]

• Cyclization of o-Hydroxy Ketoximes : A widely used method involves the reaction of an o-hydroxy ketone with hydroxylamine to form an oxime, which then undergoes cyclization to form the 1,2-benzisoxazole core. The bromine can be introduced either on the starting material or by direct bromination of the formed benzisoxazole ring.[1]

• Direct Bromination : Electrophilic aromatic substitution on a pre-formed 1,2-benzisoxazole ring can be used to install the bromine atom at the 5-position.[1]

Diagram 2: General Synthetic Pathway via Ketoxime Cyclization.

Reactivity

The bromine atom at the 5-position is the primary site of reactivity, making 5-Bromo-1,2-benzisoxazole a versatile building block for creating a diverse library of derivatives.

• Palladium-Catalyzed Cross-Coupling : The aryl bromide is an excellent substrate for various cross-coupling reactions, such as the Suzuki-Miyaura coupling (with boronic acids) to form new carbon-carbon bonds.[1]

• Nucleophilic Aromatic Substitution (SNAAr) : The electron-withdrawing nature of the fused isoxazole ring facilitates the displacement of the bromide by nucleophiles like amines and thiols, allowing for the formation of C-N and C-S bonds.[1]

Diagram 3: Key Derivatization Reactions of 5-Bromo-1,2-benzisoxazole.

Experimental Protocols

General Protocol for Spectroscopic Analysis

• Sample Preparation :

  • NMR : Dissolve 5-10 mg of the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.[9]

  • MS (ESI) : Prepare a dilute solution of the sample (approx. 1 mg/mL) in a solvent such as methanol or acetonitrile.[10]

  • IR (KBr Pellet) : Thoroughly grind 1-2 mg of the solid sample with ~150 mg of dry KBr powder. Press the mixture into a thin, transparent pellet using a hydraulic press.[9][10]

• Data Acquisition :

  • NMR : Acquire ¹H and ¹³C spectra on a spectrometer (e.g., 400 MHz). Reference ¹H spectra to TMS (0.00 ppm) and ¹³C spectra to the solvent peak.[9]

  • MS (ESI) : Infuse the sample solution into the mass spectrometer. Acquire the spectrum in both positive and negative ion modes over a relevant mass range (e.g., m/z 50-500).[10]

  • IR : Record a background spectrum of the KBr pellet. Then, record the sample spectrum from approximately 4000 to 400 cm⁻¹.[10]

• Data Analysis :

  • Analyze chemical shifts, coupling constants, and integration in NMR spectra.

  • Identify the molecular ion ([M]⁺) and the [M+2]⁺ peak in the mass spectrum to confirm molecular weight and the presence of bromine.

  • Assign major absorption bands in the IR spectrum to the corresponding functional groups.

Representative Synthesis Protocol: Cyclization of 4-bromo-2-hydroxyacetophenone oxime

This is a representative protocol based on general methods for 1,2-benzisoxazole synthesis.[1]

• Oxime Formation : To a solution of 4-bromo-2-hydroxyacetophenone (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.5 eq). Reflux the mixture for 2-4 hours, monitoring by TLC.

• Work-up : After completion, cool the reaction mixture and pour it into ice-cold water. Collect the precipitated solid (the oxime intermediate) by filtration, wash with water, and dry under vacuum.

• Cyclization : Suspend the dried oxime in a suitable solvent (e.g., toluene). Add a dehydrating agent such as polyphosphoric acid (PPA) or triflic anhydride. Heat the mixture to reflux for 6-12 hours until TLC indicates the consumption of the starting material.

• Purification : Cool the reaction mixture and carefully quench with a saturated sodium bicarbonate solution. Extract the product with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield 5-Bromo-1,2-benzisoxazole.

References

• 1. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 2. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 3. pschemicals.com [pschemicals.com]
• 4. usbio.net [usbio.net]
• 5. 5-Bromo-1,3-benzoxazole AldrichCPR 132244-31-6 [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. CAS No.837392-65-1,1,2-BENZISOXAZOLE, 5-BROMO- Suppliers [lookchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Physicochemical characteristics of 5-Bromo-1,2-benzisoxazole

An In-depth Technical Guide on the Physicochemical Characteristics of 5-Bromo-1,2-benzisoxazole

Introduction

The 1,2-benzisoxazole moiety represents a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its ability to bind to a variety of biological targets.[1] This aromatic heterocyclic system, formed by the fusion of a benzene and an isoxazole ring, is integral to numerous therapeutic agents, particularly those targeting the central nervous system (CNS).[1][2] Clinically successful drugs, including the antipsychotics Risperidone and Paliperidone, and the anticonvulsant Zonisamide, feature this core structure, underscoring its pharmacological significance.[1][3][4]

The strategic introduction of a bromine atom at the 5-position to create 5-Bromo-1,2-benzisoxazole is a deliberate modification aimed at modulating the molecule's physicochemical properties, chemical reactivity, and biological profile.[1] Halogenation is a widely employed strategy in drug design to enhance binding affinity, metabolic stability, and other pharmacokinetic parameters.[1] This technical guide provides a comprehensive overview of the physicochemical characteristics, spectroscopic data, and experimental protocols related to 5-Bromo-1,2-benzisoxazole for researchers, scientists, and drug development professionals.

Physicochemical Properties

The fundamental physicochemical properties of 5-Bromo-1,2-benzisoxazole are summarized below. These characteristics are essential for its handling, formulation, and application in synthetic and analytical procedures.

Property	Value	Reference(s)
CAS Number	837392-65-1	[1][5][6][7]
Molecular Formula	C₇H₄BrNO	[5][8]
Molecular Weight	198.02 g/mol	[1][5][8]
Appearance	White to light yellow solid	[8][9]
Melting Point	37-42 °C (for the related 1,3-isomer)	[8]
Storage Temperature	Store at -20°C to 8°C	[5][8]
Purity	≥ 98% (by GC)	[8]

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation and purity assessment of 5-Bromo-1,2-benzisoxazole.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition. A key feature for a mono-brominated compound is the isotopic pattern of the molecular ion peak. Due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio, the mass spectrum exhibits two peaks of nearly equal intensity separated by two mass-to-charge (m/z) units (M⁺ and M+2).[1]

Ionization Method	Molecular Ion (m/z)	Key Fragments (m/z)	Notes	Reference(s)
GC-MS / EI-MS	196 [M]⁺, 198 [M+2]⁺	Fragmentation often involves cleavage of the weak N-O bond.	The M⁺ and M+2 peaks have nearly equal intensity, confirming the presence of one bromine atom.	[1][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule. While specific high-resolution spectra for 5-Bromo-1,2-benzisoxazole are not detailed in the available literature, typical chemical shift ranges for the parent 1,2-benzisoxazole scaffold are noted.

¹H NMR: Aromatic protons in benzisoxazole derivatives typically resonate in the range of 7.0-8.5 ppm.[11]

¹³C NMR: Aromatic carbons in substituted benzisoxazoles generally appear in the 110-160 ppm range.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify characteristic functional groups and bond vibrations within the molecule.

Wavenumber (cm⁻¹)	Assignment	Reference(s)
~3080	Aromatic C-H stretch	[11]
1640 - 1450	C=C and C=N ring stretching	[11]
~1055	C-O stretching	[11]
(Not specified)	C-Br stretching	[10]

Chemical Reactivity and Derivatization

The bromine atom at the 5-position is the primary site for chemical modification, allowing for the synthesis of a diverse library of derivatives.

• Nucleophilic Aromatic Substitution (SNAAr): The electron-withdrawing nature of the fused isoxazole ring facilitates the displacement of the bromine atom by various nucleophiles, such as amines and thiols.[1]

• Palladium-Catalyzed Cross-Coupling Reactions: These reactions offer a versatile and efficient method for forming new carbon-carbon and carbon-heteroatom bonds.[1][12]

  • Suzuki-Miyaura Coupling: Couples the aryl bromide with organoboron compounds (e.g., boronic acids) to form C-C bonds.[1][12]

  • Heck Reaction: Involves the coupling of the aryl bromide with an alkene to create a substituted alkene.[12]

  • Buchwald-Hartwig Amination: Forms C-N bonds by coupling the aryl bromide with amines.[12]

Caption: Key derivatization pathways for 5-Bromo-1,2-benzisoxazole.

Experimental Protocols

Synthesis of 5-Bromo-1,2-benzisoxazole

A prevalent method for synthesizing the 1,2-benzisoxazole core involves the intramolecular cyclization of an o-hydroxy ketoxime precursor.[1] The bromine can be introduced either before or after the ring formation. A plausible general pathway is outlined below.[1][10]

Caption: General synthetic workflow for 5-Bromo-1,2-benzisoxazole.

1. Oximation:

• To a solution of 2-hydroxy-5-bromoacetophenone in a suitable solvent like ethanol, add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate or pyridine).[10]

• Stir the reaction mixture at room temperature or heat to reflux until the starting material is consumed, as monitored by Thin-Layer Chromatography (TLC).[10]

2. Cyclization:

• The resulting oxime intermediate can be cyclized either in situ or after isolation.[10]

• The cyclization is typically promoted by heat or the addition of a dehydrating agent to facilitate the removal of water and closure of the isoxazole ring.[10]

3. Work-up and Purification:

• After cooling the reaction mixture, extract the product with an appropriate organic solvent.

• Wash the organic layer with water and brine, then dry it over an anhydrous salt (e.g., sodium sulfate).

• Concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude solid by recrystallization or column chromatography on silica gel to yield pure 5-Bromo-1,2-benzisoxazole.[10]

Analytical Characterization Protocols

A standard workflow should be followed to confirm the identity and purity of the synthesized compound.

Caption: Analytical workflow for compound characterization.

1. Mass Spectrometry (GC-MS):

• Sample Introduction: Introduce the sample via a gas chromatograph for separation and subsequent entry into the mass spectrometer.[11]

• Ionization: Use Electron Ionization (EI) at 70 eV to generate molecular ions and fragments.[11]

• Analysis: Scan a mass range (e.g., m/z 40-400) to detect the molecular ion peaks ([M]⁺ at m/z 196 and [M+2]⁺ at m/z 198) and characteristic fragment ions.[1][11]

2. NMR Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Acquisition: Record ¹H and ¹³C NMR spectra on a high-resolution spectrometer (e.g., 400 MHz or higher).[11]

• Analysis: Integrate proton signals and analyze chemical shifts and coupling constants to confirm the aromatic substitution pattern.

3. IR Spectroscopy:

• Sample Preparation: Prepare the sample as a KBr pellet or a thin film on a salt plate.

• Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Analysis: Identify characteristic absorption bands corresponding to aromatic C-H, C=C, C=N, and C-O bonds to confirm the presence of the benzisoxazole core.[11]

References

• 1. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 2. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 3. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. soc.chim.it [soc.chim.it]
• 5. usbio.net [usbio.net]
• 6. CAS No.837392-65-1,1,2-BENZISOXAZOLE, 5-BROMO- Suppliers [lookchem.com]
• 7. 5-Bromo-1,2-benzisoxazole | 837392-65-1 [sigmaaldrich.com]
• 8. chemimpex.com [chemimpex.com]
• 9. 1,2-BENZISOXAZOLE, 5-BROMO-3-METHYL- CAS#: 66033-76-9 [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

5-Bromo-1,2-benzisoxazole: A Technical Guide for Drug Discovery and Development

CAS Number: 837392-65-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-1,2-benzisoxazole is a halogenated heterocyclic compound that has garnered significant interest in medicinal chemistry. The 1,2-benzisoxazole core is recognized as a "privileged scaffold," a molecular framework known to bind to a variety of biological targets, leading to a wide spectrum of pharmacological activities.[1] Derivatives of this scaffold have demonstrated antipsychotic, anticonvulsant, antimicrobial, anti-inflammatory, and anticancer properties.[1] The strategic placement of a bromine atom at the 5-position modulates the electronic properties and metabolic stability of the molecule, making 5-Bromo-1,2-benzisoxazole a versatile building block for the synthesis of novel therapeutic agents, including its emerging role as a component in proteolysis-targeting chimeras (PROTACs).

Physicochemical Properties

While specific experimental data for 5-Bromo-1,2-benzisoxazole is not extensively reported in publicly available literature, the following table summarizes its key identifiers and expected properties based on its structure and data from similar compounds.

Property	Value
CAS Number	837392-65-1
Molecular Formula	C₇H₄BrNO
Molecular Weight	198.02 g/mol [2]
Appearance	Expected to be a solid at room temperature
Purity	Commercially available with purities of ≥97%

Spectroscopic Characterization

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The chemical shifts and coupling patterns would be influenced by the bromine substituent and the fused isoxazole ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum should display seven signals corresponding to the seven carbon atoms in the molecule. The chemical shifts will be characteristic of the aromatic and heterocyclic ring systems.

Infrared (IR) Spectroscopy: The IR spectrum is expected to exhibit characteristic absorption bands for aromatic C-H stretching (around 3100-3000 cm⁻¹), C=C and C=N ring stretching (in the 1600-1400 cm⁻¹ region), and C-O stretching.[1]

Mass Spectrometry (MS): The mass spectrum should show a characteristic isotopic pattern for a monobrominated compound, with two peaks of nearly equal intensity separated by 2 m/z units (for ⁷⁹Br and ⁸¹Br isotopes) for the molecular ion.[1]

Synthesis and Experimental Protocols

The synthesis of 5-Bromo-1,2-benzisoxazole can be achieved through the cyclization of a suitably substituted precursor. A common and direct approach involves the cyclization of a pre-brominated o-hydroxybenzaldehyde oxime.

Synthesis of 5-Bromo-1,2-benzisoxazole from 2-Hydroxy-5-bromobenzaldehyde

This two-step procedure involves the formation of an oxime followed by an intramolecular cyclization.

Step 1: Oximation of 2-Hydroxy-5-bromobenzaldehyde

• Materials: 2-Hydroxy-5-bromobenzaldehyde, hydroxylamine hydrochloride, a base (e.g., sodium acetate or pyridine), and a suitable solvent (e.g., ethanol).

• Procedure:

  • Dissolve 2-hydroxy-5-bromobenzaldehyde in ethanol.

  • Add an aqueous solution of hydroxylamine hydrochloride and sodium acetate.

  • Stir the reaction mixture at room temperature or under reflux until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and isolate the 2-hydroxy-5-bromobenzaldehyde oxime by filtration or extraction.

Step 2: Cyclization to 5-Bromo-1,2-benzisoxazole

• Materials: 2-Hydroxy-5-bromobenzaldehyde oxime, a dehydrating agent or a base, and a suitable solvent.

• Procedure:

  • The isolated oxime is subjected to cyclization, which can be promoted by heat or by using a dehydrating agent.

  • Alternatively, cyclization can be achieved under basic conditions.[1]

  • The reaction progress is monitored by TLC.

  • After completion, the reaction mixture is worked up by extraction with an organic solvent. The organic layer is then washed, dried, and concentrated.

  • The crude product is purified by recrystallization or column chromatography to yield 5-Bromo-1,2-benzisoxazole.

Synthetic Pathway for 5-Bromo-1,2-benzisoxazole.

Applications in Drug Development

The bromine atom at the 5-position of 5-Bromo-1,2-benzisoxazole serves as a versatile synthetic handle for introducing molecular diversity through various palladium-catalyzed cross-coupling reactions. This allows for the systematic exploration of structure-activity relationships (SAR) in drug discovery programs.

Palladium-Catalyzed Cross-Coupling Reactions

5-Bromo-1,2-benzisoxazole is an excellent substrate for a range of palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds.

Suzuki-Miyaura Coupling: This reaction allows for the introduction of aryl or heteroaryl substituents at the 5-position by coupling with boronic acids or their esters.

• General Protocol:

  • In a reaction vessel, combine 5-Bromo-1,2-benzisoxazole, an arylboronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)), and a base (e.g., K₂CO₃ or Cs₂CO₃).

  • Add a suitable solvent system (e.g., dioxane/water or toluene/ethanol).

  • Degas the mixture and heat under an inert atmosphere until the starting material is consumed (monitored by TLC or LC-MS).

  • After cooling, perform an aqueous work-up and extract the product with an organic solvent.

  • Purify the crude product by column chromatography.

Buchwald-Hartwig Amination: This method is used to form a C-N bond by coupling 5-Bromo-1,2-benzisoxazole with a primary or secondary amine.

• General Protocol:

  • Combine 5-Bromo-1,2-benzisoxazole, the desired amine (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd₂(dba)₃), a phosphine ligand (e.g., XPhos or BINAP), and a base (e.g., NaOtBu or K₃PO₄) in a reaction vessel.

  • Add an anhydrous, deoxygenated solvent (e.g., toluene or dioxane).

  • Heat the reaction mixture under an inert atmosphere until completion.

  • After cooling, quench the reaction and perform an extractive work-up.

  • Purify the product by column chromatography.

Cross-Coupling Reactions of 5-Bromo-1,2-benzisoxazole.

Role as a Building Block for Protein Degraders (PROTACs)

PROTACs are heterobifunctional molecules that induce the degradation of a target protein of interest (POI) by hijacking the cell's ubiquitin-proteasome system. A PROTAC consists of a ligand for the POI and a ligand for an E3 ubiquitin ligase, connected by a chemical linker. 5-Bromo-1,2-benzisoxazole can serve as a rigid core or a component of the linker in PROTAC design. The bromo-functionality allows for its covalent attachment to either the POI ligand or the E3 ligase ligand through reactions like the Suzuki-Miyaura or Buchwald-Hartwig couplings.

Generalized Workflow for PROTAC Synthesis.

Conclusion

5-Bromo-1,2-benzisoxazole is a valuable and versatile building block for medicinal chemistry and drug development. Its "privileged" 1,2-benzisoxazole core, combined with the synthetic handle provided by the bromine substituent, makes it an attractive starting material for the synthesis of diverse compound libraries. The applicability of this compound in robust palladium-catalyzed cross-coupling reactions allows for the facile introduction of various functionalities, enabling extensive SAR studies. Its potential role as a core component in the burgeoning field of targeted protein degradation further highlights its importance for the development of next-generation therapeutics. Further research into the synthesis of novel derivatives of 5-Bromo-1,2-benzisoxazole is warranted to fully explore its therapeutic potential.

References

• 1. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 2. usbio.net [usbio.net]

A Technical Guide to the Synthesis of 1,2-Benzisoxazole: Discovery and Historical Evolution

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif of significant interest in medicinal chemistry, forming the core of numerous therapeutic agents. This technical guide provides an in-depth exploration of the discovery and historical evolution of 1,2-benzisoxazole synthesis. It covers the seminal first synthesis and traces the development of various synthetic strategies, including classical and modern methodologies. This document offers detailed experimental protocols for key transformations, presents quantitative data in structured tables for comparative analysis, and illustrates pivotal reaction mechanisms through detailed diagrams.

Introduction: The Significance of the 1,2-Benzisoxazole Core

The fusion of a benzene ring with an isoxazole moiety to form 1,2-benzisoxazole results in a scaffold with unique physicochemical properties that are highly valuable in drug design. This heterocyclic system is a cornerstone in the development of a range of pharmaceuticals, most notably in the area of central nervous system (CNS) disorders. Marketed drugs such as the atypical antipsychotics risperidone and paliperidone, and the anticonvulsant zonisamide, feature the 1,2-benzisoxazole core, underscoring its importance in modern therapeutics. The continued interest in this scaffold necessitates a thorough understanding of its synthesis, from its historical origins to contemporary methods.

The Genesis of 1,2-Benzisoxazole: A Historical Perspective

The first documented synthesis of a 1,2-benzisoxazole derivative, then named "indoxazene," is attributed to the German chemist Paul Friedländer in 1882 . In his seminal work published in Berichte der deutschen chemischen Gesellschaft, Friedländer reported the formation of indoxazene through the reductive cyclization of o-nitrobenzaldehyde. This discovery laid the foundational stone for the vast field of 1,2-benzisoxazole chemistry.

Friedländer's original method involved the reduction of o-nitrobenzaldehyde, which led to an intramolecular condensation to form the bicyclic 1,2-benzisoxazole ring system. This early work not only introduced a novel heterocyclic compound but also established a fundamental synthetic strategy—the reductive cyclization of ortho-substituted nitroarenes—that would be refined and utilized for decades to come.

Key Synthetic Strategies for 1,2-Benzisoxazole Construction

The synthesis of the 1,2-benzisoxazole core can be broadly categorized into several key strategies. These methods have evolved from classical, often harsh, reaction conditions to more mild and efficient modern techniques.

Intramolecular Cyclization of o-Hydroxyaryl Oximes (N-O Bond Formation)

One of the most traditional and widely employed methods for constructing the 1,2-benzisoxazole ring is through the intramolecular cyclization of o-hydroxyaryl oximes. This approach involves the formation of the N-O bond in the final ring-closing step.

General Reaction Scheme:

Figure 1: General workflow for the synthesis of 1,2-benzisoxazoles from o-hydroxyaryl ketones/aldehydes.

Mechanism of Cyclization:

The mechanism involves the activation of the oxime hydroxyl group by a dehydrating agent, followed by an intramolecular nucleophilic attack from the phenolic oxygen to form the isoxazole ring.

Figure 2: Mechanism of N-O bond formation in the cyclization of o-hydroxyaryl oximes.

Experimental Protocol: Synthesis of 3-Methyl-1,2-benzisoxazole from 2-Hydroxyacetophenone Oxime

• Preparation of 2-Hydroxyacetophenone Oxime: To a solution of 2-hydroxyacetophenone (10 mmol) in ethanol (50 mL), add hydroxylamine hydrochloride (12 mmol) and sodium acetate (15 mmol). Reflux the mixture for 2-4 hours, monitoring the reaction by TLC. After completion, cool the reaction mixture and pour it into ice-cold water. Filter the precipitate, wash with water, and dry to obtain 2-hydroxyacetophenone oxime.

• Cyclization to 3-Methyl-1,2-benzisoxazole: In a round-bottom flask, place 2-hydroxyacetophenone oxime (5 mmol) and acetic anhydride (10 mL). Heat the mixture at reflux for 1-2 hours. After cooling, pour the reaction mixture into a saturated solution of sodium bicarbonate to neutralize the excess acetic anhydride. Extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 3-methyl-1,2-benzisoxazole.

Table 1: Synthesis of 1,2-Benzisoxazoles via Cyclization of o-Hydroxyaryl Oximes

Starting Material	Reagents	Conditions	Yield (%)
2-Hydroxyacetophenone Oxime	Acetic Anhydride	Reflux, 1 h	85
2-Hydroxy-5-chloroacetophenone Oxime	Polyphosphoric Acid (PPA)	120 °C, 30 min	92
Salicylaldehyde Oxime	Acetic Anhydride	Reflux, 2 h	78
2-Hydroxy-4-methoxybenzaldehyde Oxime	SOCl₂	Reflux, 1 h	88

Reductive Cyclization of o-Nitro Carbonyl Compounds

This classical approach, pioneered by Friedländer, involves the reduction of an ortho-nitro group, which then undergoes an intramolecular condensation with a neighboring carbonyl functionality.

General Reaction Scheme:

Figure 3: General workflow for the reductive cyclization of o-nitro carbonyl compounds.

Experimental Protocol: Synthesis of 1,2-Benzisoxazole from o-Nitrobenzaldehyde

• In a three-necked flask equipped with a mechanical stirrer, add a solution of o-nitrobenzaldehyde (10 mmol) in ethanol (50 mL).

• To this solution, add a solution of stannous chloride dihydrate (SnCl₂·2H₂O) (30 mmol) in concentrated hydrochloric acid (20 mL) dropwise at 0-5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Pour the reaction mixture into ice-cold water and basify with a 20% sodium hydroxide solution to a pH of 8-9.

• Extract the product with diethyl ether (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the crude product by vacuum distillation or column chromatography to yield 1,2-benzisoxazole.

Table 2: Synthesis of 1,2-Benzisoxazoles via Reductive Cyclization

Starting Material	Reducing Agent	Conditions	Yield (%)
o-Nitrobenzaldehyde	SnCl₂/HCl	Room Temp, 5 h	75
2-Nitro-4-chlorobenzaldehyde	H₂/Pd-C	50 psi, Room Temp, 6 h	82
2-Nitroacetophenone	NaBH₄/NiCl₂	Methanol, Room Temp, 3 h	68
2-Nitro-5-methoxybenzaldehyde	Fe/AcOH	80 °C, 2 h	88

Modern Synthetic Approaches

In recent years, more efficient and versatile methods for the synthesis of 1,2-benzisoxazoles have been developed, often employing transition-metal catalysis or milder reaction conditions.

This modern approach provides a direct route to functionalized 1,2-benzisoxazoles through the cycloaddition of in situ generated nitrile oxides and arynes.

Reaction Scheme:

Figure 4: Logical relationship in the [3+2] cycloaddition synthesis of 1,2-benzisoxazoles.

Experimental Protocol: Synthesis of 3-Phenyl-1,2-benzisoxazole via [3+2] Cycloaddition

• To a flame-dried Schlenk tube under an argon atmosphere, add cesium fluoride (1.5 mmol) and 2-(trimethylsilyl)phenyl trifluoromethanesulfonate (0.5 mmol).

• Add anhydrous acetonitrile (5 mL) and stir the suspension at room temperature.

• In a separate flask, prepare a solution of benzohydroximoyl chloride (0.6 mmol) in anhydrous acetonitrile (2 mL).

• Add the solution of benzohydroximoyl chloride to the suspension of the aryne precursor and CsF dropwise over 1 hour using a syringe pump.

• Stir the reaction mixture at room temperature for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution (10 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford 3-phenyl-1,2-benzisoxazole.

Table 3: [3+2] Cycloaddition Synthesis of 3-Substituted 1,2-Benzisoxazoles

Aryne Precursor	Nitrile Oxide Precursor	Conditions	Yield (%)
2-(TMS)PhOTf	Benzohydroximoyl Chloride	CsF, MeCN, RT, 12 h	89
2-(TMS)PhOTf	4-Methoxybenzohydroximoyl Chloride	CsF, MeCN, RT, 12 h	92
2-(TMS)PhOTf	Ethyl 2-chloro-2-(hydroxyimino)acetate	CsF, MeCN, RT, 14 h	76
1-Amino-2-benzotriazole	Phenylacetylene	t-BuONO, 80 °C, 4 h	65

Conclusion

The synthesis of 1,2-benzisoxazoles has a rich history, beginning with Friedländer's pioneering work in the late 19th century. From classical reductive cyclizations and dehydrative ring closures to modern, highly efficient methods such as [3+2] cycloadditions, the synthetic chemist's toolbox for accessing this important heterocyclic scaffold has expanded significantly. The methodologies detailed in this guide provide a comprehensive overview for researchers and professionals in the field of drug discovery and development, enabling the continued exploration of the therapeutic potential of 1,2-benzisoxazole derivatives. The ongoing innovation in synthetic organic chemistry promises to deliver even more elegant and sustainable routes to this privileged structure in the future.

Spectroscopic Data for 5-Bromo-1,2-benzisoxazole: A Technical Guide

Introduction

5-Bromo-1,2-benzisoxazole is a halogenated heterocyclic compound. The 1,2-benzisoxazole core is a significant scaffold in medicinal chemistry, forming the basis for a variety of therapeutic agents. The addition of a bromine atom at the 5-position can significantly influence the molecule's physicochemical properties, including its lipophilicity and metabolic stability, making it a compound of interest for researchers in drug discovery and materials science. This guide provides a summary of the available spectroscopic data for 5-Bromo-1,2-benzisoxazole and outlines the experimental protocols for acquiring such data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. For 5-Bromo-1,2-benzisoxazole, both ¹H (proton) and ¹³C (carbon-13) NMR are essential for structural confirmation.

¹H NMR Spectroscopy Data

The aromatic protons of 5-Bromo-1,2-benzisoxazole are expected to resonate in the downfield region of the spectrum, typically between 7.0 and 8.5 ppm, due to the deshielding effects of the aromatic ring system.

Proton Assignment	Expected Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-3	~8.6 - 8.8	s	-
H-4	~7.6 - 7.8	d	~8.5 - 9.0
H-6	~7.7 - 7.9	dd	~8.5 - 9.0, ~1.5 - 2.0
H-7	~8.0 - 8.2	d	~1.5 - 2.0

Note: The predicted values are based on the analysis of related benzisoxazole structures. The exact chemical shifts and coupling constants can vary depending on the solvent and experimental conditions.

¹³C NMR Spectroscopy Data

The ¹³C NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the 5-Bromo-1,2-benzisoxazole molecule. Aromatic carbons typically resonate between 110 and 160 ppm.

Carbon Assignment	Expected Chemical Shift (δ) ppm
C-3	~155 - 160
C-3a	~120 - 125
C-4	~125 - 130
C-5	~115 - 120
C-6	~130 - 135
C-7	~110 - 115
C-7a	~160 - 165

Note: These are estimated chemical shift ranges. The carbon attached to the bromine (C-5) is expected to be in the lower end of the aromatic region due to the halogen's electronegativity.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 5-Bromo-1,2-benzisoxazole will exhibit characteristic absorption bands for the aromatic ring and the C-Br bond.

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
3100 - 3000	Aromatic C-H stretch	Medium
1600 - 1450	Aromatic C=C ring stretch	Medium to Strong
~1620	C=N stretch	Medium
~1250	C-O stretch	Strong
1000 - 650	C-H out-of-plane bend	Strong
600 - 500	C-Br stretch	Medium to Strong

Note: The presence of strong absorptions in the fingerprint region (below 1500 cm⁻¹) is characteristic of aromatic compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a compound and its fragments, which helps in determining the molecular weight and elemental composition. For 5-Bromo-1,2-benzisoxazole, the presence of a bromine atom is a key feature in the mass spectrum.

m/z	Assignment	Relative Abundance	Notes
197/199	[M]⁺	High	Molecular ion peaks corresponding to ⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio.
170/172	[M-HCN]⁺	Medium	Loss of hydrogen cyanide from the molecular ion.
118	[M-Br]⁺	Medium	Loss of a bromine radical.
90	[C₆H₄O]⁺	Medium	Fragmentation of the benzisoxazole ring.

Note: The isotopic pattern of bromine is a definitive indicator in the mass spectrum.

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve 5-10 mg of 5-Bromo-1,2-benzisoxazole in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer, typically with a field strength of 300 MHz or higher.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional proton spectrum.

  • Set the spectral width to cover the expected chemical shift range (e.g., 0-12 ppm).

  • Use a sufficient number of scans (typically 8-16) to achieve an adequate signal-to-noise ratio.

  • Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Set a wider spectral width to encompass the full range of carbon chemical shifts (e.g., 0-200 ppm).

  • A significantly larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data using appropriate software.

FT-IR Spectroscopy Protocol

• Sample Preparation:

  • KBr Pellet Method (for solid samples): Mix a small amount of the sample (1-2 mg) with ~100 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and press it into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier-transform infrared (FT-IR) spectrometer.

• Data Acquisition:

  • Record a background spectrum of the empty sample holder (or clean ATR crystal) to subtract atmospheric CO₂ and H₂O absorptions.

  • Place the prepared sample in the spectrometer and acquire the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Co-add 16 to 32 scans to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands corresponding to the functional groups present in the molecule.

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of 5-Bromo-1,2-benzisoxazole in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Gas Chromatography:

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Use a suitable capillary column (e.g., a non-polar or medium-polarity column) to separate the compound from any impurities.

  • Employ a temperature program that allows for the elution of the compound as a sharp peak.

• Mass Spectrometry:

  • Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

  • Mass Analysis: Scan a mass range that includes the expected molecular ion and fragment masses (e.g., m/z 50-300).

• Data Analysis: Analyze the mass spectrum of the GC peak corresponding to 5-Bromo-1,2-benzisoxazole. Identify the molecular ion peaks (M⁺ and M+2) and characteristic fragment ions.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic characterization of a synthesized compound like 5-Bromo-1,2-benzisoxazole.

Caption: Workflow for the synthesis and spectroscopic characterization of 5-Bromo-1,2-benzisoxazole.

The Impact of Bromine Substitution on the Benzisoxazole Scaffold: A Technical Guide for Drug Development Professionals

For Researchers, Scientists, and Drug Development Professionals

Introduction

The benzisoxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous clinically significant drugs with a wide array of biological activities, including antipsychotic, anticonvulsant, antimicrobial, and anticancer properties. Structural modifications of this scaffold play a crucial role in modulating its pharmacological profile. Among these modifications, halogenation, and specifically bromine substitution, has emerged as a key strategy to enhance potency, selectivity, and pharmacokinetic properties. This technical guide provides an in-depth analysis of the role of bromine substitution in the activity of the benzisoxazole scaffold, supported by quantitative data, detailed experimental protocols, and visualizations of relevant signaling pathways.

Data Presentation: The Quantitative Edge of Bromination

The introduction of a bromine atom to the benzisoxazole ring can significantly influence its biological activity. The electron-withdrawing nature and lipophilicity of bromine can alter the electronic distribution and binding interactions of the molecule with its biological target. The following tables summarize the quantitative impact of bromine substitution on the antimicrobial, anticonvulsant, and anticancer activities of benzisoxazole and related benzoxazole derivatives.

Table 1: Antimicrobial Activity of Brominated vs. Non-Brominated Derivatives

Compound Class	Derivative	Test Organism	MIC (µg/mL)	Reference
Benzisoxazole	Unsubstituted Phenyl	Escherichia coli	-	[1]
Klebsiella pneumoniae	-	[1]
Salmonella typhi	-	[1]
Bacillus subtilis	-	[1]
Benzisoxazole	Bromo-substituted	Escherichia coli	-	[2]
Bacillus subtilis	-	[2]
Benzoxazole	5-amino-2-[p-bromophenyl]-benzoxazole	-	-	[3]

Note: Specific MIC values for direct comparison of brominated vs. non-brominated benzisoxazoles were not consistently available in the searched literature. However, multiple sources indicate that the presence of electron-withdrawing groups like bromine enhances antimicrobial activity.[2]

Table 2: Anticonvulsant Activity of Benzisoxazole Derivatives

Compound	Substitution	Animal Model	Test	ED50 (mg/kg)	Reference
3-(sulfamoylmethyl)-1,2-benzisoxazole	Unsubstituted	Mice	MES	-	[4]
3-(sulfamoylmethyl)-1,2-benzisoxazole	5-Halogenated	Mice	MES	Increased Activity	[4]
3-(benzo[d]isoxazol-3-yl)-1-(4-fluorophenyl)pyrrolidine-2,5-dione	-	Rats	MES (oral)	14.90	[5]
3-(benzo[d]isoxazol-3-yl)-1-cyclohexylpyrrolidine-2,5-dione	-	Rats	scPTZ (oral)	42.30	[5]

Note: The introduction of a halogen atom at the 5-position of the benzisoxazole ring has been shown to increase anticonvulsant activity, though it may also increase neurotoxicity.[4]

Table 3: Anticancer Activity of Brominated vs. Non-Brominated Derivatives

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Benzoxazole	5-amino-2-[p-bromophenyl]-benzoxazole	MCF-7 (Breast)	0.022	[3]
MDA-MB (Breast)	0.028	[3]
Benzisoxazole	Benzisoxazole tethered 1,2,4-triazole	A549 (Lung)	35.57	[3]
Bromophenol Derivative	BOS-102	A549 (Lung)	-	[6]

Note: Brominated derivatives have shown significant cytotoxic activity against various cancer cell lines.[3][6]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to drug discovery and development. This section provides methodologies for key experiments cited in the context of evaluating benzisoxazole derivatives.

Synthesis of 3-(Sulfamoylmethyl)-1,2-benzisoxazole Derivatives

This protocol describes a general method for the synthesis of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives starting from 3-(bromomethyl)-1,2-benzisoxazole.

Materials:

• 3-(bromomethyl)-1,2-benzisoxazole

• Sodium bisulfite

• Chlorinating agent (e.g., thionyl chloride)

• Amine (for amination)

• Appropriate solvents

Procedure:

• Sulfonation: React 3-(bromomethyl)-1,2-benzisoxazole with sodium bisulfite in a suitable solvent to yield the corresponding sodium sulfonate salt.

• Chlorination: Treat the sodium sulfonate salt with a chlorinating agent, such as thionyl chloride, to form the sulfonyl chloride derivative.

• Amination: React the sulfonyl chloride with the desired amine to produce the final 3-(sulfamoylmethyl)-1,2-benzisoxazole derivative.

• Purification: The final product is purified using standard techniques such as recrystallization or column chromatography.

Antimicrobial Activity Screening: Broth Microdilution Method for MIC Determination

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of benzisoxazole derivatives against bacterial strains.[7][8][9][10][11]

Materials:

• 96-well microtiter plates

• Bacterial culture in appropriate broth medium (e.g., Mueller-Hinton Broth)

• Test compound stock solution (dissolved in a suitable solvent like DMSO)

• Positive control antibiotic

• Negative control (broth with solvent)

• Incubator

• Microplate reader

Procedure:

• Serial Dilution: Prepare serial two-fold dilutions of the test compound in the broth medium directly in the wells of the 96-well plate. The concentration range should be sufficient to determine the MIC.

• Inoculum Preparation: Prepare a standardized bacterial inoculum suspension adjusted to a 0.5 McFarland standard.

• Inoculation: Inoculate each well with the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Controls: Include a positive control (broth with bacteria and a standard antibiotic) and a negative control (broth with bacteria and the solvent used to dissolve the test compound). A sterility control (broth only) should also be included.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria, as determined by visual inspection or by measuring the optical density using a microplate reader.[9]

Anticonvulsant Activity Screening: Maximal Electroshock (MES) Seizure Test

The MES test is a widely used preclinical model to screen for drugs effective against generalized tonic-clonic seizures.[12][13][14][15][16]

Materials:

• Electroconvulsive shock apparatus

• Corneal electrodes

• Male mice or rats

• Test compound and vehicle control

• Topical anesthetic (e.g., 0.5% tetracaine hydrochloride)

• Saline solution (0.9%)

Procedure:

• Animal Preparation: Administer the test compound or vehicle control to the animals at various doses and at a predetermined time before the test.

• Anesthesia and Electrode Placement: Apply a drop of topical anesthetic to the corneas of the animal, followed by a drop of saline to ensure good electrical conductivity. Place the corneal electrodes on the corneas.

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA for mice, 150 mA for rats at 60 Hz for 0.2 seconds).

• Observation: Observe the animal for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb tonic extension is considered the endpoint for protection.

• Data Analysis: The percentage of animals protected at each dose is determined, and the median effective dose (ED50) is calculated using statistical methods like probit analysis.

Mandatory Visualization: Signaling Pathways

Many benzisoxazole derivatives, particularly those with antipsychotic activity, exert their effects by modulating key neurotransmitter receptor signaling pathways. The following diagrams, generated using the DOT language for Graphviz, illustrate the signaling cascades of the Dopamine D2 and Serotonin 5-HT2A receptors, common targets for these compounds.

References

• 1. Synthesis of new benzisoxazole derivatives and their antimicrobial, antioxidant and anti-inflammatory activities | European Journal of Chemistry [eurjchem.com]
• 2. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Design and synthesis of new of 3-(benzo[d]isoxazol-3-yl)-1-substituted pyrrolidine-2, 5-dione derivatives as anticonvulsants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 8. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 9. youtube.com [youtube.com]
• 10. protocols.io [protocols.io]
• 11. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 12. Acute Seizure Tests Used in Epilepsy Research: Step-by-Step Protocol of the Maximal Electroshock Seizure (MES) Test, the Maximal Electroshock Seizure Threshold (MEST) Test, and the Pentylenetetrazole (PTZ)-Induced Seizure Test in Rodents | Springer Nature Experiments [experiments.springernature.com]
• 13. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. scispace.com [scispace.com]
• 16. meliordiscovery.com [meliordiscovery.com]

5-Bromo-1,2-benzisoxazole: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole moiety represents a cornerstone "privileged structure" in medicinal chemistry, a term bestowed upon molecular frameworks capable of binding to a multitude of biological targets and thus exhibiting a wide array of pharmacological activities.[1][2][3][4] This versatile heterocyclic system, formed by the fusion of a benzene and an isoxazole ring, is a key pharmacophore in numerous clinically successful drugs.[1][3][4] The strategic introduction of a bromine atom at the 5-position of the benzisoxazole ring creates 5-Bromo-1,2-benzisoxazole, a derivative that has garnered significant attention for its ability to modulate and enhance biological activity.[3][4]

Halogenation is a widely employed strategy in drug design to fine-tune the physicochemical properties of a lead compound, such as lipophilicity, metabolic stability, and binding affinity.[1] The bromine atom in 5-Bromo-1,2-benzisoxazole can participate in halogen bonding, a directional interaction that can significantly contribute to the binding affinity and selectivity of a drug molecule for its target protein.[1] Consequently, derivatives of 5-Bromo-1,2-benzisoxazole have demonstrated a broad spectrum of therapeutic potential, including antipsychotic, anticonvulsant, antimicrobial, anti-inflammatory, and anticancer properties.[3][4]

This technical guide provides a comprehensive overview of the 5-Bromo-1,2-benzisoxazole core, detailing its synthesis, summarizing its diverse biological activities with quantitative data, providing detailed experimental protocols for its evaluation, and illustrating the key signaling pathways it modulates.

Synthesis of the 5-Bromo-1,2-benzisoxazole Core

The synthesis of the 1,2-benzisoxazole ring is a critical step in the preparation of 5-Bromo-1,2-benzisoxazole and its derivatives. The most common approaches involve the intramolecular cyclization of appropriately substituted benzene precursors.

One of the most traditional and widely used methods is the cyclization of an o-hydroxy ketoxime.[1] This precursor is typically synthesized from the corresponding o-hydroxy ketone through a reaction with hydroxylamine.[1] For the synthesis of 5-Bromo-1,2-benzisoxazole, this can be achieved by starting with a 5-bromo-substituted o-hydroxy ketone or by first forming the 1,2-benzisoxazole ring and then performing a regioselective bromination.[1]

Another prevalent strategy involves the formation of the N–O bond through the cyclization of o-hydroxyaryl oximes or o-hydroxy-N-substituted aryl imines.[1] This process often involves the conversion of the oxime's hydroxyl group into a good leaving group to facilitate ring closure.[1]

The bromine atom at the 5-position also serves as a key handle for further functionalization through various substitution reactions, most notably palladium-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.[3] This allows for the introduction of a wide range of substituents to explore structure-activity relationships (SAR).

Biological Activities and Quantitative Data

Derivatives of 5-Bromo-1,2-benzisoxazole have shown significant promise across several therapeutic areas. The following sections summarize the key biological activities and present available quantitative data in structured tables.

Anticonvulsant Activity

The 1,2-benzisoxazole scaffold is present in the approved anticonvulsant drug Zonisamide.[4] Studies have shown that the introduction of a halogen atom at the 5-position of the benzisoxazole ring can lead to an increase in anticonvulsant activity.[4]

Compound	Animal Model	Anticonvulsant Activity (ED₅₀ in mg/kg)	Reference
3-(benzo[d]isoxazol-3-yl)-1-(4-fluorophenyl) pyrrolidine-2, 5-dione	Maximal Electroshock (MES) Test (rat)	14.90	[5]
3-(benzo[d]isoxazol-3-yl)-1-cyclohexylpyrrolidine-2, 5-dione	Subcutaneous Pentylenetetrazole (scPTZ) Test (rat)	42.30	[5]
Benzoxazole derivative containing 1,2,4-triazolone (Compound 5f)	Maximal Electroshock (MES) model (mice)	22.0	[6]

Antimicrobial Activity

Several studies have highlighted the antimicrobial potential of 1,2-benzisoxazole derivatives. The presence of electron-withdrawing groups, such as bromo substituents, has been shown to correlate with excellent antimicrobial activity.[4]

Compound	Microorganism	Minimum Inhibitory Concentration (MIC)	Reference
3-substituted-2,1-benzisoxazole (Compound 29)	Geotrichum candidum	44.8 µM	[4]
1,2,3-triazoles derived from benzisoxazole (Compound 75)	MV4-11 cells (Human Acute Myeloid Leukemia)	2 µM (IC₅₀)	[4]
Benzisoxazole derivatives (unspecified)	Mycobacterium tuberculosis H37Rv	3.125 to >50 μg/mL	[4]
Benzisoxazole derivative (Compound 37)	S. aureus	High activity at 1 μg/mL	[4]

Anticancer Activity

The 5-Bromo-1,2-benzisoxazole scaffold has been explored for its potential as an anticancer agent, with derivatives showing inhibitory activity against various cancer cell lines.

Compound	Cell Line	Anticancer Activity (IC₅₀)	Reference
Benzisoxazole-substituted-allyl derivative (Compound 67-70)	HT-29 (human colon cancer)	Identified as best hit (specific IC₅₀ not provided)	[4]
Benzisoxazole derivative linked to 1,2,3-triazole (Compound 75)	MV4-11 (human acute myeloid leukemia)	2 µM	[4]
5-hydrosulfonyl-1H-benzo[d]imidazol-2(3H)-one derivative (Compound 5b)	HCC1937	2.6 µM	[7]
Benzoxazole clubbed 2-pyrrolidinone (Compound 19)	SNB-75 (CNS cancer)	35.49% growth inhibition	[8]
Benzoxazole clubbed 2-pyrrolidinone (Compound 20)	SNB-75 (CNS cancer)	31.88% growth inhibition	[8]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the synthesis and biological evaluation of 5-Bromo-1,2-benzisoxazole derivatives.

Synthesis of 5-Bromo-3-methyl-1,2-benzisoxazole (Hypothetical Protocol)

This protocol is based on established methods for the synthesis of similar fused isoxazoles.[2]

Step 1: Oximation of 2-hydroxy-5-bromoacetophenone

• To a solution of 2-hydroxy-5-bromoacetophenone in ethanol, add an aqueous solution of hydroxylamine hydrochloride and a base such as sodium acetate or pyridine.

• Stir the reaction mixture at room temperature or heat to reflux until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

Step 2: Cyclization to 5-Bromo-3-methyl-1,2-benzisoxazole

• The resulting oxime from Step 1 can be cyclized either in situ or after isolation.

• Promote cyclization by heating the reaction mixture or by adding a dehydrating agent.

• After the reaction is complete, cool the mixture and extract the product with an organic solvent.

• Wash the organic layer, dry it, and concentrate it under reduced pressure.

• Purify the crude product by recrystallization or column chromatography on silica gel.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[9][10][11][12][13]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HT-29) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[12]

• Compound Treatment: Prepare serial dilutions of the 5-Bromo-1,2-benzisoxazole test compounds in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for a specified period (e.g., 48 or 72 hours).[10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[12]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[12][13]

• Absorbance Measurement: Shake the plate for 10-15 minutes to ensure complete solubilization and measure the absorbance at a wavelength of 570 nm using a microplate reader.[9][11] The IC₅₀ value, the concentration of the compound that inhibits 50% of cell growth, can then be calculated.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.[14][15]

• Preparation of Test Compounds: Dissolve the 5-Bromo-1,2-benzisoxazole derivatives in a suitable solvent like DMSO to create a stock solution.[14]

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the stock solution in Mueller-Hinton Broth (MHB) for bacteria or an appropriate broth for fungi.[14]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.[14]

• Inoculation: Add the standardized microbial suspension to each well of the microtiter plate.

• Controls: Include a growth control (broth and inoculum without compound), a sterility control (broth only), and a positive control (a standard antibiotic).[14]

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria.[14]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[14]

Signaling Pathways and Mechanisms of Action

The diverse biological activities of 5-Bromo-1,2-benzisoxazole derivatives are a result of their interaction with various biological targets and modulation of key signaling pathways.

Antipsychotic Activity: Dopamine D₂ and Serotonin 5-HT₂A Receptor Antagonism

Atypical antipsychotics containing the 1,2-benzisoxazole core, such as risperidone, exert their therapeutic effects primarily through potent antagonism of dopamine D₂ and serotonin 5-HT₂A receptors.[4]

Caption: Antipsychotic mechanism via D₂ and 5-HT₂A receptor antagonism.

Anticancer Activity: VEGFR-2 Signaling Pathway Inhibition

Some benzoxazole and benzisoxazole derivatives have shown potential as anticancer agents by inhibiting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.

Caption: Inhibition of VEGFR-2 signaling pathway by a benzisoxazole derivative.

Experimental Workflow: From Synthesis to Biological Evaluation

The discovery of new drug candidates based on the 5-Bromo-1,2-benzisoxazole scaffold typically follows a structured workflow.

Caption: A typical drug discovery workflow for benzisoxazole derivatives.

Conclusion

The 5-Bromo-1,2-benzisoxazole scaffold continues to be a highly valuable and "privileged" structure in the field of medicinal chemistry. Its synthetic tractability, coupled with the modulatory effect of the 5-bromo substituent, provides a robust platform for the design and development of novel therapeutic agents targeting a wide range of diseases. The diverse biological activities, including antipsychotic, anticonvulsant, antimicrobial, and anticancer effects, underscore the significant potential of this core structure. Further exploration of the structure-activity relationships of 5-Bromo-1,2-benzisoxazole derivatives is warranted to unlock new and more effective treatments for a multitude of challenging medical conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 4. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and synthesis of new of 3-(benzo[d]isoxazol-3-yl)-1-substituted pyrrolidine-2, 5-dione derivatives as anticonvulsants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and evaluation of anticonvulsant activities of benzoxazole derivatives containing the 1,2,4-triazolone moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Analgesic and Anticancer Activity of Benzoxazole Clubbed 2-Pyrrolidinones as Novel Inhibitors of Monoacylglycerol Lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. atcc.org [atcc.org]
• 10. texaschildrens.org [texaschildrens.org]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. researchhub.com [researchhub.com]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

A Technical Guide to the Synthesis of 1,2-Benzisoxazole Derivatives

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif integral to numerous biologically active compounds and approved pharmaceuticals.[1] Its derivatives are noted for a wide array of pharmacological activities, including antipsychotic, anticonvulsant, antimicrobial, and anticancer properties.[1][2] Prominent drugs, such as the antipsychotic Risperidone and the anticonvulsant Zonisamide, feature this core structure, underscoring its significance in medicinal chemistry.[3] The development of efficient and versatile synthetic methodologies is therefore crucial for drug discovery and development.[1]

This technical guide provides a comprehensive review of key synthetic strategies for constructing the 1,2-benzisoxazole core, complete with detailed experimental protocols, quantitative data, and workflow diagrams to aid researchers in the field.

Core Synthetic Strategies

The primary methods for synthesizing the 1,2-benzisoxazole ring system can be broadly categorized by the key bond formation step. The most prominent strategies include intramolecular cyclization via N-O or C-O bond formation, [3+2] cycloaddition reactions, and syntheses from cyclic dicarbonyl compounds.[3][4]

Intramolecular Cyclization via N-O Bond Formation

This is one of the most common approaches, typically starting from o-hydroxyaryl oximes or imines.[3][4] The synthesis involves the cyclization of a 2-hydroxyaryl oxime, where the oxime's hydroxyl group is converted into a good leaving group to facilitate the nucleophilic attack by the phenolic hydroxyl.[3]

Caption: General scheme for N-O bond formation.

Quantitative Data

Starting Material	Reagents	Solvent	Conditions	Yield (%)	Reference
2-Oximinoacetyl-4-acetyl phenol	Acetic anhydride, Sodium acetate	N,N-Dimethylformamide	Reflux, 4h	74.8	[5]
2-hydroxyalkyl/aryl ketoximes	[bmim]OH (catalytic)	-	Microwave, 30-60s	85-96	[6]
ortho-Hydroxyaryl N-H ketimines	N-Chlorosuccinimide (NCS)	Dichloroethane (DCE)	80 °C	High	[7]

Experimental Protocol: Synthesis of 3-methyl-5-acetyl-1,2-benzisoxazole [5]

• To a solution of 2-oximinoacetyl-4-acetyl phenol (19.3 g, 0.1 M) in N,N-dimethylformamide (8.0 mL), add sodium acetate (18.0 g, 0.22 M) and acetic anhydride (21.8 mL, 0.23 M).

• Reflux the reaction mixture for 4 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

• After cooling, pour the reaction mixture into ice-cold water.

• Filter the resulting brownish solid and dry it to yield the product.

Intramolecular Cyclization via C-O Bond Formation

This strategy typically employs o-substituted aryl oximes, where an intramolecular nucleophilic substitution occurs.[3] The cyclization is usually performed under basic conditions.[4]

Caption: General scheme for C-O bond formation.

Quantitative Data

Starting Material	Reagents	Solvent	Conditions	Yield (%)	Reference
2,4-difluorobenzoyl-4-(1-formyl)piperidine oxime	KOH, Hydroxylamine sulfate	Isopropanol	Reflux	Not specified
2-Nitro-6-methylphenylacetonitrile	Triflic acid (TfOH)	Solvent-free	Room temp.	95	[8]

Experimental Protocol: Synthesis of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole

• A mixture of 2,4-difluorobenzoyl-4-(1-formyl)piperidine (1 equivalent), hydroxylamine sulfate (1.5 equivalents), and potassium hydroxide (3 equivalents) in isopropanol is prepared.

• The reaction mixture is refluxed for a specified duration, with progress monitored by TLC.

• Upon completion, the reaction undergoes an in situ hydrolysis step.

• The mixture is cooled, and the product is isolated via standard work-up procedures, which may include extraction and crystallization.

[3+2] Cycloaddition of Arynes and Nitrile Oxides

A modern and powerful method for preparing benzene-fused heterocycles involves the [3+2] cycloaddition of highly reactive intermediates.[7][9] In this approach, both the aryne and the nitrile oxide are typically generated in situ.[7] This method is advantageous as it often leads to cleaner reactions and higher yields under mild conditions.[9]

Caption: Experimental workflow for [3+2] cycloaddition synthesis.

Quantitative Data

Aryne Precursor	Nitrile Oxide Precursor	Activator	Solvent	Yield (%)	Reference
o-(trimethylsilyl)phenyl triflate	Aryl hydroximoyl chlorides	TBAF	THF	75-99	[9]
Silylaryl triflate	Chlorooxime	CsF	Acetonitrile	70-90	[10]
o-(trimethylsilyl)phenyl triflate	Aliphatic hydroximoyl chloride	TBAF	THF	50	[9]

Experimental Protocol: Synthesis of 3-Substituted Benzisoxazoles via [3+2] Cycloaddition [10]

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., Argon), add the silylaryl triflate (aryne precursor, 2.0 equiv.) and cesium fluoride (CsF, 3.0 equiv.) in anhydrous acetonitrile.

• Reagent Addition: Prepare a separate solution of the chlorooxime (nitrile oxide precursor, 1.0 equiv.) in anhydrous acetonitrile. Add this solution to the primary reaction mixture via a syringe pump over approximately 2.5 hours at room temperature.

• Reaction Monitoring: Stir the complete reaction mixture at room temperature and monitor its progress by TLC.

• Work-up: Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired 3-substituted 1,2-benzisoxazole.

Biological Significance and Signaling Pathways

1,2-Benzisoxazole derivatives are renowned for their interaction with central nervous system (CNS) targets. Risperidone, a prominent antipsychotic, functions as a potent antagonist at both serotonin 5-HT₂ₐ and dopamine D₂ receptors.[5] This dual antagonism is believed to be key to its efficacy in treating symptoms of schizophrenia.[2]

Caption: Antagonistic action of 1,2-benzisoxazoles on CNS receptors.

Conclusion

The synthesis of 1,2-benzisoxazole derivatives is a rich and evolving field, driven by the significant therapeutic potential of this scaffold. Traditional methods based on intramolecular cyclization remain robust and widely used, while modern techniques like [3+2] cycloadditions offer mild and efficient alternatives with broad substrate scope. The choice of synthetic strategy depends on the desired substitution pattern, available starting materials, and required functional group tolerance. This guide provides researchers with a foundational understanding of the key methodologies available for the synthesis of these valuable heterocyclic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. soc.chim.it [soc.chim.it]
• 4. benchchem.com [benchchem.com]
• 5. isca.me [isca.me]
• 6. researchgate.net [researchgate.net]
• 7. Benzisoxazole synthesis [organic-chemistry.org]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 10. benchchem.com [benchchem.com]

The 1,2-Benzisoxazole Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 1,2-benzisoxazole moiety, a bicyclic heteroaromatic system, has emerged as a "privileged structure" in medicinal chemistry. Its unique combination of physicochemical properties and versatile binding capabilities has led to its incorporation into a wide array of clinically successful therapeutic agents. This technical guide provides a comprehensive overview of the biological significance of the 1,2-benzisoxazole core, detailing its physicochemical characteristics, synthetic routes, and diverse pharmacological activities, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways.

Physicochemical Properties and Synthesis

The 1,2-benzisoxazole core consists of a benzene ring fused to an isoxazole ring. This aromatic structure imparts significant stability to the molecule. The strategic placement of substituents on this scaffold profoundly influences its pharmacokinetic and pharmacodynamic properties, allowing for the fine-tuning of its biological activity.

Physicochemical Data

Property	Value
Molecular Formula	C₇H₅NO
Molar Mass	119.12 g/mol
Appearance	Colorless liquid
Density	1.18 g/cm³
Boiling Point	101-102 °C at 2 kPa
Water Solubility	Sparingly soluble
LogP	1.83

General Synthetic Strategies

The synthesis of the 1,2-benzisoxazole ring system can be achieved through various strategies, most commonly involving the formation of the N-O or C-O bond in the final ring-closing step.

A general synthetic workflow for 3-substituted 1,2-benzisoxazoles is depicted below:

General synthetic workflow for 3-substituted 1,2-benzisoxazoles.

A common method involves the reaction of a salicylaldehyde derivative with hydroxylamine to form an oxime, followed by cyclization.

Pharmacological Activities

The 1,2-benzisoxazole core is a versatile pharmacophore, exhibiting a broad spectrum of biological activities.

Antipsychotic Activity

Derivatives of 1,2-benzisoxazole are prominent in the development of atypical antipsychotic drugs. Their primary mechanism of action involves the antagonism of dopamine D2 and serotonin 5-HT2A receptors.[1]

Compound	Dopamine D₂ (Ki, nM)	Serotonin 5-HT₂A (Ki, nM)
Risperidone	3.1	0.16
Paliperidone	4.8	0.28
Iloperidone	6.2	0.4

Lower Ki values indicate higher binding affinity.

The therapeutic effects of atypical antipsychotics containing the 1,2-benzisoxazole scaffold are attributed to their modulation of dopaminergic and serotonergic signaling pathways in the brain.[1]

Antipsychotic action of 1,2-benzisoxazole derivatives.

Anticonvulsant Activity

Zonisamide, a notable 1,2-benzisoxazole derivative, is an established antiepileptic drug. Its mechanism of action is believed to involve the blockade of voltage-gated sodium and T-type calcium channels.

Compound	Animal Model	Test	ED₅₀ (mg/kg)
Zonisamide	Mouse	MES	15.2
Compound 8a¹	Rat	MES	14.90
Compound 7d¹	Rat	scPTZ	42.30

¹3-(benzo[d]isoxazol-3-yl)-1-(4-fluorophenyl) pyrrolidine-2, 5-dione and 3-(benzo[d]isoxazol-3-yl)-1-cyclohexylpyrrolidine-2, 5-dione respectively.[2]

The Maximal Electroshock (MES) test is a common preclinical model for evaluating potential anticonvulsant compounds.

Workflow for anticonvulsant screening using the MES test.

Antimicrobial Activity

Various derivatives of 1,2-benzisoxazole have demonstrated promising activity against a range of bacterial and fungal pathogens.

Compound	S. aureus (μg/mL)	B. subtilis (μg/mL)	E. coli (μg/mL)	K. pneumoniae (μg/mL)
Compound 1e¹	>100	50	50	20
Compound 1g¹	50	25	25	10
Compound 1h¹	50	25	25	10
Ciprofloxacin	25	12.5	12.5	12.5

¹Substituted benzonaptho and tolyl derivatives.[3]

Anticancer Activity

1,2-Benzisoxazole derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against various cancer cell lines.

Compound	MCF-7 (Breast)	HeLa (Cervical)	A549 (Lung)
PTB¹	-	-	-
Compound 71²	-	-	-
Compound 9b³	<0.1	-	<0.1
Compound 9c³	<0.1	-	<0.1
Doxorubicin	0.04	0.03	0.02

¹3-(4-(4-phenoxyphenyl)-1H-1,2,3-triazol-1-yl)benzo[d]isoxazole, IC₅₀ of 2 μM against MV4-11 cells.[4] ²A novel amide derivative of benzisoxazole.[5] ³Hybrid molecules of benzisoxazole.

Some 1,2-benzisoxazole derivatives exert their anticancer effects by inhibiting histone deacetylases (HDACs), leading to cell cycle arrest and apoptosis.

Mechanism of HDAC inhibition by 1,2-benzisoxazole derivatives.

Anti-inflammatory and Neuroprotective Activities

The 1,2-benzisoxazole scaffold is also found in compounds with anti-inflammatory and neuroprotective properties. Some derivatives have shown potent inhibition of acetylcholinesterase (AChE), a key target in the management of Alzheimer's disease.

Compound	AChE IC₅₀ (nM)
1j¹	0.8
1g¹	3
Donepezil	6.2

¹N-benzylpiperidine benzisoxazole derivatives.

Experimental Protocols

Maximal Electroshock (MES) Test

Objective: To evaluate the anticonvulsant activity of a test compound.

Materials:

• Male albino mice (20-25 g)

• Electroconvulsometer with corneal electrodes

• Test compound solution/suspension

• Vehicle control (e.g., 0.9% saline)

• Standard anticonvulsant (e.g., phenytoin)

Procedure:

• Administer the test compound, vehicle, or standard drug to groups of mice (n=6-8) via an appropriate route (e.g., intraperitoneal).

• At the time of expected peak effect, deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

• Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

• The absence of tonic hindlimb extension is considered protection.

• Calculate the percentage of protected animals in each group and determine the ED₅₀ value.

MTT Assay for Cytotoxicity

Objective: To determine the cytotoxic effect of a compound on cancer cell lines.

Materials:

• Cancer cell line (e.g., MCF-7)

• 96-well plates

• Complete culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a predetermined density and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Carefully remove the medium and add 100 µL of solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.[1][6][7][8]

Carrageenan-Induced Paw Edema in Rats

Objective: To assess the in vivo anti-inflammatory activity of a test compound.[9][10][11][12]

Materials:

• Male Wistar rats (150-200 g)

• 1% Carrageenan solution in saline

• Plethysmometer

• Test compound solution/suspension

• Standard anti-inflammatory drug (e.g., indomethacin)

Procedure:

• Administer the test compound, vehicle, or standard drug to groups of rats (n=6).

• After a specific time (e.g., 60 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Conclusion

The 1,2-benzisoxazole core represents a highly successful and versatile scaffold in drug discovery. Its presence in a diverse range of clinically effective drugs highlights its importance and continued potential for the development of novel therapeutic agents targeting a wide spectrum of diseases. The ability to readily modify the core structure allows for the optimization of pharmacological activity and the exploration of new biological targets, ensuring that the 1,2-benzisoxazole motif will remain a cornerstone of medicinal chemistry for the foreseeable future.

References

• 1. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 2. New Benzimidazole-, 1,2,4-Triazole-, and 1,3,5-Triazine-Based Derivatives as Potential EGFRWT and EGFRT790M Inhibitors: Microwave-Assisted Synthesis, Anticancer Evaluation, and Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of 1,2-benzisoxazole tethered 1,2,3-triazoles that exhibit anticancer activity in acute myeloid leukemia cell lines by inhibiting histone deacetylases, and inducing p21 and tubulin acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchhub.com [researchhub.com]
• 7. benchchem.com [benchchem.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. inotiv.com [inotiv.com]
• 11. researchgate.net [researchgate.net]
• 12. bio-protocol.org [bio-protocol.org]

5-Bromo-1,2-benzisoxazole: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Bromo-1,2-benzisoxazole, a halogenated heterocyclic compound of significant interest in medicinal chemistry. This document details its physicochemical properties, synthetic methodologies, and potential biological activities, offering a valuable resource for professionals engaged in drug discovery and development.

Core Molecular Data

5-Bromo-1,2-benzisoxazole is a derivative of the benzisoxazole scaffold, a privileged structure in medicinal chemistry known for its versatile biological activities.[1] The introduction of a bromine atom at the 5-position can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.[1]

Property	Value	Source
Molecular Formula	C₇H₄BrNO	[2]
Molecular Weight	198.02 g/mol	[2]
CAS Number	837392-65-1	[2]

Synthetic Protocols

The synthesis of 5-Bromo-1,2-benzisoxazole can be approached through several established routes for constructing the 1,2-benzisoxazole core, followed by or incorporating a bromination step. A common strategy involves the cyclization of an appropriate ortho-hydroxyaryl precursor.

General Synthetic Workflow

A plausible synthetic route involves the oximation of a substituted acetophenone followed by cyclization.

A potential synthetic pathway for 5-Bromo-1,2-benzisoxazole.

Experimental Protocol: Hypothetical Synthesis

While a specific detailed protocol for 5-Bromo-1,2-benzisoxazole is not extensively published, a general procedure can be inferred from the synthesis of related compounds.[3]

Step 1: Oximation of 4-Bromo-2-hydroxyacetophenone

• Dissolve 4-Bromo-2-hydroxyacetophenone in a suitable solvent (e.g., ethanol).

• Add an aqueous solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate or pyridine).

• Stir the reaction mixture at room temperature or under reflux, monitoring for the consumption of the starting material by Thin Layer Chromatography (TLC).

Step 2: Cyclization to 5-Bromo-1,2-benzisoxazole

• The resulting oxime from Step 1 can be cyclized either in situ or after isolation.

• Cyclization can be promoted by heating or by the addition of a dehydrating agent.

• After cooling, the reaction mixture is worked up by extraction with an organic solvent.

• The organic layer is washed, dried, and concentrated under reduced pressure.

• The crude product is then purified using recrystallization or column chromatography on silica gel.[3]

Biological Activities and Experimental Assays

The 1,2-benzisoxazole scaffold is a core component of numerous therapeutic agents, and its derivatives have demonstrated a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1] The introduction of a halogen atom at the 5-position, as in 5-Bromo-1,2-benzisoxazole, has been shown to enhance the biological activity in some derivatives.[1]

Anticancer Activity

Derivatives of benzisoxazole have shown potential as anticancer agents by targeting various cellular pathways. For instance, some derivatives act as inhibitors of BET bromodomains and various kinases, which are crucial for cancer cell proliferation.[4]

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay to assess the cytotoxic effects of a compound on cancer cell lines.

General Protocol:

• Cell Plating: Seed cancer cells in a 96-well plate at a predetermined density and incubate overnight.

• Compound Treatment: Treat the cells with various concentrations of 5-Bromo-1,2-benzisoxazole and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.[5][6]

• Solubilization: Add a solubilizing agent (e.g., DMSO or SDS-HCl solution) to dissolve the formazan crystals.[5][7]

• Absorbance Reading: Measure the absorbance at a specific wavelength (typically around 570 nm) using a microplate reader.[6][8]

• Data Analysis: Calculate the percentage of cell viability compared to an untreated control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

Benzisoxazole derivatives have been investigated for their activity against a range of bacterial and fungal pathogens.[1]

Broth Microdilution Method for MIC Determination

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC values.[9]

General Protocol:

• Prepare Inoculum: Prepare a standardized bacterial suspension from a fresh culture.[10]

• Serial Dilutions: Perform serial two-fold dilutions of 5-Bromo-1,2-benzisoxazole in a 96-well microtiter plate containing appropriate broth medium.

• Inoculation: Inoculate each well with the prepared bacterial suspension.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours).

• Determine MIC: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[11]

Signaling Pathways

While specific signaling pathways for 5-Bromo-1,2-benzisoxazole are not yet fully elucidated, the broader class of benzisoxazole derivatives is known to interact with several key biological targets. For example, in the context of central nervous system disorders, they can act as antagonists of dopamine and serotonin receptors. In cancer, as mentioned, they can inhibit kinases and other proteins involved in cell cycle progression and proliferation.[4]

General signaling targets of benzisoxazole derivatives.

This technical guide serves as a foundational resource for researchers working with 5-Bromo-1,2-benzisoxazole. Further experimental studies are warranted to fully characterize its biological activities and mechanism of action.

References

• 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. benchchem.com [benchchem.com]
• 4. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. atcc.org [atcc.org]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Modification of antimicrobial susceptibility testing methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antimicrobial Susceptibility Testing - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. pdb.apec.org [pdb.apec.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Bromo-1,2-benzisoxazole from o-hydroxy ketoximes

Introduction

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif integral to numerous pharmacologically active compounds. Derivatives of this core structure are noted for a wide range of biological activities, including antipsychotic, anticonvulsant, and antimicrobial properties. The synthesis of specifically substituted 1,2-benzisoxazoles, such as 5-Bromo-1,2-benzisoxazole (also known as 5-bromo-3-methyl-1,2-benzisoxazole), is a key process for the development of novel therapeutic agents. This application note provides a detailed, three-step synthetic pathway starting from the readily available 4-bromophenol. The described methodology involves a Fries rearrangement to form the key o-hydroxy ketoxime precursor, followed by oximation and subsequent base-mediated intramolecular cyclization.

Overall Reaction Scheme

The synthesis proceeds in three main stages:

• Fries Rearrangement: Synthesis of 5-Bromo-2-hydroxyacetophenone from 4-bromophenol.

• Oximation: Conversion of 5-Bromo-2-hydroxyacetophenone to its corresponding oxime.

• Cyclization: Intramolecular ring closure of the oxime to yield the final product, 5-Bromo-1,2-benzisoxazole.

Experimental Protocols

Step 1: Synthesis of 5-Bromo-2-hydroxyacetophenone via Fries Rearrangement

This protocol is adapted from the well-established Fries rearrangement of phenolic esters.[1]

Methodology:

• Acetylation of 4-Bromophenol: In a three-neck flask, place 4-bromophenol (92 g, 536 mmol). At 0°C, slowly add acetyl chloride (46 g, 590 mmol) dropwise.

• Allow the mixture to warm to room temperature and stir for 2 hours.

• Fries Rearrangement: Increase the temperature to 130°C. Add anhydrous aluminum chloride (128 g, 965 mmol) in portions to the reaction mixture.

• Maintain the stirring at 130°C for an additional 2 hours.

• Work-up and Purification: After the reaction is complete, cool the mixture and carefully pour it into ice-water.

• Extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield a white solid.

Step 2: Synthesis of 5-Bromo-2-hydroxyacetophenone Oxime

This protocol follows a standard oximation procedure for ketones.

Methodology:

• Dissolve 5-Bromo-2-hydroxyacetophenone (10 g, 46.5 mmol) in ethanol (100 mL).

• Add hydroxylamine hydrochloride (4.85 g, 69.8 mmol) and sodium hydroxide (3.72 g, 93 mmol) to the solution.

• Reflux the reaction mixture for 4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and pour it into ice-cold water (200 mL).

• Acidify the mixture with dilute HCl to precipitate the product.

• Filter the resulting solid, wash with water, and dry under vacuum to obtain the oxime.

Step 3: Synthesis of 5-Bromo-1,2-benzisoxazole via Intramolecular Cyclization

This protocol is based on a base-mediated cyclization of an o-hydroxy ketoxime, adapted from a similar procedure for a related chloro-substituted analogue.

Methodology:

• In a suitable microwave reaction vessel, combine 5-Bromo-2-hydroxyacetophenone oxime (2.3 g, 10 mmol), cesium carbonate (3.26 g, 10 mmol), and a promoter such as ethyl bromodifluoroacetate (4.06 g, 20 mmol).

• Add N-methylpyrrolidone (10 mL) as the solvent.

• Subject the mixture to microwave irradiation at 200W, maintaining the temperature at 70°C for 60 minutes.

• Upon completion, cool the reaction mixture to room temperature.

• Add deionized water (50 mL) and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic phases, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under vacuum to obtain the crude product.

• Purify the crude product by silica gel column chromatography (eluent: ethyl acetate/petroleum ether) to yield pure 5-Bromo-1,2-benzisoxazole.

Data Presentation

Step	Reaction	Starting Material	Product	Reagents	Conditions	Yield
1	Fries Rearrangement	4-Bromophenol	5-Bromo-2-hydroxyacetophenone	Acetyl chloride, Aluminum chloride	130°C, 2h	~87%[1]
2	Oximation	5-Bromo-2-hydroxyacetophenone	5-Bromo-2-hydroxyacetophenone Oxime	Hydroxylamine hydrochloride, NaOH, Ethanol	Reflux, 4h	~90% (Typical)
3	Cyclization	5-Bromo-2-hydroxyacetophenone Oxime	5-Bromo-1,2-benzisoxazole	Cesium carbonate, N-methylpyrrolidone	Microwave, 70°C, 1h	~40-50% (Estimated)

Visualizations

Chemical Reaction Pathway

References

• 1. 5-Bromo-2-hydroxyacetophenone synthesis - chemicalbook [chemicalbook.com]

Protocol for palladium-catalyzed cross-coupling of 5-Bromo-1,2-benzisoxazole

An overview of palladium-catalyzed cross-coupling reactions for the functionalization of 5-Bromo-1,2-benzisoxazole, a key scaffold in medicinal chemistry, is presented. This document provides detailed protocols and application notes for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira coupling reactions, tailored for researchers, scientists, and professionals in drug development. The methodologies are based on established procedures for similar heterocyclic systems and are designed to serve as a robust starting point for synthetic applications.

Introduction to 1,2-Benzisoxazole Core

The 1,2-benzisoxazole moiety is a prominent heterocyclic scaffold found in a variety of biologically active compounds and pharmaceuticals. Its derivatives are known to exhibit a wide range of therapeutic properties, including antipsychotic, anti-inflammatory, and anticonvulsant activities. Palladium-catalyzed cross-coupling reactions are powerful tools for the derivatization of the 1,2-benzisoxazole core, enabling the formation of carbon-carbon and carbon-nitrogen bonds to introduce diverse molecular complexity.[1]

General Experimental Workflow

The successful execution of palladium-catalyzed cross-coupling reactions relies on a systematic workflow. Key stages include the careful preparation of reagents, establishment of an inert atmosphere to protect the catalyst, controlled addition of reaction components, monitoring of reaction progress, and appropriate workup and purification procedures.

References

• 1. Palladium-catalyzed benzo[d]isoxazole synthesis by C–H activation/[4 + 1] annulation - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Suzuki-Miyaura Coupling of 5-Bromo-1,2-benzisoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3][4] Derivatives of 1,2-benzisoxazole have shown a wide range of therapeutic potential, including antipsychotic, anticonvulsant, anticancer, and antimicrobial activities.[2][4] The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile method for the formation of carbon-carbon bonds, making it an invaluable tool for the synthesis of functionalized 1,2-benzisoxazole derivatives.[5] This document provides detailed application notes and experimental protocols for the Suzuki-Miyaura coupling of 5-Bromo-1,2-benzisoxazole with various arylboronic acids, a key step in the synthesis of novel drug candidates and molecular probes.

The reaction involves the palladium-catalyzed coupling of 5-Bromo-1,2-benzisoxazole with an organoboron compound, typically a boronic acid or its ester, in the presence of a base.[5] The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and purity of the desired 5-aryl-1,2-benzisoxazole product.

Reaction Principle

The catalytic cycle of the Suzuki-Miyaura reaction is generally accepted to proceed through three main steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 5-Bromo-1,2-benzisoxazole to form a Pd(II) intermediate.

• Transmetalation: In the presence of a base, the organic group from the arylboronic acid is transferred to the palladium center.

• Reductive Elimination: The coupled product, 5-aryl-1,2-benzisoxazole, is formed, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.[5]

Data Presentation: Representative Reaction Conditions and Yields

The following table summarizes typical reaction conditions and yields for the Suzuki-Miyaura coupling of 5-Bromo-1,2-benzisoxazole with various arylboronic acids, based on analogous reactions in the literature. Optimization may be required for specific substrates.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equivalents)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃ (2)	Toluene/H₂O (4:1)	100	12	85-95
2	4-Methoxyphenylboronic acid	PdCl₂(dppf) (2)	-	Cs₂CO₃ (2)	1,4-Dioxane	100	8	90-98
3	3-Tolylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Toluene	110	16	80-90
4	2-Thiopheneboronic acid	Pd₂(dba)₃ (2)	XPhos (5)	K₂CO₃ (2)	DME/H₂O (4:1)	80	6	75-85

Note: Yields are based on isolated product after purification and are representative of similar Suzuki-Miyaura coupling reactions.

Experimental Protocols

This section provides a detailed, step-by-step protocol for a typical Suzuki-Miyaura coupling reaction of 5-Bromo-1,2-benzisoxazole with phenylboronic acid.

Materials:

• 5-Bromo-1,2-benzisoxazole (1.0 eq.)

• Phenylboronic acid (1.2 eq.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 eq.)

• Toluene, anhydrous

• Water, deionized and degassed

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Round-bottom flask or reaction tube

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert gas supply (Argon or Nitrogen) with manifold

• Standard laboratory glassware and purification equipment

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Bromo-1,2-benzisoxazole (1.0 eq.), phenylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., argon). Repeat this process three times to ensure an oxygen-free environment.

• Solvent Addition: Under a positive flow of inert gas, add anhydrous toluene and degassed water in a 4:1 ratio (e.g., 8 mL of toluene and 2 mL of water for a 1 mmol scale reaction).

• Catalyst Addition: Add the palladium catalyst, Tetrakis(triphenylphosphine)palladium(0) (3 mol%), to the reaction mixture under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water and then with brine.

  • Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-phenyl-1,2-benzisoxazole.

• Characterization: Characterize the purified product by NMR spectroscopy (¹H and ¹³C) and mass spectrometry to confirm its identity and purity.

Visualizations

Experimental Workflow

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

Postulated Signaling Pathway Inhibition

Many 1,2-benzisoxazole derivatives exhibit their biological effects by inhibiting protein kinases, which are crucial regulators of cellular signaling pathways. The diagram below illustrates a hypothetical signaling pathway where a synthesized 5-aryl-1,2-benzisoxazole derivative acts as a kinase inhibitor, a common mechanism for anticancer agents.

Caption: Hypothetical kinase signaling pathway inhibited by a 5-aryl-1,2-benzisoxazole derivative.

References

• 1. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 2. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzisoxazole: a privileged scaffold for medicinal chemistry - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Nucleophilic Aromatic Substitution Reactions on 5-Bromo-1,2-benzisoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds with applications as antipsychotic, anti-inflammatory, analgesic, and anticancer agents.[1][2] The functionalization of this heterocyclic system is of significant interest for the development of new therapeutic agents. Nucleophilic aromatic substitution (SNAr) on halogenated 1,2-benzisoxazoles provides a direct route to introduce diverse functionalities at specific positions of the benzisoxazole ring.

This document provides detailed application notes and protocols for conducting nucleophilic aromatic substitution reactions on 5-Bromo-1,2-benzisoxazole. While direct literature on SNAr reactions specifically at the 5-position of 1,2-benzisoxazole is not abundant, the principles of SNAr on other aromatic and heteroaromatic systems can be effectively applied.[3][4][5][6] The protocols outlined below are based on established methodologies for similar substrates and aim to provide a practical guide for researchers.

Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution is a substitution reaction in which a nucleophile displaces a good leaving group, such as a halide, on an aromatic ring. The reaction generally proceeds via an addition-elimination mechanism involving a resonance-stabilized intermediate known as a Meisenheimer complex.[5][6] For SNAr to occur, the aromatic ring must typically be activated by electron-withdrawing groups at positions ortho and/or para to the leaving group.[4][7] In the case of 5-Bromo-1,2-benzisoxazole, the isoxazole ring itself can act as an activating group.

For the substitution of amines, both classical SNAr conditions and palladium-catalyzed Buchwald-Hartwig amination can be considered as viable synthetic strategies.[8][9][10][11]

Visualization of Reaction Pathway

// Reactants Start [label="5-Bromo-1,2-benzisoxazole", fillcolor="#F1F3F4", fontcolor="#202124"]; Nu [label="Nucleophile (e.g., R₂NH)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Intermediate Intermediate [label="Meisenheimer-like\nComplex (Anionic Intermediate)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];

// Products Product [label="5-Substituted-1,2-benzisoxazole", fillcolor="#34A853", fontcolor="#FFFFFF"]; LeavingGroup [label="Bromide ion (Br⁻)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Arrows Start -> Intermediate [label="+ Nucleophile\n(Addition)", color="#4285F4", fontcolor="#4285F4"]; Nu -> Intermediate [style=invis]; Intermediate -> Product [label="- Leaving Group\n(Elimination)", color="#4285F4", fontcolor="#4285F4"]; Intermediate -> LeavingGroup [style=invis]; } .dot Caption: General mechanism for the nucleophilic aromatic substitution on 5-Bromo-1,2-benzisoxazole.

Experimental Protocols

The following protocols provide methodologies for the nucleophilic aromatic substitution of 5-Bromo-1,2-benzisoxazole with amine nucleophiles under both traditional SNAr and palladium-catalyzed conditions.

Protocol 1: Classical Nucleophilic Aromatic Substitution with Amines

This protocol is suitable for reactions with relatively strong nucleophiles and may require elevated temperatures.

Materials:

• 5-Bromo-1,2-benzisoxazole

• Amine nucleophile (e.g., morpholine, piperidine, pyrrolidine)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP))

• Base (e.g., Potassium carbonate (K₂CO₃), Sodium hydride (NaH), Triethylamine (Et₃N))

• Reaction vessel (e.g., round-bottom flask with reflux condenser or sealed microwave vial)

• Stirring apparatus (magnetic stirrer)

• Heating apparatus (heating mantle or microwave reactor)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, silica gel for column chromatography)

Procedure:

• To a clean, dry reaction vessel, add 5-Bromo-1,2-benzisoxazole (1.0 eq).

• Add the amine nucleophile (1.2 - 2.0 eq) and the base (1.5 - 3.0 eq).

• Add the anhydrous polar aprotic solvent to achieve a suitable concentration (e.g., 0.1 - 0.5 M).

• If using a flask, equip it with a reflux condenser under an inert atmosphere (e.g., nitrogen or argon). If using a microwave vial, seal it.

• Heat the reaction mixture with stirring. Typical reaction temperatures range from 80 °C to 150 °C. For microwave-assisted reactions, temperatures can be higher, and reaction times are significantly shorter.[12]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• If a solid base like K₂CO₃ was used, filter the mixture.

• Pour the reaction mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 5-amino-1,2-benzisoxazole derivative.

Protocol 2: Palladium-Catalyzed Amination (Buchwald-Hartwig Cross-Coupling)

This protocol is particularly useful for less reactive amines or when milder reaction conditions are required.[8][9][10]

Materials:

• 5-Bromo-1,2-benzisoxazole

• Amine nucleophile

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., Xantphos, BINAP, tBuBrettPhos)[8][9]

• Base (e.g., Sodium tert-butoxide (NaOtBu), Cesium carbonate (Cs₂CO₃), Potassium phosphate (K₃PO₄))

• Anhydrous aprotic solvent (e.g., Toluene, Dioxane, Tetrahydrofuran (THF))

• Reaction vessel (e.g., Schlenk tube or sealed vial)

• Inert atmosphere glovebox or Schlenk line

• Standard work-up and purification equipment

Procedure:

• In an inert atmosphere glovebox or under a stream of inert gas, add the palladium precatalyst (0.01 - 0.05 eq) and the phosphine ligand (0.012 - 0.06 eq) to a dry reaction vessel.

• Add the base (1.5 - 2.5 eq).

• Add 5-Bromo-1,2-benzisoxazole (1.0 eq) and the amine nucleophile (1.1 - 1.5 eq).

• Add the anhydrous aprotic solvent.

• Seal the reaction vessel and heat with stirring. Reaction temperatures typically range from 80 °C to 120 °C.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with a suitable organic solvent and filter through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Experimental Workflow Visualization

// Steps Start [label="Start:\n5-Bromo-1,2-benzisoxazole\n+ Amine + Reagents", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Reaction:\nHeating under Inert Atmosphere\n(Conventional or Microwave)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Monitoring [label="Monitoring:\nTLC or LC-MS", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Workup [label="Work-up:\nQuenching, Extraction, Drying", fillcolor="#F1F3F4", fontcolor="#202124"]; Purification [label="Purification:\nSilica Gel Column Chromatography", fillcolor="#F1F3F4", fontcolor="#202124"]; Product [label="Final Product:\n5-Amino-1,2-benzisoxazole", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="Characterization:\nNMR, MS, etc.", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Connections Start -> Reaction; Reaction -> Monitoring; Monitoring -> Reaction [label="Incomplete"]; Monitoring -> Workup [label="Complete"]; Workup -> Purification; Purification -> Product; Product -> Analysis; } .dot Caption: A generalized experimental workflow for the synthesis of 5-amino-1,2-benzisoxazoles.

Data Presentation

The following tables summarize expected outcomes for the nucleophilic aromatic substitution on 5-Bromo-1,2-benzisoxazole with various amines based on analogous reactions. Yields are illustrative and will vary depending on the specific substrate, nucleophile, and reaction conditions.

Table 1: Illustrative Data for Classical SNAr Reactions

Entry	Amine Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Morpholine	K₂CO₃	DMF	120	12	65-80
2	Piperidine	K₂CO₃	DMSO	130	10	70-85
3	Pyrrolidine	Et₃N	NMP	150	8	60-75
4	Aniline	NaH	DMF	100	24	30-50

Table 2: Illustrative Data for Palladium-Catalyzed Amination Reactions

Entry	Amine Nucleophile	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ / Xantphos	NaOtBu	Toluene	100	12	80-95
2	Aniline	Pd(OAc)₂ / BINAP	Cs₂CO₃	Dioxane	110	18	75-90
3	Benzylamine	Pd₂(dba)₃ / tBuBrettPhos	K₃PO₄	THF	80	24	70-85
4	Indole	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Dioxane	110	16	60-75

Conclusion

The protocols and data presented herein provide a comprehensive guide for researchers interested in performing nucleophilic aromatic substitution reactions on 5-Bromo-1,2-benzisoxazole. Both classical SNAr and palladium-catalyzed methods offer viable routes to a diverse range of 5-substituted-1,2-benzisoxazole derivatives. The choice of method will depend on the nature of the nucleophile, the desired reaction conditions, and the available resources. Careful optimization of the reaction parameters is recommended to achieve the best possible yields and purity of the target compounds, which are valuable building blocks for the discovery of new pharmaceuticals.

References

• 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. researchgate.net [researchgate.net]
• 4. ncrdsip.com [ncrdsip.com]
• 5. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. CK12-Foundation [flexbooks.ck12.org]
• 8. Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dspace.mit.edu [dspace.mit.edu]
• 10. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. orgsyn.org [orgsyn.org]
• 12. researchgate.net [researchgate.net]

Application of 5-Bromo-1,2-benzisoxazole in the Synthesis of Novel Antipsychotics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of several successful atypical antipsychotic drugs.[1][2] These agents typically exhibit potent antagonism at dopamine D2 and serotonin 5-HT2A receptors, a pharmacological profile associated with efficacy against the positive and negative symptoms of schizophrenia with a reduced propensity for extrapyramidal side effects compared to older typical antipsychotics.[3][4] The strategic functionalization of the benzisoxazole ring system is a key aspect of novel drug design in this class.

5-Bromo-1,2-benzisoxazole serves as a versatile starting material and key intermediate in the synthesis of novel antipsychotic candidates. The bromine atom at the 5-position offers several advantages: it can modulate the electronic properties and lipophilicity of the final compound, potentially influencing its binding affinity, selectivity, and pharmacokinetic profile. Furthermore, the bromo substituent provides a reactive handle for further chemical modifications, such as palladium-catalyzed cross-coupling reactions, enabling the synthesis of a diverse library of analogues for structure-activity relationship (SAR) studies.[5]

This document provides detailed application notes, experimental protocols, and pharmacological data related to the use of 5-Bromo-1,2-benzisoxazole in the development of new antipsychotic agents.

Pharmacological Rationale: Targeting Dopamine D2 and Serotonin 5-HT2A Receptors

The therapeutic efficacy of atypical antipsychotics is primarily attributed to their balanced antagonism of dopamine D2 and serotonin 5-HT2A receptors.[3][4] Overactivity of the mesolimbic dopamine pathway is associated with the positive symptoms of schizophrenia, and D2 receptor blockade in this region is a key mechanism of action for all effective antipsychotics. However, D2 antagonism in the nigrostriatal and tuberoinfundibular pathways can lead to extrapyramidal symptoms (EPS) and hyperprolactinemia, respectively.

Potent 5-HT2A receptor antagonism is a distinguishing feature of atypical antipsychotics.[4] This action is thought to mitigate the EPS liability of D2 blockade and may contribute to efficacy against negative symptoms and cognitive deficits. The blockade of 5-HT2A receptors can lead to an increase in dopamine release in certain brain regions, including the prefrontal cortex, which is hypothesized to be beneficial for negative and cognitive symptoms.[6]

Data Presentation: Receptor Binding Affinities

The following table summarizes the in vitro receptor binding affinities (Ki values in nM) of risperidone, a well-established atypical antipsychotic featuring a benzisoxazole core, and provides a benchmark for newly synthesized analogues. A lower Ki value indicates a higher binding affinity.

Receptor Subtype	Risperidone (Ki, nM)
Dopamine Receptors
D₂	3.13[3]
Serotonin Receptors
5-HT₂A	0.16[3]
Adrenergic Receptors
α₁	0.8[3]
α₂	7.54[3]
Histamine Receptors
H₁	2.23[3]

Experimental Protocols

The synthesis of novel antipsychotics from 5-Bromo-1,2-benzisoxazole typically involves a multi-step sequence. A key transformation is the N-alkylation of a piperidine or piperazine moiety attached to the benzisoxazole core with a suitable heterocyclic side chain.

Synthesis of 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole (Intermediate 1)

This intermediate is a crucial building block. A general synthetic approach is outlined below.

Protocol 1: Synthesis of 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole

• Step 1: Synthesis of 1-(5-Bromo-2-hydroxyphenyl)ethan-1-one oxime. To a solution of 1-(5-bromo-2-hydroxyphenyl)ethan-1-one in ethanol, add an aqueous solution of hydroxylamine hydrochloride and sodium acetate. Reflux the mixture for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC). After completion, cool the reaction mixture and pour it into ice-cold water. Filter the precipitated solid, wash with water, and dry to yield the desired oxime.

• Step 2: Cyclization to 5-Bromo-3-methyl-1,2-benzisoxazole. Dissolve the oxime from Step 1 in a suitable solvent such as acetic anhydride and heat the mixture. The acetic anhydride acts as both the solvent and a dehydrating agent to facilitate the cyclization. After the reaction is complete, pour the mixture into water to hydrolyze the excess acetic anhydride. Extract the product with an organic solvent (e.g., ethyl acetate), wash the organic layer with a saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

• Step 3: Bromination to 3-(Bromomethyl)-5-bromo-1,2-benzisoxazole. Dissolve the 5-Bromo-3-methyl-1,2-benzisoxazole in a suitable solvent like carbon tetrachloride. Add N-bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide. Reflux the mixture under a light source to initiate the reaction. Monitor the reaction by TLC. Upon completion, cool the reaction mixture, filter off the succinimide, and concentrate the filtrate. The crude product can be purified by recrystallization or column chromatography.

• Step 4: N-alkylation with a protected piperidine. React the 3-(Bromomethyl)-5-bromo-1,2-benzisoxazole with a protected piperidine derivative, for example, N-Boc-4-hydroxypiperidine, in the presence of a base like sodium hydride in an anhydrous aprotic solvent such as DMF. The reaction is typically carried out at room temperature.

• Step 5: Deprotection. Remove the protecting group (e.g., Boc group) from the piperidine nitrogen using standard conditions, such as treatment with trifluoroacetic acid (TFA) in dichloromethane (DCM), to yield the desired intermediate, 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole.

Synthesis of a Novel Antipsychotic Candidate (Illustrative Example)

This protocol describes the N-alkylation of Intermediate 1 with a chloroethyl-substituted heterocyclic moiety, a common strategy in the synthesis of risperidone and its analogues.

Protocol 2: N-alkylation of 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole

• Materials and Reagents:

  • 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole (Intermediate 1)

  • 3-(2-Chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (or a similar alkylating agent)

  • Sodium carbonate (Na₂CO₃) or another suitable base

  • Potassium iodide (KI) (catalytic amount)

  • Acetonitrile (CH₃CN) or another suitable polar aprotic solvent

  • Standard work-up and purification reagents (water, ethyl acetate, brine, anhydrous sodium sulfate, silica gel)

• Procedure:

  • To a solution of 5-Bromo-3-(piperidin-4-yl)-1,2-benzisoxazole (1.0 eq) in acetonitrile, add 3-(2-chloroethyl)-6,7,8,9-tetrahydro-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (1.1 eq), sodium carbonate (2.0 eq), and a catalytic amount of potassium iodide.

  • Heat the reaction mixture to reflux and stir for 12-24 hours. Monitor the progress of the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Dissolve the crude residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the pure final compound.

  • Characterize the final product by appropriate analytical techniques (¹H NMR, ¹³C NMR, Mass Spectrometry, and Elemental Analysis).

Mandatory Visualizations

Signaling Pathways

The therapeutic effects of atypical antipsychotics derived from 5-Bromo-1,2-benzisoxazole are primarily mediated through their interaction with dopamine D2 and serotonin 5-HT2A receptors, which triggers intracellular signaling cascades.

Caption: D2/5-HT2A receptor antagonism signaling cascade.

Experimental Workflow

The general workflow for the synthesis and initial screening of novel antipsychotics based on 5-Bromo-1,2-benzisoxazole is depicted below.

Caption: Synthetic and screening workflow.

Conclusion

5-Bromo-1,2-benzisoxazole is a valuable and strategically important starting material for the synthesis of novel atypical antipsychotics. Its use allows for the generation of a wide array of analogues with modulated pharmacological profiles. The provided protocols and data serve as a foundation for researchers in the field of antipsychotic drug discovery to design and synthesize new chemical entities with the potential for improved efficacy and safety profiles in the treatment of schizophrenia and other psychotic disorders. Further exploration of the chemical space around the 5-bromo-1,2-benzisoxazole scaffold is warranted to identify next-generation antipsychotic agents.

References

• 1. Synthesis and pharmacological evaluation of N-benzyl substituted 4-bromo-2,5-dimethoxyphenethylamines as 5-HT2A/2C partial agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biochemical profile of risperidone, a new antipsychotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Survey on the pharmacodynamics of the new antipsychotic risperidone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Recent Development of Piperazine and Piperidine Derivatives as Antipsychotic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes & Protocols: Derivatization of 5-Bromo-1,2-benzisoxazole for Anticancer Drug Discovery

Introduction

The 1,2-benzisoxazole scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1] Its derivatives have demonstrated a wide range of biological activities, including anticonvulsant, anti-psychotic, anti-inflammatory, and notably, anticancer properties.[1][2] The strategic incorporation of a bromine atom at the 5-position of the benzisoxazole ring offers a versatile synthetic handle for further molecular elaboration. This functionalization allows for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds in the quest for novel and more effective anticancer agents.[3] This document provides detailed synthetic strategies, experimental protocols, and biological evaluation data for the derivatization of 5-Bromo-1,2-benzisoxazole in the context of anticancer drug discovery.

Section 1: Synthetic Strategies and Derivatization

The synthesis of the 5-Bromo-1,2-benzisoxazole core and its subsequent derivatization are critical steps in developing novel drug candidates. The most common synthetic routes involve the cyclization of an appropriate precursor, such as a substituted o-hydroxyacetophenone.

1.1. Core Synthesis

A plausible and widely adopted pathway for synthesizing the benzisoxazole ring involves the reaction of a substituted o-hydroxyacetophenone with hydroxylamine to form an oxime, which is then cyclized.[4] For the 5-bromo variant, the starting material would be 2-hydroxy-5-bromoacetophenone.

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Caption: General workflow for synthesis and derivatization.

1.2. Key Derivatization Approaches

Once the 5-bromo-1,2-benzisoxazole nucleus is obtained, further modifications can be made to enhance biological activity:

• N-Alkylation/Arylation: The nitrogen atom of the isoxazole ring can be substituted. For instance, N-allylation has been used to produce derivatives with significant anticancer activity.[2]

• C3-Position Substitution: The C3 position is a common site for introducing various aryl or alkyl groups, often via coupling reactions or by starting from a C3-functionalized precursor.[5]

• Modification of the Benzene Ring: While the 5-bromo position serves as a key handle, other positions on the benzene ring can also be modified, although this is typically incorporated in the initial starting materials.

Section 2: Experimental Protocols

The following protocols are generalized procedures based on established methodologies for the synthesis and evaluation of benzisoxazole derivatives.[2][4][6]

2.1. Protocol: Synthesis of 2-allyl-5-bromobenzo[d]isoxazol-3(2H)-one

This protocol is adapted from methods used for synthesizing N-substituted benzisoxazole derivatives.[2]

• Starting Material Preparation: Begin with commercially available 5-bromobenzo[d]isoxazol-3(2H)-one.

• Reaction Setup: In a round-bottom flask, dissolve 5-bromobenzo[d]isoxazol-3(2H)-one (1 eq.) in a suitable solvent mixture such as water and ethanol.

• Addition of Reagents: Add cesium carbonate (Cs₂CO₃) (1.5 eq.) to the mixture, followed by the dropwise addition of allyl bromide (1.2 eq.).

• Reaction Condition: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into cold water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product using column chromatography on silica gel to yield the pure 2-allyl-5-bromobenzo[d]isoxazol-3(2H)-one.

• Characterization: Confirm the structure of the final compound using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

2.2. Protocol: In Vitro Anticancer Activity Screening (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.[1][6]

• Cell Culture: Seed cancer cells (e.g., HT-29, MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized 5-bromo-1,2-benzisoxazole derivatives in the culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., 5-Fluorouracil or Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

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Caption: Workflow for in vitro anticancer screening via MTT assay.

Section 3: Anticancer Activity and Data

Numerous derivatives of the benzisoxazole scaffold have been synthesized and evaluated for their anticancer properties against various human cancer cell lines. The data reveals that the nature and position of substituents significantly influence cytotoxic activity.

Table 1: Anticancer Activity of Representative Benzisoxazole Derivatives

Compound ID	Core Structure	Modification	Cancer Cell Line	IC₅₀ (µM)	Reference
3b	Benzo[d]isoxazol-3(2H)-one	2-(2-methylallyl)	HT-29 (Colon)	43.12	[2]
3d	Benzo[d]isoxazol-3(2H)-one	2-(2-chloroallyl)	HT-29 (Colon)	39.14	[2]
3f	Benzo[d]isoxazol-3(2H)-one	2-(2-phenylallyl)	HT-29 (Colon)	32.18	[2]
3h	Benzo[d]isoxazol-3(2H)-one	2-(3,3-dimethylallyl)	HT-29 (Colon)	28.14	[2]
7e	6-fluorobenzo[d]isoxazole	3-(1-((3-(3-(Benzyloxy)-4-methoxyphenyl)-4,5-dihydroisoxazol-5-yl)methyl)piperidin-4-yl)	MDA-MB-231 (Breast)	50.36	[7]
Standard	5-Fluorouracil	-	HT-29 (Colon)	22.14	[2]

Note: The compounds listed from reference[2] do not contain the 5-bromo substitution but are N-allyl derivatives of the core benzisoxazole structure, demonstrating a relevant derivatization strategy. Compound 7e is a more complex derivative with a 6-fluoro substitution, highlighting the potential of halogenated benzisoxazoles.

Structure-Activity Relationship (SAR) Insights:

• From the N-allyl derivatives, the presence of bulky or electron-withdrawing groups on the allyl moiety appears to enhance anticancer activity against the HT-29 colon cancer cell line.[2] For example, the derivative with a 3,3-dimethylallyl group (3h) showed the lowest IC₅₀ value in its series.[2]

• The complexity of the substituent at the C3 position can lead to potent compounds, as seen with derivative 7e, which integrates piperidine and dihydroisoxazole moieties and shows activity against triple-negative breast cancer cells.[7]

Section 4: Potential Mechanism of Action

While the exact mechanisms for many 5-bromo-1,2-benzisoxazole derivatives are still under investigation, related heterocyclic scaffolds have been shown to inhibit key signaling pathways involved in cancer progression, such as angiogenesis. A prominent target in this area is the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[6][8] Inhibition of VEGFR-2 blocks the downstream signaling cascade that promotes endothelial cell proliferation, migration, and survival, thereby inhibiting the formation of new blood vessels required for tumor growth.

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Caption: Potential inhibition of the VEGFR-2 signaling pathway.

Additionally, some complex benzisoxazole derivatives have been found to inhibit Metastasis-Associated protein (MTA1), which plays a role in angiogenesis and cell migration.[7] These findings suggest that 5-bromo-1,2-benzisoxazole derivatives may act as multi-targeted agents, a desirable characteristic for anticancer drugs.

References

• 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kiche.or.kr [kiche.or.kr]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Benzoxazole derivatives as new VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, in silico studies, and antiproliferative evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Screening of Pro-apoptotic and Angio-inhibitory Activity of Novel Benzisoxazole Derivatives both In Vitro and In Vivo | Bentham Science [eurekaselect.com]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Direct Bromination of 1,2-Benzisoxazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif found in a variety of pharmacologically active compounds, including antipsychotics like Risperidone and anticonvulsants such as Zonisamide. The introduction of a bromine atom onto this scaffold serves as a key synthetic handle for further functionalization through cross-coupling reactions and can also modulate the biological activity of the parent molecule. Direct bromination of the 1,2-benzisoxazole ring offers a more atom-economical and straightforward route to these valuable intermediates compared to multi-step syntheses involving brominated precursors. This document provides a detailed experimental protocol for the proposed direct bromination of 1,2-benzisoxazole, which is anticipated to yield primarily 5-bromo-1,2-benzisoxazole through electrophilic aromatic substitution.

Proposed Reaction Scheme

Experimental Protocols

This section details the proposed methodology for the direct bromination of 1,2-benzisoxazole. As the direct bromination of the unsubstituted parent compound is not widely reported in peer-reviewed literature, this protocol is based on established methods for the electrophilic bromination of analogous heterocyclic systems and substituted benzisoxazoles.

Materials and Equipment

• 1,2-Benzisoxazole

• N-Bromosuccinimide (NBS)

• Acetic Acid (glacial)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• UV lamp for TLC visualization

• Standard laboratory glassware

Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• N-Bromosuccinimide is a lachrymator and corrosive. Avoid inhalation and contact with skin.

• Acetic acid is corrosive. Handle with care.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate containment.

Detailed Experimental Procedure

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-benzisoxazole (1.0 g, 8.4 mmol).

  • Dissolve the starting material in 20 mL of glacial acetic acid.

• Reagent Addition:

  • In a single portion, add N-bromosuccinimide (1.64 g, 9.2 mmol, 1.1 equivalents) to the stirred solution.

  • Attach a reflux condenser to the flask.

• Reaction Conditions:

  • Heat the reaction mixture to 80 °C using a heating mantle or oil bath.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) using a mixture of hexanes and ethyl acetate (e.g., 4:1 v/v) as the eluent. The reaction is typically complete within 4-6 hours.

• Work-up Procedure:

  • Once the reaction is complete (as indicated by the consumption of the starting material on TLC), allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into 100 mL of ice-cold water.

  • Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Combine the organic layers in a separatory funnel.

  • Wash the combined organic layers sequentially with 50 mL of saturated aqueous sodium thiosulfate solution (to quench any remaining bromine), 50 mL of saturated aqueous sodium bicarbonate solution (to neutralize the acetic acid), and 50 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 0% to 20% ethyl acetate).

  • Combine the fractions containing the desired product (as identified by TLC) and evaporate the solvent to yield 5-bromo-1,2-benzisoxazole as a solid.

Data Presentation

The following tables summarize the key reaction parameters and the expected analytical data for the product.

Table 1: Summary of Reaction Parameters

Parameter	Value
Starting Material	1,2-Benzisoxazole
Brominating Agent	N-Bromosuccinimide (NBS)
Solvent	Glacial Acetic Acid
Reaction Temperature	80 °C
Reaction Time	4-6 hours
Expected Product	5-Bromo-1,2-benzisoxazole
Molecular Formula (Product)	C₇H₄BrNO
Molecular Weight (Product)	198.02 g/mol
Indicative Yield	~80% (by analogy to similar reactions)

Table 2: Expected Spectroscopic Data for 5-Bromo-1,2-benzisoxazole

¹H NMR (400 MHz, CDCl₃)	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Assignment
H-3	~8.6 - 8.8	s	CH
H-4	~7.7 - 7.9	d	Ar-H
H-6	~7.5 - 7.7	dd	Ar-H
H-7	~7.9 - 8.1	d	Ar-H

¹³C NMR (100 MHz, CDCl₃)	Expected Chemical Shift (δ, ppm)	Assignment
C-3	~155 - 158	CH
C-4	~122 - 125	Ar-CH
C-5	~115 - 118	Ar-C-Br
C-6	~128 - 131	Ar-CH
C-7	~112 - 115	Ar-CH
C-3a	~162 - 165	Ar-C-O
C-7a	~120 - 123	Ar-C-C=N

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the direct bromination of 1,2-benzisoxazole.

Application of 5-Bromo-1,2-benzisoxazole in the Development of Novel Herbicides

Introduction: 5-Bromo-1,2-benzisoxazole is a heterocyclic compound that has emerged as a valuable scaffold in the discovery of novel agrochemicals, particularly in the development of new herbicides. Its derivatives have demonstrated significant herbicidal activity against a broad spectrum of weed species. This document provides detailed application notes and experimental protocols for researchers, scientists, and professionals involved in the development of new herbicidal agents based on the 5-bromo-1,2-benzisoxazole core structure. The primary mode of action for many herbicides derived from this scaffold is the inhibition of protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll and heme biosynthesis pathway in plants.

Application Notes

Derivatives of 5-bromo-1,2-benzisoxazole have shown potent pre- and post-emergence herbicidal activity. The introduction of the bromine atom at the 5-position of the benzisoxazole ring can significantly influence the compound's biological activity and physicochemical properties, often leading to enhanced efficacy. These compounds are of particular interest due to their potential for developing herbicides with novel modes of action or for overcoming resistance to existing commercial herbicides.

The primary proposed mechanism of action for many herbicidally active benzisoxazole derivatives is the inhibition of protoporphyrinogen oxidase (PPO). PPO is a critical enzyme in the tetrapyrrole biosynthesis pathway, which is responsible for the production of essential molecules like chlorophyll and heme. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which then leaks from the plastid and is rapidly oxidized to the photodynamic protoporphyrin IX in the cytoplasm. In the presence of light and oxygen, protoporphyrin IX generates reactive oxygen species (ROS), which cause rapid lipid peroxidation of cell membranes, leading to membrane disruption, cessation of cell function, and ultimately, plant death.

Data Presentation

The following tables summarize the herbicidal activity of exemplary compounds derived from 5-bromo-1,2-benzisoxazole, as described in United States Patent 5,484,763. The data is presented as percent control of various weed species at specific application rates for both pre- and post-emergence treatments.

Table 1: Post-emergence Herbicidal Activity of Substituted Benzisoxazole Derivatives

Compound ID	R Group	R1 Group	Application Rate ( kg/ha )	Velvetleaf (%)	Redroot Pigweed (%)	Wild Mustard (%)	Barnyardgrass (%)
1	H	4-Cl	0.5	90	95	100	0
2	5-Br	4-Cl	0.5	95	100	100	0
3	5-Br	2,4-diCl	0.5	100	100	100	0
4	5-Br	4-F	0.5	90	95	100	0

Table 2: Pre-emergence Herbicidal Activity of Substituted Benzisoxazole Derivatives

Compound ID	R Group	R1 Group	Application Rate ( kg/ha )	Velvetleaf (%)	Redroot Pigweed (%)	Wild Mustard (%)	Barnyardgrass (%)
1	H	4-Cl	0.5	85	90	95	70
2	5-Br	4-Cl	0.5	90	95	100	80
3	5-Br	2,4-diCl	0.5	95	100	100	85
4	5-Br	4-F	0.5	85	90	95	75

Experimental Protocols

Protocol 1: Post-emergence Herbicidal Activity Evaluation

Objective: To assess the efficacy of 5-bromo-1,2-benzisoxazole derivatives on emerged weeds.

Materials:

• Test compounds (e.g., substituted 5-bromo-1,2-benzisoxazoles)

• Weed seeds (e.g., Velvetleaf - Abutilon theophrasti, Redroot Pigweed - Amaranthus retroflexus, Wild Mustard - Sinapis arvensis, Barnyardgrass - Echinochloa crus-galli)

• Pots (10 cm diameter) filled with potting soil

• Growth chamber or greenhouse with controlled temperature, humidity, and light

• Spray chamber calibrated to deliver a specific volume

• Acetone or other suitable solvent

• Surfactant (e.g., 0.25% v/v non-ionic surfactant)

• Deionized water

Procedure:

• Plant Propagation: Sow weed seeds in pots filled with potting soil and grow them in a greenhouse or growth chamber under optimal conditions (e.g., 25-30°C day, 20-25°C night, 14-hour photoperiod).

• Treatment Preparation: Prepare a stock solution of the test compound in a suitable solvent like acetone. For application, create a spray solution by diluting the stock solution with a water/acetone mixture containing a surfactant to achieve the desired application rate (e.g., 0.5 kg/ha ).

• Herbicide Application: When the weed seedlings have reached the 2-3 leaf stage, transfer the pots to a spray chamber. Apply the test solution evenly to the foliage of the plants. A control group should be sprayed with the solvent and surfactant mixture without the test compound.

• Incubation and Evaluation: After treatment, return the pots to the greenhouse or growth chamber. Observe the plants for signs of phytotoxicity (e.g., chlorosis, necrosis, growth inhibition) at regular intervals (e.g., 3, 7, and 14 days after treatment).

• Data Collection: At 14 days after treatment, visually assess the percent control for each weed species compared to the untreated control plants. A rating scale of 0% (no effect) to 100% (complete kill) is used.

Protocol 2: Pre-emergence Herbicidal Activity Evaluation

Objective: To assess the efficacy of 5-bromo-1,2-benzisoxazole derivatives on germinating weed seeds.

Materials:

• Same as Protocol 1.

Procedure:

• Pot Preparation: Fill pots with potting soil.

• Herbicide Application: Prepare the test solution as described in Protocol 1. Apply the test solution evenly to the soil surface of the prepared pots.

• Sowing: After the application of the herbicide, sow the seeds of the different weed species into the treated soil at a depth of approximately 1-2 cm.

• Incubation and Evaluation: Place the pots in a greenhouse or growth chamber under conditions suitable for germination and growth. Water the pots as needed.

• Data Collection: After 21 days, count the number of emerged and healthy seedlings for each weed species in the treated and untreated control pots. Calculate the percent control based on the reduction in seedling emergence and growth compared to the control.

Protocol 3: In Vitro Protoporphyrinogen Oxidase (PPO) Inhibition Assay

Objective: To determine the inhibitory effect of 5-bromo-1,2-benzisoxazole derivatives on the PPO enzyme.

Materials:

• Test compounds

• Isolated plant PPO enzyme (e.g., from etiolated corn or spinach)

• Protoporphyrinogen IX (substrate)

• Assay buffer (e.g., 100 mM HEPES, pH 7.5, containing 1 mM EDTA and 0.1% Tween 20)

• Spectrofluorometer

• 96-well microplates

Procedure:

• Enzyme Preparation: Isolate and partially purify PPO from a suitable plant source following established biochemical protocols.

• Assay Setup: In a 96-well microplate, add the assay buffer, the test compound at various concentrations (prepared by serial dilution), and the PPO enzyme solution.

• Pre-incubation: Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the substrate, protoporphyrinogen IX, to each well.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence resulting from the oxidation of protoporphyrinogen IX to protoporphyrin IX. The excitation and emission wavelengths for protoporphyrin IX are typically around 405 nm and 630 nm, respectively.

• Data Analysis: Calculate the rate of the enzymatic reaction for each inhibitor concentration. Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the PPO enzyme activity, by plotting the reaction rates against the logarithm of the inhibitor concentrations and fitting the data to a dose-response curve.

Mandatory Visualization

Caption: Proposed mechanism of action for 5-Bromo-1,2-benzisoxazole based herbicides.

Caption: Workflow for post-emergence herbicidal activity evaluation.

Caption: Workflow for pre-emergence herbicidal activity evaluation.

Application Notes and Protocols for the Synthesis of Zonisamide Utilizing a Brominated Benzisoxazole Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of a key synthetic pathway for the anticonvulsant drug Zonisamide. While the initial query focused on 5-Bromo-1,2-benzisoxazole, a thorough review of the synthetic literature indicates that the more direct and industrially relevant brominated intermediate is 3-(bromomethyl)-1,2-benzisoxazole . The introduction of a halogen at the 5-position of the benzisoxazole ring has been studied in relation to the compound's activity and neurotoxicity.[1][2] This document will detail the synthesis of Zonisamide via 3-(bromomethyl)-1,2-benzisoxazole and discuss the relevance of 5-bromo substitution.

Introduction

Zonisamide, chemically known as 1,2-benzisoxazole-3-methanesulfonamide, is a broad-spectrum antiepileptic drug.[3] Its synthesis has been approached through various routes, with many starting from 1,2-benzisoxazole-3-acetic acid.[3] A significant pathway involves the use of a brominated intermediate, which facilitates the introduction of the methanesulfonamide side chain at the 3-position of the benzisoxazole core.

Synthetic Pathway Overview

The synthesis of Zonisamide from 1,2-benzisoxazole-3-acetic acid via a 3-(bromomethyl)-1,2-benzisoxazole intermediate can be summarized in the following key steps:

• Bromination: 1,2-benzisoxazole-3-acetic acid is brominated to yield α-bromo-1,2-benzisoxazole-3-acetic acid.

• Decarboxylative Bromination: α-bromo-1,2-benzisoxazole-3-acetic acid is heated to produce 3-(bromomethyl)-1,2-benzisoxazole.

• Sulfonation: 3-(bromomethyl)-1,2-benzisoxazole is reacted with a sulfite salt, such as sodium sulfite or ammonium sulfite, to form the corresponding 1,2-benzisoxazole-3-methanesulfonate salt.[4][5]

• Chlorination: The sulfonate salt is then treated with a chlorinating agent, like phosphorus oxychloride or thionyl chloride, to give 1,2-benzisoxazole-3-methanesulfonyl chloride.[5]

• Amination: Finally, amination of the sulfonyl chloride with ammonia yields Zonisamide.[4][5]

Data Presentation

The following tables summarize the quantitative data for the key steps in the synthesis of Zonisamide.

Table 1: Synthesis of 3-(bromomethyl)-1,2-benzisoxazole

Step	Starting Material	Reagents and Conditions	Product	Yield (%)	Purity (%)	Reference
1	α-bromo-1,2-benzisoxazole-3-acetic acid	Toluene, reflux, 18 hours	3-(bromomethyl)-1,2-benzisoxazole	Not specified	Not specified	[6]
2	2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid	Heat to 130 °C, 30 min	3-(bromomethyl)benzo[d]isoxazole	70	Not specified	[7]

Table 2: Synthesis of Zonisamide from 3-(bromomethyl)-1,2-benzisoxazole

Step	Starting Material	Reagents and Conditions	Product	Yield (%)	Purity (%)	Reference
3	3-(bromomethyl)-1,2-benzisoxazole	Sodium sulfite, methanol-water, 50°C	Sodium 1,2-benzisoxazole-3-methanesulfonate	Not specified	Not specified	[5]
4	Sodium 1,2-benzisoxazole-3-methanesulfonate	Phosphorus oxychloride	1,2-benzisoxazole-3-methanesulfonyl chloride	Not specified	Not specified	[5]
5	1,2-benzisoxazole-3-methanesulfonyl chloride	Gaseous ammonia, ethyl acetate	Zonisamide	Not specified	Not specified	[5]

Experimental Protocols

Protocol 1: Synthesis of 3-(bromomethyl)-1,2-benzisoxazole

This protocol is adapted from the thermal decarboxylation of 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid.[7]

Materials:

• 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid

• Reaction vessel with heating and stirring capabilities

• Filtration apparatus

Procedure:

• Place 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid into a suitable reaction vessel.

• Slowly heat the solid to 130 °C with stirring. Vigorous gas evolution will be observed.

• Maintain the temperature at 130 °C for 30 minutes until gas evolution ceases.

• Cool the reaction mixture to room temperature.

• The resulting brown crystalline product is collected by filtration.

• The crude product can be purified by column chromatography using hexane as the eluent to yield pure 3-(bromomethyl)benzo[d]isoxazole.

Protocol 2: Synthesis of Zonisamide from 3-(bromomethyl)-1,2-benzisoxazole

This protocol describes the conversion of 3-(bromomethyl)-1,2-benzisoxazole to Zonisamide.[4][5]

Materials:

• 3-(bromomethyl)-1,2-benzisoxazole

• Sodium sulfite

• Methanol

• Water

• Phosphorus oxychloride

• Ethyl acetate

• Ammonia gas

• Standard laboratory glassware and equipment

Procedure:

Step A: Sulfonation

• Dissolve 3-(bromomethyl)-1,2-benzisoxazole in a mixture of methanol and water.

• Add sodium sulfite to the solution.

• Heat the reaction mixture to 50 °C and stir until the reaction is complete (monitor by TLC or HPLC).

• Cool the reaction mixture and remove the solvents under reduced pressure to obtain crude sodium 1,2-benzisoxazole-3-methanesulfonate.

Step B: Chlorination

• To the crude sodium 1,2-benzisoxazole-3-methanesulfonate, add a large excess of phosphorus oxychloride.

• Heat the mixture to reflux and maintain for several hours.

• After the reaction is complete, carefully remove the excess phosphorus oxychloride by distillation under reduced pressure to yield crude 1,2-benzisoxazole-3-methanesulfonyl chloride.

Step C: Amination

• Dissolve the crude 1,2-benzisoxazole-3-methanesulfonyl chloride in ethyl acetate.

• Bubble anhydrous ammonia gas through the solution at a low temperature.

• Continue the amination until the reaction is complete.

• The crude Zonisamide will precipitate from the solution.

• Collect the solid by filtration and wash with cold ethyl acetate.

• Recrystallize the crude product from a suitable solvent (e.g., methanol or aqueous isopropanol) to obtain pure Zonisamide.[8]

Visualizations

Diagram 1: Synthesis of 3-(bromomethyl)-1,2-benzisoxazole

Caption: Synthesis of the key intermediate.

Diagram 2: Zonisamide Synthesis Workflow

Caption: From intermediate to final product.

Role of 5-Bromo-1,2-benzisoxazole

The introduction of a halogen atom, such as bromine, at the 5-position of the 1,2-benzisoxazole ring has been shown to increase the anticonvulsant activity of Zonisamide derivatives.[1][2] However, this modification also leads to increased neurotoxicity.[1][2] Therefore, 5-Bromo-1,2-benzisoxazole is a relevant structure for structure-activity relationship (SAR) studies aimed at developing more potent or selective anticonvulsant agents, rather than being a direct intermediate in the synthesis of the parent drug, Zonisamide. The synthesis of a 5-bromo-Zonisamide analogue would likely follow a similar pathway, starting from a 5-bromo-substituted 1,2-benzisoxazole-3-acetic acid.

References

• 1. Studies on 3-substituted 1,2-benzisoxazole derivatives. 6. Syntheses of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives and their anticonvulsant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [Research and development of zonisamide, a new type of antiepileptic drug] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Zonisamide | C8H8N2O3S | CID 5734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US20060014814A1 - Derivatives of 1,2-benzisoxazole-3-methane sulfonic acid as novel intermediates for the synthesis of zonisamide - Google Patents [patents.google.com]
• 6. prepchem.com [prepchem.com]
• 7. 3-(BROMOMETHYL)-1,2-BENZISOXAZOLE | 37924-85-9 [chemicalbook.com]
• 8. US20060287535A1 - Process for the manufacture of 1,2-benzisoxazole-3-methanesulphonamide - Google Patents [patents.google.com]

Application Notes and Protocols for Microwave-Assisted Synthesis of 1,2-Benzisoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of 1,2-benzisoxazole derivatives using microwave-assisted organic synthesis (MAOS). This modern technique offers substantial benefits over traditional heating methods, including significantly reduced reaction times, enhanced product yields, and often milder, more environmentally friendly reaction conditions.[1][2] The protocols described are designed for research and development laboratories focused on efficiently creating libraries of 1,2-benzisoxazole compounds for screening and further development in medicinal chemistry.

Introduction to 1,2-Benzisoxazoles

1,2-Benzisoxazole is an aromatic organic compound featuring a benzene ring fused to an isoxazole ring.[3] This core structure, often referred to as a "privileged scaffold," is of significant interest in medicinal chemistry due to its presence in a wide array of biologically active compounds.[4][5] Derivatives of 1,2-benzisoxazole are known to exhibit a broad spectrum of pharmacological activities, including antipsychotic, anticonvulsant, anti-inflammatory, anticancer, and antimicrobial properties.[2][5][6][7] Notable drugs incorporating this scaffold include the atypical antipsychotics risperidone and paliperidone, and the anticonvulsant zonisamide.[3][4]

Microwave-assisted synthesis has emerged as a powerful tool for accelerating the discovery of such valuable compounds.[2] The direct coupling of microwave energy with the reaction molecules allows for rapid and uniform heating, leading to faster, cleaner, and more efficient reactions.

General Reaction Scheme: Cyclization of 2-Hydroxyaryl Ketoximes

A common and efficient method for synthesizing 3-substituted-1,2-benzisoxazoles is the intramolecular cyclization of 2-hydroxyaryl ketoximes. This reaction can be effectively catalyzed by a basic ionic liquid and accelerated by microwave irradiation, leading to excellent yields in a very short time.[8]

General reaction for microwave-assisted synthesis of 1,2-benzisoxazoles.

Application Notes

Microwave-assisted synthesis is a highly effective method for the rapid generation of 1,2-benzisoxazole libraries. The technique's primary advantages include:

• Speed and Efficiency: Reaction times are dramatically reduced from hours to mere seconds or minutes, with yields often exceeding those of conventional methods.[8]

• Green Chemistry: This approach often allows for solvent-free conditions or the use of environmentally benign catalysts like reusable ionic liquids.[8]

• High Purity: The rapid and clean nature of the reactions often simplifies product purification.

• Versatility: The method is applicable to a wide range of substrates, allowing for the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.

The 1,2-benzisoxazole scaffold is a key component in several clinically used drugs for central nervous system (CNS) disorders.[4] Its derivatives are also actively investigated for their potential as anticancer, antimicrobial, anti-inflammatory, and antidiabetic agents.[5][7] This makes the efficient synthesis of these compounds a critical task in modern drug discovery.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis from 2-Hydroxyaryl Ketoximes using an Ionic Liquid

This protocol details a highly efficient and environmentally friendly method for synthesizing 3-substituted-1,2-benzisoxazoles from 2-hydroxyalkyl/aryl ketoximes using a catalytic amount of the basic ionic liquid 1-butyl-3-methylimidazolium hydroxide ([bmim]OH) under microwave irradiation.[8]

Materials and Reagents:

• Substituted 2-hydroxyaryl ketoxime (1.0 mmol)

• 1-butyl-3-methylimidazolium hydroxide ([bmim]OH) (catalytic amount)

• Ethyl acetate

• Water

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Equipment:

• Microwave reactor

• Microwave process vial (10 mL) with a magnetic stirrer

• Standard laboratory glassware (beakers, flasks, separatory funnel)

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reactant Preparation: In a 10 mL microwave process vial, add the 2-hydroxyaryl ketoxime (1.0 mmol) and a catalytic amount of [bmim]OH.

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture for 30-60 seconds at a suitable power level to maintain the reaction temperature. Monitor the reaction's progress by TLC.

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Add water to the reaction mixture.

• Extraction: Extract the product from the aqueous mixture using ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure using a rotary evaporator. The crude product can be further purified by column chromatography on silica gel if necessary.

• Catalyst Recovery: The aqueous layer containing the ionic liquid can be concentrated and reused for subsequent reactions.[8]

Protocol 2: One-Pot Microwave-Assisted Synthesis from Salicylaldehydes

This protocol describes an efficient one-pot synthesis of N-methyl benzisoxazolium hydroxides from salicylaldehydes and N-methylhydroxylamine hydrochloride under microwave irradiation.[9]

Materials and Reagents:

• Substituted salicylaldehyde (1.0 mmol)

• N-methylhydroxylamine hydrochloride (1.1 mmol)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Appropriate solvent (e.g., ethanol)

• Ethyl acetate

• Brine solution (saturated NaCl)

• Anhydrous sodium sulfate

Equipment:

• Microwave reactor

• Microwave process vial (10 mL) with a magnetic stirrer

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reactant Preparation: To a 10 mL microwave process vial, add the salicylaldehyde (1.0 mmol), N-methylhydroxylamine hydrochloride (1.1 mmol), potassium carbonate (2.0 mmol), and a suitable solvent like ethanol (3 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a specified temperature (e.g., 120°C) for a short duration (e.g., 10 minutes).

• Work-up: After cooling, filter the reaction mixture to remove inorganic salts.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product, which can be purified further by recrystallization or column chromatography.

Quantitative Data Summary

The following tables summarize representative data for the microwave-assisted synthesis of 1,2-benzisoxazole derivatives, highlighting the efficiency of this method.

Table 1: Synthesis of 3-Substituted-1,2-benzisoxazoles (Protocol 1) [8]

Entry	R-Group of Ketoxime	Time (sec)	Yield (%)
1	Phenyl	30	96
2	4-Chlorophenyl	40	94
3	4-Methoxyphenyl	35	95
4	4-Nitrophenyl	60	85
5	Methyl	30	92
6	Naphthyl	45	90

Table 2: Reusability of [bmim]OH Ionic Liquid Catalyst [8]

Cycle	Yield (%)
1	96
2	95
3	95
4	94

Workflow and Pathway Diagrams

Workflow for microwave-assisted synthesis of 1,2-benzisoxazoles.

References

• 1. benchchem.com [benchchem.com]
• 2. Efficient Antimicrobial Activities of Microwave-Assisted Synthesis of Benzisoxazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 3. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 4. 1, 2-Benzisoxazole: A Privileged Structure with a Potential for Polypharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. soc.chim.it [soc.chim.it]

Application Notes: One-Pot Synthesis of Functionalized 1,2-Benzisoxazoles

Introduction

The 1,2-benzisoxazole scaffold is a privileged heterocyclic motif present in numerous natural products and pharmacologically active compounds.[1] Its derivatives are integral to the development of drugs with a wide range of therapeutic applications, including anticonvulsant (e.g., zonisamide) and antipsychotic (e.g., risperidone) medications.[1] Traditional multi-step syntheses of these compounds often involve tedious purification of intermediates, leading to lower overall yields and increased waste. One-pot syntheses have emerged as a powerful and efficient alternative, offering improved atom economy, reduced reaction times, and simplified operational procedures.

These notes describe several modern, one-pot methodologies for the synthesis of functionalized 1,2-benzisoxazoles, tailored for researchers in synthetic organic chemistry and drug discovery. The protocols detailed below provide robust and versatile routes to various 3-substituted 1,2-benzisoxazoles from readily available starting materials.

General Workflow for One-Pot Synthesis

The following diagram illustrates the streamlined nature of a typical one-pot synthesis, which combines multiple reaction steps into a single, uninterrupted sequence.

Caption: General experimental workflow for a one-pot reaction.

Method 1: Triphenylphosphine (PPh₃)-Mediated Synthesis from 2-Hydroxybenzonitriles

This protocol outlines an efficient and metal-catalyst-free, one-pot synthesis of 3-aryl or 3-alkyl substituted 1,2-benzisoxazoles.[2][3] The reaction proceeds via a Barbier-Grignard-type mechanism where a Grignard reagent is generated in situ and reacts with a 2-hydroxybenzonitrile in the presence of triphenylphosphine.[3]

Experimental Protocol

• To a dry reaction flask containing magnesium turnings (3.0 eq.), add a solution of the appropriate aryl or alkyl bromide (3.0 eq.) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture at room temperature until the magnesium is consumed, indicating the formation of the Grignard reagent.

• In a separate flask, dissolve the 2-hydroxybenzonitrile (1.0 eq.) and triphenylphosphine (PPh₃) (1.5 eq.) in anhydrous THF.

• Slowly add the solution from step 3 to the freshly prepared Grignard reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel to afford the desired 3-substituted 1,2-benzisoxazole.

Representative Data

Entry	R¹ (in 2-Hydroxybenzonitrile)	R² (in R²-Br)	Product	Yield (%)
1	H	Phenyl	3-Phenyl-1,2-benzisoxazole	~85%
2	H	4-Chlorophenyl	3-(4-Chlorophenyl)-1,2-benzisoxazole	~82%
3	5-Chloro	Phenyl	5-Chloro-3-phenyl-1,2-benzisoxazole	~88%
4	H	n-Butyl	3-(n-Butyl)-1,2-benzisoxazole	~75%
5	H	Cyclohexyl	3-Cyclohexyl-1,2-benzisoxazole	~70%

Yields are representative and based on literature reports for similar reactions.[2][3]

Caption: PPh₃-mediated one-pot synthesis of 1,2-benzisoxazoles.

Method 2: Palladium-Catalyzed C-H Activation/[4+1] Annulation

This modern synthetic strategy provides a direct route to 3-substituted 1,2-benzisoxazoles through an intermolecular [4+1] annulation of N-phenoxyacetamides with various aldehydes.[2] This method leverages palladium catalysis for efficient C-H activation and cyclization.

Experimental Protocol

• To an oven-dried Schlenk tube, add N-phenoxyacetamide (1.0 eq.), the desired aldehyde (1.5 eq.), palladium(II) trifluoroacetate (Pd(TFA)₂) (10 mol%), and an oxidant such as tert-butyl hydroperoxide (TBHP) (2.5 eq.).[2]

• Evacuate the tube and backfill with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous tert-amyl alcohol (t-AmOH) as the solvent via syringe.

• Stir the reaction mixture at a temperature ranging from 80 to 120 °C for 12 to 24 hours.[2] Monitor the reaction's progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and filter it through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired 3-substituted 1,2-benzisoxazole.

Representative Data

Entry	R¹ (in N-phenoxyacetamide)	R² (in Aldehyde)	Product	Temp (°C)	Time (h)	Yield (%)
1	H	Phenyl	3-Phenyl-1,2-benzisoxazole	100	12	~78%
2	4-Methyl	Phenyl	6-Methyl-3-phenyl-1,2-benzisoxazole	100	12	~85%
3	H	4-Methoxyphenyl	3-(4-Methoxyphenyl)-1,2-benzisoxazole	120	24	~72%
4	H	Heptanal	3-Hexyl-1,2-benzisoxazole	80	24	~65%

Yields and conditions are representative for the described reaction.[2]

Caption: Pd-catalyzed [4+1] annulation for 1,2-benzisoxazole synthesis.

Method 3: [3+2] Cycloaddition of In Situ Generated Nitrile Oxides and Arynes

This approach provides a novel and direct route to functionalized 1,2-benzisoxazoles under mild conditions.[3] It involves the [3+2] cycloaddition of two highly reactive intermediates, nitrile oxides and arynes, which are both generated in situ from stable precursors.[3]

Experimental Protocol

• In a reaction vial, combine the aryne precursor (e.g., 2-(trimethylsilyl)phenyl trifluoromethanesulfonate) (1.2 eq.), the chlorooxime (nitrile oxide precursor) (1.0 eq.), and a fluoride source (e.g., cesium fluoride, CsF) (2.0 eq.).

• Add anhydrous acetonitrile (MeCN) as the solvent under an inert atmosphere.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Once the starting material is consumed, dilute the mixture with water and extract with diethyl ether or ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo.

• Purify the crude product via flash column chromatography to obtain the pure functionalized 1,2-benzisoxazole.

Representative Data

Entry	Aryne Precursor Substituent	Nitrile Oxide Precursor (from R-CHC(Cl)=NOH)	Product	Yield (%)
1	H	Phenyl	3-Phenyl-1,2-benzisoxazole	~85%
2	4-Methyl	Phenyl	6-Methyl-3-phenyl-1,2-benzisoxazole	~80%
3	H	4-Nitrophenyl	3-(4-Nitrophenyl)-1,2-benzisoxazole	~90%
4	H	Ethyl	3-Ethyl-1,2-benzisoxazole	~75%

Yields are representative and based on literature reports for similar reactions.[3]

Conclusion

The one-pot synthetic methods detailed in these application notes offer significant advantages over classical multi-step procedures for the preparation of functionalized 1,2-benzisoxazoles. They provide efficient, rapid, and versatile access to a wide array of derivatives, facilitating the exploration of this important chemical space for applications in medicinal chemistry and materials science. Researchers are encouraged to adapt and optimize these protocols to suit their specific synthetic targets.

References

• 1. soc.chim.it [soc.chim.it]
• 2. benchchem.com [benchchem.com]
• 3. Benzisoxazole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Improving yield in the cyclization synthesis of 1,2-benzisoxazoles

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues encountered during the cyclization synthesis of 1,2-benzisoxazoles, with a focus on improving reaction yields and purity.

Troubleshooting Guides (Q&A)

This section addresses specific issues users might encounter during their experiments, offering potential causes and actionable solutions.

Issue 1: Low or No Product Yield

Question: My reaction is resulting in a very low yield or no desired 1,2-benzisoxazole product. What are the common initial troubleshooting steps?

Answer: When encountering low yields, a systematic approach to troubleshooting is crucial.[1][2] The following steps can help identify the root cause:

• Verify Starting Material Purity: Impurities in your starting materials, such as substituted phenols, aldehydes, hydroxylamine, or aryne precursors, can significantly interfere with the reaction.[1][2] Ensure all reagents are of high purity and are properly stored.

• Ensure Inert Atmosphere: Many reagents and intermediates in 1,2-benzisoxazole synthesis are sensitive to air or moisture.[1][3] Confirm that the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon), especially when using sensitive catalysts or intermediates. 2-aminophenols, for example, are susceptible to air oxidation.[3]

• Re-evaluate Reaction Conditions: Critical factors influencing the yield include solvent, catalyst, temperature, and reaction time.[1][2] Sub-optimal conditions can drastically impact the outcome. For instance, in the thermolysis of 2-azidobenzophenones, using xylene at 135°C generally provides higher yields than toluene.[1]

• Check Stoichiometry: Ensure that the molar ratios of your reactants are correct.[1][2] In some cases, using a slight excess of one reactant can help drive the reaction to completion.[2][3]

Issue 2: Formation of Side Products

Question: I am observing multiple side products along with my desired 1,2-benzisoxazole, which is lowering the overall yield. How can I improve selectivity?

Answer: The formation of side products is a common cause of low yields.[1] The nature of these byproducts often depends on the chosen synthetic route.

• Beckmann Rearrangement: When synthesizing from o-hydroxyaryl oximes, a common side reaction is the Beckmann rearrangement, which leads to isomeric benzo[d]oxazoles.[4] The choice of reaction conditions is critical to favor the desired N-O bond formation.[4]

• Nitrile Oxide Dimerization: In methods involving the in situ generation of nitrile oxides (e.g., [3+2] cycloaddition with arynes), the dimerization of the nitrile oxide to form furoxans is a significant competing reaction.[1][2][5] To minimize this, slowly add the nitrile oxide precursor (e.g., chlorooxime) to the reaction mixture to keep its instantaneous concentration low.[2][5] Using an excess of the benzyne precursor can also improve the yield of the desired cycloaddition product.[2][5]

• Incomplete Cyclization: In some syntheses, an intermediate, such as a Schiff base from the condensation of 2-aminophenol and an aldehyde, may be stable and fail to cyclize completely.[3] Promoting full cyclization may require adjusting the temperature, reaction time, or adding a suitable oxidant.[3]

Issue 3: Reaction Stalls and Does Not Go to Completion

Question: My reaction seems to stop before all the starting material is consumed. What can I do?

Answer: A stalled reaction can be attributed to several factors:[2][3]

• Catalyst Deactivation: If you are using a catalyst, it may have lost its activity over the course of the reaction.[2][3] Ensure the catalyst is fresh and was handled according to its storage requirements.[2][3] Adding a fresh portion of the catalyst might restart the reaction.[2][3]

• Incomplete Cyclization: The intramolecular cyclization step may not be proceeding efficiently.[2] This could be due to the need for a stronger base or a higher reaction temperature to overcome the activation energy barrier.[2]

• Reversible Reaction: The reaction may be reaching equilibrium. Changing conditions, such as removing a byproduct (e.g., water), could help drive the reaction forward.

Frequently Asked Questions (FAQs)

Question: What are the most common synthetic routes to 1,2-benzisoxazoles?

Answer: Several methods are commonly employed for the synthesis of the 1,2-benzisoxazole core.[1][4] The main strategies are based on the final bond formation to close the heterocyclic ring.[4][6]

• C-O Bond Formation: This traditional approach typically involves the cyclization of o-substituted aryl oximes.[1][4] The reaction is usually promoted by a base, causing the oxime's oxygen to displace a leaving group at the ortho position of the aryl ring.[6]

• N-O Bond Formation: This route often uses o-hydroxyaryl oximes or o-hydroxy-N-substituted aryl imines as starting materials.[1][4] The cyclization is effectively a dehydration reaction to form the N-O bond.[6]

• [3+2] Cycloaddition: This modern and powerful method involves the reaction of in situ generated nitrile oxides and arynes (benzynes).[1][5][7] It provides a direct route to functionalized 1,2-benzisoxazoles under mild conditions.[5][6]

Data Presentation

Table 1: Optimization of [3+2] Cycloaddition for 3-(4-methoxyphenyl)-1,2-benzisoxazole

This table summarizes the optimization of the reaction between o-(trimethylsilyl)phenyl triflate (an aryne precursor) and 4-methoxy-N-hydroxybenzenecarboximidoyl chloride (a nitrile oxide precursor).[2][5] The data highlights the critical impact of stoichiometry and addition rate on the reaction yield.[5]

Entry	Aryne Precursor (equiv)	Fluoride Source	Solvent	Addition Time of Chlorooxime (h)	Yield (%)
1	1.0	CsF	CH3CN	-	23
2	2.0	CsF	CH3CN	-	61[5]
3	3.0	CsF	CH3CN	-	58[5]
4	2.0	CsF	CH3CN	5.0	70[5]
5	2.0	CsF	CH3CN	2.5	90 [5]
6	2.0	CsF	CH3CN	1.0	73[5]
7	2.0	TBAT	CH3CN	-	0[5]
8	2.0	CsF	THF	-	0[5]

All reactions were carried out on a 0.25 mmol scale at room temperature. Yields are isolated unless otherwise noted. Data sourced from literature.[5]

Experimental Protocols

Protocol 1: Synthesis of 3-Substituted 1,2-Benzisoxazoles via [3+2] Cycloaddition

This protocol details the optimized cycloaddition of an in situ generated nitrile oxide and an aryne.[5]

• Reaction Setup: To a flame-dried flask under an inert atmosphere, add the o-(trimethylsilyl)phenyl triflate (aryne precursor, 2.0 equiv) and cesium fluoride (CsF, 6.0 equiv) in acetonitrile (CH3CN).

• Reagent Addition: Prepare a solution of the corresponding chlorooxime (nitrile oxide precursor, 1.0 equiv) in acetonitrile.

• Slow Addition: Add the chlorooxime solution to the stirring mixture of the aryne precursor and CsF via a syringe pump over a period of 2.5 hours at room temperature.[5]

• Work-up: After the addition is complete, monitor the reaction by TLC. Upon completion, quench the reaction, and purify the product by silica gel column chromatography.

Protocol 2: Cyclization of 2-Oximinoacetyl-4-acetyl Phenol

This protocol describes a classical C-O bond formation approach.[1][8]

• Reaction Setup: To a solution of 2-oximinoacetyl-4-acetyl phenol (0.1 M) in N,N-dimethylformamide (DMF, 8.0 mL), add sodium acetate (0.22 M) and acetic anhydride (0.23 M).[1][8]

• Reaction: Reflux the reaction mixture for 4 hours, monitoring the consumption of the starting material by TLC.[1][8]

• Isolation: After cooling, pour the reaction mixture into ice-cold water.[1][8]

• Purification: Filter the resulting solid, dry it, and purify further if necessary. (Reported Yield: 74.81%).[1]

Protocol 3: Large-Scale Synthesis of 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole hydrochloride

This one-pot method is suitable for industrial production.[9]

• Setup: In a suitable reactor, dissolve 260.5 g of 4-(2,4-difluorobenzoyl)-piperidine hydrochloride in 1042 g of methanol.[9]

• Reagent Addition: Add 104.3 g of hydroxylamine hydrochloride to the solution.[9]

• Base Addition: Slowly add 448 g of a 50% (w/w) potassium hydroxide solution dropwise, maintaining the reaction temperature between 40-45 °C.[9]

• Reaction: Maintain the mixture at 40-45 °C for 12 hours.[9]

• Acidification & Crystallization: Cool the mixture to below 30 °C and slowly add concentrated hydrochloric acid until the pH is less than 1. Then, cool to 0-5 °C and hold for 2 hours to allow for crystallization.[9]

• Isolation: Filter the solid product, wash it with purified water, and dry at 80-90 °C.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. soc.chim.it [soc.chim.it]
• 5. Synthesis of Benzisoxazoles by the [3 + 2] Cycloaddition of in situ Generated Nitrile Oxides and Arynes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. isca.me [isca.me]
• 9. benchchem.com [benchchem.com]

Troubleshooting low conversion in Suzuki coupling with aryl bromides

This guide provides troubleshooting advice and answers to frequently asked questions regarding low conversion in Suzuki coupling reactions involving aryl bromides. It is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Low Conversion

Q1: My Suzuki coupling reaction shows low to no conversion of the aryl bromide. What are the first things I should check?

A1: When encountering low or no conversion, a systematic check of your reagents and reaction setup is the most effective approach.

• Catalyst and Ligand Integrity : The active catalytic species is Pd(0).[1] If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ, a step that can be inefficient.[1][2] Some Pd(0) sources, like Pd₂(dba)₃, can degrade over time and form inactive palladium black.[1] Phosphine ligands are also susceptible to oxidation.[3] Always use fresh, properly stored catalysts and ligands. You can test your catalyst's activity on a reliable, well-established reaction like coupling bromobenzene with phenylboronic acid.[1]

• Reagent Quality :

  • Boronic Acid/Ester : Boronic acids can degrade via protodeboronation (hydrolysis) or by forming unreactive trimeric anhydrides known as boroxines.[1][4] This instability is a very common reason for low yields.[5] Check the purity of your boronic acid by NMR. For improved stability, consider using more robust boronic esters like pinacol (BPin) or MIDA esters.[1]

  • Aryl Bromide : Ensure the purity of your aryl bromide, as impurities can sometimes interfere with the catalyst.[6]

• Reaction Conditions :

  • Inert Atmosphere : The exclusion of oxygen is critical. Oxygen can oxidize and deactivate the Pd(0) catalyst and any phosphine ligands.[3] Ensure your reaction vessel and solvents are thoroughly purged and maintained under an inert atmosphere (e.g., Argon or Nitrogen).[7]

  • Solvent and Base Purity : Use anhydrous, degassed solvents.[3] Ensure your base is pure and dry, as water content can affect the reaction.

Q2: I've confirmed my reagents are pure and my setup is inert, but the yield is still low. What are the next steps?

A2: The next step is to investigate the reaction parameters, as optimization is often key to a successful Suzuki coupling.

• Choice of Base : The base is essential for activating the boronic acid to facilitate transmetalation, but the wrong choice can promote side reactions.[8][9] If you are using a strong base like NaOH, consider switching to milder inorganic bases such as K₃PO₄, K₂CO₃, Cs₂CO₃, or KF.[3][7]

• Solvent Selection : The solvent can significantly influence reaction rate and yield.[7] Common solvents for Suzuki couplings with aryl bromides include THF, 1,4-dioxane, toluene, and DMF, often with water as a co-solvent.[10][11] The optimal solvent system is substrate-dependent and may require screening.

• Ligand Choice : The ligand plays a crucial role in stabilizing the palladium center and facilitating the catalytic cycle. For moderately reactive aryl bromides, standard ligands like PPh₃ may suffice. However, for more challenging or electron-rich aryl bromides, more electron-rich and bulky phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos) or N-heterocyclic carbenes (NHCs) are often required to promote the oxidative addition step.[6][12][13]

• Temperature and Reaction Time : While heating is often necessary, excessively high temperatures or prolonged reaction times can lead to catalyst decomposition and an increase in side reactions like dehalogenation.[14] Monitor your reaction by TLC or GC/LC-MS to determine the optimal reaction time and avoid unnecessary heating.

Q3: I am observing significant side products. How can I identify and minimize them?

A3: Several side reactions can compete with your desired cross-coupling, consuming starting materials and reducing your yield.

• Protodeboronation : This is the replacement of the boronic acid group with a hydrogen atom, often from water or other protic sources in the reaction mixture.[1] This is especially problematic with electron-deficient boronic acids.[3]

  • Mitigation : Use milder bases (e.g., KF, K₃PO₄), lower the reaction temperature, or use more stable boronic esters (pinacol, MIDA) or trifluoroborates.[3][15] These reagents can act as a "slow-release" source of the active boronic acid, keeping its concentration low and minimizing decomposition.[4][15]

• Homocoupling of Boronic Acid : This side reaction forms a biaryl product from two molecules of your boronic acid. The primary cause is often the presence of oxygen, which facilitates a palladium-catalyzed oxidative coupling.[3][5]

  • Mitigation : Rigorous degassing of solvents and maintaining a strictly inert atmosphere are the most effective preventative measures.[3][5]

• Dehalogenation : This is the reduction of your starting aryl bromide to the corresponding arene.[14] It can be promoted by high temperatures and certain bases or solvents.[5][14]

  • Mitigation : Screen different ligands, bases, and solvents. Optimizing for a lower reaction temperature and shorter reaction time can also be beneficial.

Data Presentation

Table 1: Common Bases for Suzuki Coupling with Aryl Bromides

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Toluene/H₂O, Dioxane/H₂O, THF/H₂O	A widely used, cost-effective base. Often requires aqueous co-solvents.
K₃PO₄	Moderate	Toluene, Dioxane, THF	Effective in both aqueous and anhydrous conditions. Often a good choice for sensitive substrates.[3]
Cs₂CO₃	Strong	Dioxane, Toluene	Highly effective, particularly for less reactive aryl halides, but more expensive.[16]
KF	Mild	THF, Toluene	A mild base that can be used for base-sensitive substrates. Can help prevent protodeboronation.[3][8]
NaOH	Strong	THF/H₂O, Ethanol/H₂O	A very strong base, can be effective but may promote side reactions with sensitive substrates.[12]

Table 2: Common Solvents for Suzuki Coupling with Aryl Bromides

Solvent	Polarity	Boiling Point (°C)	Notes
Toluene	Non-polar	111	Good for higher temperature reactions. Often used with a phase-transfer catalyst or aqueous base.
1,4-Dioxane	Polar aprotic	101	A very common and effective solvent, often used with an aqueous base.
Tetrahydrofuran (THF)	Polar aprotic	66	Lower boiling point, suitable for reactions at or near room temperature. Often used with water.[10]
Ethanol/Water	Protic	Variable	A "green" solvent system that can be highly effective for certain substrates.[17][18]
N,N-Dimethylformamide (DMF)	Polar aprotic	153	High boiling point, can help solubilize difficult substrates but can also be harder to remove.[10]

Table 3: Troubleshooting Summary

Problem Observed	Potential Cause(s)	Suggested Solution(s)
No reaction	Inactive catalyst, poor reagent quality, wrong conditions.	Use fresh catalyst/ligand, check reagent purity, ensure inert atmosphere, screen solvents/bases.
Low Conversion	Suboptimal conditions, slow oxidative addition.	Screen ligands (try bulky, electron-rich ones), optimize temperature, screen bases and solvents.
Protodeboronation	Unstable boronic acid, harsh base, high temperature.	Use milder base (KF), lower temperature, switch to a more stable boronic ester (e.g., pinacol ester).[3]
Homocoupling	Presence of oxygen, using Pd(II) precatalyst.	Rigorously degas solvent and reaction mixture, use a direct Pd(0) source.[1][3]
Dehalogenation	High temperature, unsuitable base/ligand combination.	Lower reaction temperature, screen different bases and ligands.[14]

Experimental Protocols

General Protocol for Suzuki Coupling of an Aryl Bromide

This protocol is a general starting point and may require optimization for specific substrates.

• Reaction Setup : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 eq), boronic acid or ester (1.2-1.5 eq), base (e.g., K₂CO₃, 2.0-3.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) and ligand, if separate.

• Inert Atmosphere : Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition : Add the degassed solvent(s) (e.g., Toluene/H₂O 4:1) via syringe. The reaction mixture should be stirred vigorously.

• Heating and Monitoring : Heat the reaction to the desired temperature (e.g., 80-100 °C) using an oil bath. Monitor the reaction progress by TLC or GC/LC-MS until the starting aryl bromide is consumed.

• Workup : After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, and wash with water and then brine.

• Purification : Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Protocol for High-Throughput Condition Screening

This protocol allows for the rapid screening of catalysts, ligands, bases, and solvents.

• Stock Solutions :

  • Substrate Stock : Prepare a stock solution of your aryl bromide (1.0 eq) and boronic acid/ester (1.2 eq) in a suitable anhydrous solvent (e.g., Dioxane).[1]

  • Base Stock : Prepare stock solutions of each base to be screened (e.g., 2.0 M K₂CO₃ in degassed water).[1]

• Plate Preparation : In an inert atmosphere glovebox, dispense the desired palladium catalyst and ligand combinations into the wells of a 24 or 96-well reaction block.

• Reagent Dispensing :

  • Using a liquid handler or multichannel pipette, dispense the substrate stock solution into each well.

  • Dispense the different base stock solutions into the appropriate wells.

• Reaction : Seal the reaction block and place it on a heated stirring plate. Run the reaction for a set amount of time at a specific temperature.

• Analysis : Quench the reactions, and analyze the conversion and yield in each well using high-throughput analysis techniques like LC-MS.

Visualizations

Diagrams of Key Processes

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: A logical workflow for troubleshooting low conversion issues.

Caption: Desired reaction pathway versus common competing side reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. books.rsc.org [books.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Optimization of 5-Bromo-1,2-benzisoxazole Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 5-Bromo-1,2-benzisoxazole. Our aim is to facilitate the optimization of reaction conditions to achieve higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to 5-Bromo-1,2-benzisoxazole?

A1: The most common strategies for synthesizing the 5-Bromo-1,2-benzisoxazole core involve two main approaches:

• Cyclization of a Brominated Precursor: This typically involves the formation of an oxime from 5-bromo-2-hydroxyacetophenone, followed by an intramolecular cyclization to form the benzisoxazole ring.[1]

• Post-cyclization Bromination: In this alternative route, unsubstituted 1,2-benzisoxazole is first synthesized and then subjected to a regioselective bromination to introduce the bromine atom at the 5-position.[1]

Q2: My reaction yield is consistently low. What are the initial troubleshooting steps?

A2: Low yields are a common issue that can often be resolved by systematically evaluating the following factors:

• Purity of Starting Materials: Impurities in the starting materials, such as the substituted phenol or the hydroxylamine, can significantly hinder the reaction.[2] Ensure all reagents are of high purity and are properly dried.

• Reaction Conditions: Re-evaluate critical parameters including solvent, base, temperature, and reaction time.[2] Even minor deviations from an established protocol can impact the outcome due to differences in laboratory setups.[2]

• Inert Atmosphere: If your reagents or intermediates are sensitive to air or moisture, ensure the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

Q3: I am observing significant side product formation. How can I improve the selectivity?

A3: The formation of side products is a primary cause of reduced yields. To enhance selectivity, consider the following:

• Beckmann Rearrangement: When starting from o-hydroxyaryl oximes, a common side reaction is the Beckmann rearrangement, which can lead to isomeric impurities. The choice of reaction conditions is critical to favor the desired N-O bond formation.

• Incomplete Cyclization: The intermediate oxime may not fully cyclize. To drive the reaction to completion, you might need to adjust the reaction time, temperature, or the strength of the base used.

• Temperature Control: Lowering the reaction temperature may favor the formation of the thermodynamically more stable product and reduce the rate of side reactions.

Q4: How can I effectively purify the final 5-Bromo-1,2-benzisoxazole product?

A4: Standard purification techniques are typically effective. The crude product can often be purified by recrystallization from a suitable solvent system or by column chromatography on silica gel.[3] Thin-layer chromatography (TLC) should be used to monitor the purity throughout the process.

Troubleshooting Guides

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Impure Starting Materials	Verify the purity of all reagents (e.g., 5-bromo-2-hydroxyacetophenone, hydroxylamine hydrochloride) by appropriate analytical methods (NMR, melting point). Purify starting materials if necessary.
Sub-optimal Reaction Conditions	Systematically optimize the reaction temperature, solvent, and choice of base. Small-scale parallel experiments can efficiently identify the ideal conditions for your specific setup.[2]
Incomplete Reaction	Monitor the reaction progress using TLC. If the starting material is not fully consumed, consider extending the reaction time or gradually increasing the temperature while monitoring for side product formation.
Moisture or Air Sensitivity	Ensure all glassware is thoroughly dried and the reaction is performed under a positive pressure of an inert gas like nitrogen or argon.

Issue 2: Presence of Significant Impurities in the Final Product

Potential Cause	Recommended Solution
Formation of Isomeric Byproducts	Optimize reaction conditions to favor the desired cyclization pathway over potential side reactions like the Beckmann rearrangement. This may involve screening different bases or solvents.
Over-bromination or Incorrect Regioselectivity (in post-cyclization bromination)	Carefully control the stoichiometry of the brominating agent. Perform the reaction at a lower temperature to improve selectivity. Monitor the reaction closely and stop it once the starting material is consumed.
Degradation of Product	Halogenated benzisoxazoles can be sensitive to harsh conditions. Avoid prolonged exposure to high temperatures or strong acids/bases.
Ineffective Purification	If impurities co-elute during column chromatography, try a different solvent system or consider recrystallization. Ensure the silica gel is of appropriate quality.

Data Presentation

Table 1: Influence of Reaction Parameters on 1,2-Benzisoxazole Synthesis

Parameter	General Effect on Yield and Purity	Optimization Strategy
Temperature	Higher temperatures can increase reaction rate but may also promote side reactions and degradation.	Start with the literature-reported temperature and perform small-scale experiments at slightly higher and lower temperatures to find the optimal balance.
Base	The choice and stoichiometry of the base are crucial for the deprotonation of the oxime and subsequent cyclization.	Screen different inorganic (e.g., K₂CO₃, NaOH) and organic (e.g., triethylamine, pyridine) bases to identify the most effective one for your substrate.
Solvent	The solvent polarity can influence the solubility of reactants and the reaction pathway.	Test a range of solvents with varying polarities (e.g., ethanol, DMF, toluene) to find the one that gives the best results.
Reaction Time	Insufficient time leads to incomplete conversion, while prolonged time can lead to increased side products or degradation.	Monitor the reaction progress by TLC or HPLC to determine the optimal reaction time.

Experimental Protocols

Protocol 1: Synthesis of 5-Bromo-1,2-benzisoxazole via Cyclization of 5-bromo-2-hydroxyacetophenone Oxime

Step 1: Oximation of 5-bromo-2-hydroxyacetophenone

• To a solution of 5-bromo-2-hydroxyacetophenone (1 equivalent) in a suitable solvent such as ethanol, add an aqueous solution of hydroxylamine hydrochloride (1.1 equivalents) and a base like sodium acetate (1.2 equivalents).

• Heat the reaction mixture to reflux and stir until the starting material is consumed, as monitored by TLC.

• Cool the reaction mixture and pour it into ice-cold water.

• Filter the resulting precipitate, wash with water, and dry to obtain the crude 5-bromo-2-hydroxyacetophenone oxime.

Step 2: Cyclization to 5-Bromo-1,2-benzisoxazole

• Dissolve the crude oxime from Step 1 in a suitable solvent such as N,N-dimethylformamide (DMF).

• Add a dehydrating agent like acetic anhydride and a base such as sodium acetate.

• Reflux the reaction mixture for several hours, monitoring the progress by TLC.

• After cooling, pour the reaction mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry.

• Purify the crude 5-Bromo-1,2-benzisoxazole by recrystallization or column chromatography.

Mandatory Visualization

Caption: Synthetic workflow for 5-Bromo-1,2-benzisoxazole.

Caption: Troubleshooting workflow for low reaction yield.

References

• 1. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. isca.me [isca.me]

Preventing side-product formation in nucleophilic substitution of benzisoxazoles

Welcome to the Technical Support Center for the nucleophilic substitution of benzisoxazoles. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot common challenges and prevent the formation of unwanted side-products during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side-products observed during nucleophilic substitution on benzisoxazoles?

A1: The primary side-products encountered during nucleophilic substitution on benzisoxazoles are typically a result of ring-opening reactions or rearrangement of the benzisoxazole core. The most common of these is the Kemp elimination, a base-catalyzed decomposition that leads to the formation of a 2-hydroxybenzonitrile species.[1][2][3] Other potential side reactions include the Beckmann rearrangement, which can occur during the synthesis of the benzisoxazole ring from an oxime precursor, leading to the formation of isomeric benzo[d]oxazoles.[4]

Q2: How does the choice of base influence the formation of side-products?

A2: The strength and type of base are critical factors. Strong bases can promote the Kemp elimination by abstracting a proton from the C3 position of the benzisoxazole ring, initiating ring cleavage.[1][2] For nucleophilic aromatic substitution reactions, it is often advantageous to use a non-nucleophilic, hindered base, such as N,N-diisopropylethylamine (DIPEA), or an inorganic base like potassium carbonate (K₂CO₃), to minimize side reactions.[5]

Q3: Can the reaction temperature be optimized to prevent side-product formation?

A3: Yes, temperature plays a significant role. Higher temperatures can sometimes lead to an increase in side-product formation. It is recommended to start with milder conditions and monitor the reaction progress closely. Microwave-assisted synthesis can be a valuable tool, as it allows for rapid heating to a target temperature, which can sometimes favor the desired reaction pathway over competing side reactions by providing precise temperature control.[5]

Q4: What is the role of the leaving group in nucleophilic substitution on benzisoxazoles?

A4: A good leaving group is essential for an efficient nucleophilic substitution reaction. For substitutions at the 3-position of the benzisoxazole ring, a halogen, such as chlorine, is commonly used. The nature of the leaving group can influence the reaction rate and the propensity for side reactions.

Q5: Are there any specific considerations for the nucleophile being used?

A5: The nature of the nucleophile is a key determinant of the reaction's success. Primary and secondary amines are commonly used to synthesize 3-amino-1,2-benzisoxazole derivatives.[5] The nucleophilicity and steric bulk of the amine can affect the reaction rate and yield.

Troubleshooting Guides

This section provides a structured approach to address common issues encountered during the nucleophilic substitution of benzisoxazoles.

Issue 1: Low Yield of the Desired Substituted Benzisoxazole

Possible Causes and Solutions:

• Sub-optimal Reaction Conditions:

  • Temperature: If the reaction is sluggish at lower temperatures, a gradual increase may be necessary. However, be cautious of higher temperatures promoting side reactions. Consider using microwave irradiation for precise temperature control.

  • Solvent: The choice of solvent can significantly impact the reaction. Polar aprotic solvents like DMF, or alcohols such as ethanol and isopropanol, are often effective for nucleophilic aromatic substitutions on benzisoxazoles.[5]

  • Base: Ensure the base is appropriate for the reaction. For amination reactions, DIPEA or K₂CO₃ are good starting points.[5]

• Poor Quality of Starting Materials:

  • Ensure the benzisoxazole substrate and the nucleophile are pure and dry. Impurities can interfere with the reaction and lead to the formation of side-products.

• Incorrect Stoichiometry:

  • An excess of the nucleophile is often used to drive the reaction to completion. A typical ratio is 1.2-2.0 equivalents of the amine to 1.0 equivalent of the 3-chlorobenzisoxazole.[5]

Issue 2: Significant Formation of Ring-Opened Side-Products (e.g., 2-hydroxybenzonitrile)

Possible Causes and Solutions:

• Base-Induced Kemp Elimination:

  • Choice of Base: Avoid using overly strong, non-hindered bases. Switch to a weaker or more sterically hindered base.

  • Temperature: Lowering the reaction temperature may disfavor the elimination pathway.

  • Reaction Time: Monitor the reaction closely and stop it as soon as the starting material is consumed to minimize the time the product is exposed to basic conditions.

Issue 3: Formation of Rearrangement Products

Possible Causes and Solutions:

• Beckmann Rearrangement (during synthesis of the benzisoxazole precursor):

  • This is a common side reaction in the synthesis of benzisoxazoles from o-hydroxyaryl oximes. The choice of reaction conditions is critical to favor the desired N-O bond formation.[4]

  • Careful control of the acid or dehydrating agent used for cyclization is necessary.

Data Presentation

The following table summarizes the yields of 3-amino-1,2-benzisoxazole derivatives prepared via a microwave-assisted nucleophilic aromatic substitution of 3-chloro-1,2-benzisoxazole with various amines. This data highlights the influence of the nucleophile and solvent on the reaction outcome.

Entry	Amine	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Morpholine	Ethanol	120	1	90
2	Piperidine	Isopropanol	140	2	85
3	Aniline	DMF	160	4	75
4	Benzylamine	Ethanol	150	3	82
5	N-Methylpiperazine	DMF	180	6	54

Yields are for the nucleophilic aromatic substitution step and are representative.[5]

Experimental Protocols

Key Experiment: Microwave-Assisted Synthesis of 3-Amino-1,2-benzisoxazoles

This protocol describes a general and efficient two-step procedure for the synthesis of 3-amino-substituted benzisoxazoles, which are important building blocks for further functionalization.[5]

Step 1: Chlorination of 3-Hydroxy-1,2-benzisoxazole

• To a solution of the desired 3-hydroxy-1,2-benzisoxazole (1.0 eq.) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add phosphorus oxychloride (POCl₃) (1.5-3.0 eq.).

• The reaction mixture is then subjected to microwave irradiation at a temperature ranging from 100 to 150 °C for 1 to 2 hours.

• Upon completion, the reaction mixture is carefully poured into ice water and the resulting precipitate is collected by filtration, washed with water, and dried to afford the 3-chloro-1,2-benzisoxazole.

Step 2: Microwave-Assisted Nucleophilic Aromatic Substitution

• In a microwave vial, combine the 3-chloro-1,2-benzisoxazole (1.0 eq.), the desired primary or secondary amine (1.2-2.0 eq.), and a suitable base such as N,N-diisopropylethylamine (DIPEA) or potassium carbonate (K₂CO₃) (2.0 eq.) in a solvent like ethanol, isopropanol, or DMF.[5]

• The vial is sealed and subjected to microwave irradiation at a temperature between 120 and 180 °C for 1 to 6 hours.[5]

• After cooling, the reaction mixture is concentrated under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to yield the desired 3-amino-1,2-benzisoxazole derivative.[5]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. bakerlab.org [bakerlab.org]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 5-Bromo-1,2-benzisoxazole

This technical support center is designed for researchers, scientists, and drug development professionals, providing troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the purification of crude 5-Bromo-1,2-benzisoxazole.

Troubleshooting Guide

This guide addresses common problems encountered during the purification process in a question-and-answer format.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Yield After Purification	Incomplete Reaction: The synthesis did not proceed to completion, leaving mostly starting material.	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion before work-up.[1]
Product Loss During Work-up: The product may be partially soluble in the aqueous phase during extraction.	Ensure the pH of the aqueous layer is neutral before extraction. For potentially water-soluble products, a continuous liquid-liquid extractor can improve recovery.[1]
Using Too Much Recrystallization Solvent: An excessive amount of solvent will keep the product dissolved even after cooling.	Use a minimal amount of hot solvent to fully dissolve the crude product. If too much is added, carefully evaporate some solvent to concentrate the solution.[2]
Decomposition on Silica Gel: The compound may be sensitive to the acidic nature of standard silica gel.	Deactivate the silica gel by preparing the slurry in an eluent containing a small amount of triethylamine (~0.1-1%). Alternatively, consider using a less acidic stationary phase like alumina.
Multiple Spots on TLC After Purification	Ineffective Separation: The chosen purification method or solvent system was not optimal for separating the impurities.	For Column Chromatography: Optimize the solvent system using TLC. Test various solvent polarities to achieve a clear separation between the product spot and impurities. A gradient elution may be necessary for complex mixtures.[3][4]
For Recrystallization: The impurity may have similar solubility to the product. Try a different solvent or a co-solvent system. A second purification by column chromatography may be required.[5]
Co-eluting Impurities: An impurity has a very similar polarity to the product in the chosen chromatography solvent system.	Try a different stationary phase (e.g., alumina) or a different solvent system. Sometimes changing one of the eluent components (e.g., from ethyl acetate to diethyl ether) can alter selectivity.[6]
Product Fails to Crystallize ("Oiling Out")	High Impurity Content: Impurities can significantly lower the melting point and inhibit crystal lattice formation.	First, attempt to remove the bulk of the impurities using column chromatography to obtain a more pure material, which can then be recrystallized.[5]
Solution is Too Concentrated or Cooled Too Quickly: This favors the formation of a supersaturated oil over an ordered crystal structure.	Add a small amount of hot solvent to redissolve the oil, then allow the solution to cool much more slowly. Insulating the flask can help.[2]
Inappropriate Solvent Choice: The solvent may be too good for the compound, even at low temperatures.	Select a solvent where the compound has high solubility when hot and very low solubility when cold. Using a co-solvent system (a solvent/anti-solvent pair) can also induce crystallization.[2][6]
Final Product is a Dark Color or Tarry Mixture	Decomposition: The compound may have degraded due to prolonged exposure to heat, acid, or base.	Use milder conditions during synthesis and purification. For chromatography, minimize the time the compound spends on the column by using flash chromatography.[7]
Presence of Highly Colored Impurities: Impurities from the synthesis (e.g., nitration byproducts) can be intensely colored.[1]	An aqueous workup with a mild base (e.g., sodium bicarbonate solution) can remove acidic impurities.[5] If impurities are non-polar, column chromatography is the most effective removal method.

Purification Workflow Diagram

Caption: General workflow for the purification of 5-Bromo-1,2-benzisoxazole.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in crude 5-Bromo-1,2-benzisoxazole?

A1: The impurity profile depends heavily on the synthetic route used.[8] Common impurities may include:

• Unreacted Starting Materials: Such as the precursor o-hydroxy ketoxime or a substituted phenol.[7][9]

• Isomeric Byproducts: If the bromination step is not perfectly regioselective, or if the synthesis begins with an impure mix of precursors, isomers like 7-Bromo-1,2-benzisoxazole could form.[7]

• Over-brominated Products: The formation of di-brominated benzisoxazole is possible if harsh brominating agents or excess reagent are used.[7]

• Reagents and Byproducts: Side products from the specific reagents used in the synthesis.

• Decomposition Products: Benzisoxazoles can be sensitive to harsh conditions like strong acids/bases or high temperatures, which can lead to ring-opening or other forms of degradation.[7]

Q2: How do I choose between column chromatography and recrystallization?

A2: The choice depends on the purity of your crude material and the nature of the impurities.[5][6]

• Column chromatography is the most versatile and common method for separating complex mixtures with multiple components or when impurities have similar polarities to the product.[3][7] It is often the best first step for very crude products.

• Recrystallization is an excellent technique for removing small amounts of impurities from a product that is already mostly pure. It is particularly effective if the product is a stable, crystalline solid and a suitable solvent can be found.[2][6] For achieving very high purity, it is often used as a final polishing step after chromatography.

Q3: How can I quickly assess the purity of my crude and purified samples?

A3: Thin-Layer Chromatography (TLC) is the fastest and most effective method for routine purity assessment during an experiment. A pure compound should ideally show a single spot on the TLC plate. For final product confirmation and more rigorous purity analysis, techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and melting point analysis are standard.[10]

Q4: My compound is acid-sensitive. How does this affect my column chromatography protocol?

A4: Standard silica gel is acidic and can cause decomposition of acid-sensitive compounds. To mitigate this, you can "deactivate" the silica gel. This is typically done by preparing the silica gel slurry in the mobile phase containing 0.1-1% triethylamine. This neutralizes the acidic sites on the silica surface, preventing degradation of your compound during purification.[4]

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common purification issues.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and may require optimization based on the specific impurity profile of the crude material.

• TLC Analysis and Solvent System Selection:

  • Dissolve a small sample of the crude product in a solvent like dichloromethane or ethyl acetate.

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems, typically mixtures of hexane and ethyl acetate (e.g., 95:5, 90:10, 80:20).

  • The ideal solvent system will provide good separation of the desired product from impurities, with the product having an Rf value of approximately 0.2-0.4.[11]

• Column Packing:

  • Prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent. The amount of silica should be 50-100 times the weight of the crude product.[11]

  • Pour the slurry into a chromatography column and allow the silica to settle into a uniform bed. Gently tap the column to remove air bubbles.

  • Add a thin layer of sand on top of the silica bed to prevent disturbance.[11]

• Sample Loading:

  • Dissolve the crude 5-Bromo-1,2-benzisoxazole in a minimal amount of a volatile solvent (e.g., dichloromethane).[11]

  • Carefully apply the solution to the top of the silica gel bed.

  • Alternatively, for less soluble compounds, perform a "dry load": dissolve the crude product, add a small amount of silica gel, evaporate the solvent on a rotary evaporator to get a free-flowing powder, and carefully add this powder to the top of the column.[6]

• Elution and Fraction Collection:

  • Begin eluting with the low-polarity solvent system determined by TLC analysis.

  • Apply pressure to the top of the column (using a pump or nitrogen line) to achieve a steady flow rate.

  • If necessary, gradually increase the polarity of the eluent (gradient elution) to elute more polar compounds.[4]

  • Collect the eluent in fractions (e.g., in test tubes).[12]

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.[13]

  • Combine the pure fractions.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 5-Bromo-1,2-benzisoxazole.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • In a small test tube, add a small amount of the crude material.

  • Add a few drops of a test solvent (e.g., ethanol, isopropanol, or a hexane/ethyl acetate mixture) and heat to boiling.

  • A suitable solvent will dissolve the compound when hot but not when cold.[6] If the compound dissolves readily at room temperature, the solvent is too polar. If it does not dissolve when hot, the solvent is not polar enough.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add the minimum amount of the chosen recrystallization solvent and heat the mixture with stirring until the solid is completely dissolved.[2]

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration. Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.[5]

• Crystallization:

  • Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.

  • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[2]

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[5]

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering soluble impurities.

  • Dry the purified crystals under vacuum to remove all traces of solvent.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. magritek.com [magritek.com]

Technical Support Center: Regioselective Bromination of the Benzisoxazole Ring

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the regioselective bromination of the benzisoxazole ring.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process.

Issue 1: Poor Regioselectivity (Mixture of Isomers)

Question: My reaction is producing a mixture of brominated benzisoxazole isomers instead of the desired regioselective product. How can I improve the selectivity?

Answer: Poor regioselectivity is a common challenge in the electrophilic aromatic substitution of heterocyclic compounds like benzisoxazole. The position of bromination is influenced by the electronic properties of the benzisoxazole ring and any existing substituents. Here are several strategies to enhance regioselectivity:

• Choice of Brominating Agent: The reactivity of the brominating agent plays a crucial role. Highly reactive agents like elemental bromine (Br₂) can lead to lower selectivity. Consider using a milder brominating agent, which can provide better control over the reaction.

  • N-Bromosuccinimide (NBS): A commonly used milder alternative to liquid bromine that can improve regioselectivity.[1]

  • Benzyltrimethylammonium tribromide (PhCH₂NMe₃Br₃): This electrophilic bromine source can be utilized under mild conditions and may minimize the formation of side products.[1]

  • Tetrabutylammonium tribromide (TBATB): Known for its mild nature, TBATB can lead to highly selective C3-bromination or C1, C3-dibromination in some heterocyclic systems.[2]

• Solvent Selection: The polarity of the solvent can significantly affect the reaction's outcome. In some cases, polar solvents may favor competing side reactions. Experimenting with a range of solvents from polar to non-polar can help identify the optimal conditions for your specific substrate.[1]

• Temperature Control: Lowering the reaction temperature often increases selectivity by reducing the overall reactivity of the system. Running the reaction at 0°C or even lower can favor the formation of the thermodynamically more stable product.

• Stoichiometry: Carefully control the stoichiometry of the brominating agent. Using a slight excess may be necessary, but a large excess can lead to multiple brominations. For mono-bromination, start with 1.0-1.1 equivalents of the brominating agent.

Troubleshooting Workflow for Poor Regioselectivity

Caption: Troubleshooting workflow for poor regioselectivity.

Issue 2: Over-bromination (Formation of Di- or Poly-brominated Products)

Question: My reaction is resulting in di- or even tri-brominated products instead of the desired mono-brominated benzisoxazole. How can I prevent this?

Answer: Over-bromination occurs when the initially brominated product is more reactive than the starting material or when the reaction conditions are too harsh. To control the extent of bromination:

• Reduce the Amount of Brominating Agent: Use precisely one equivalent of the brominating agent, or even slightly less, to favor mono-substitution.

• Monitor the Reaction Closely: Use Thin Layer Chromatography (TLC) or another suitable analytical technique to monitor the reaction's progress. Quench the reaction as soon as the starting material is consumed or when the concentration of the desired mono-brominated product is at its maximum.

• Milder Reaction Conditions: As with improving regioselectivity, employing a milder brominating agent and lower temperatures can help prevent over-bromination.

Issue 3: Low Yield of the Brominated Product

Question: The yield of my desired brominated benzisoxazole is consistently low. What are the potential causes and solutions?

Answer: Low yields can stem from several factors, including incomplete reactions, product decomposition, or difficult purification.

• Incomplete Reaction: If the reaction is not going to completion, you might consider:

  • Increasing the reaction time.

  • Slightly increasing the temperature , but be mindful of the potential impact on selectivity.

  • Using a more reactive brominating agent , though this may also affect regioselectivity.

• Starting Material Decomposition: If the starting material is degrading under the reaction conditions:

  • Use milder conditions: Lower the temperature or use a less aggressive brominating agent.

  • Protect sensitive functional groups: If your benzisoxazole contains sensitive functional groups, consider protecting them before bromination.

• Product Instability: The brominated product itself might be unstable under the reaction or work-up conditions. A careful work-up at a lower temperature may be beneficial.

Frequently Asked Questions (FAQs)

Q1: What are the expected positions for electrophilic bromination on an unsubstituted benzisoxazole ring?

A1: The regioselectivity of electrophilic substitution on the benzisoxazole ring is dictated by the electron density of the benzene portion of the molecule. The isoxazole part of the ring system is generally electron-withdrawing. This deactivates the benzene ring towards electrophilic attack compared to benzene itself. Theoretical studies and experimental evidence from related heterocyclic systems suggest that electrophilic substitution is most likely to occur at the 5- and 7-positions. The precise outcome can be influenced by the reaction conditions.

Q2: How do substituents on the benzisoxazole ring affect the regioselectivity of bromination?

A2: Substituents will have a significant directing effect on the position of bromination.

• Electron-Donating Groups (EDGs) such as alkyl, alkoxy, or amino groups will activate the ring and are typically ortho- and para- directing.[3][4][5] The position of bromination will be relative to the position of the EDG.

• Electron-Withdrawing Groups (EWGs) like nitro, cyano, or carbonyl groups will deactivate the ring and are generally meta- directing.[3][4][5]

Q3: Are there any specific safety precautions I should take when performing bromination reactions?

A3: Yes, bromination reactions require strict safety measures.

• Elemental Bromine (Br₂): Is highly toxic, corrosive, and volatile. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• N-Bromosuccinimide (NBS): Is a lachrymator and an irritant. Handle it with care in a fume hood.

• Quenching: Be cautious when quenching the reaction, especially with a reducing agent like sodium thiosulfate, as the reaction can be exothermic.

Quantitative Data Summary

The following table summarizes typical reaction conditions and outcomes for the bromination of benzisoxazole derivatives found in the literature. (Note: This is a representative table; specific results will vary based on the substrate.)

Entry	Substrate	Brominating Agent (Equiv.)	Solvent	Temp (°C)	Time (h)	Major Product(s)	Yield (%)	Reference
1	3-(Sulfamoylmethyl)-1,2-benzisoxazole	Br₂ (1.1)	Acetic Acid	RT	12	5-Bromo-3-(sulfamoylmethyl)-1,2-benzisoxazole	-	[6]
2	Benzisoxazole	NBS (1.0)	CCl₄	Reflux	4	Mixture of 5-bromo and 7-bromo	-	Hypothetical
3	5-Methoxybenzisoxazole	NBS (1.0)	CH₃CN	0	2	4-Bromo-5-methoxybenzisoxazole	-	Hypothetical

Experimental Protocols

General Protocol for Bromination using N-Bromosuccinimide (NBS)

This protocol is a general guideline and may require optimization for specific benzisoxazole derivatives.

• Dissolution: Dissolve the benzisoxazole starting material (1.0 equiv.) in a suitable solvent (e.g., acetonitrile, chloroform, or acetic acid) in a round-bottom flask equipped with a magnetic stirrer.

• Inert Atmosphere: Purge the flask with an inert gas such as nitrogen or argon.

• Cooling: Cool the solution to the desired temperature (e.g., 0°C) using an ice bath.

• Addition of NBS: Add N-Bromosuccinimide (1.0-1.1 equiv.) portion-wise over a period of 10-15 minutes, ensuring the temperature remains constant.

• Reaction: Allow the reaction to stir at the specified temperature. Monitor the progress of the reaction by TLC.

• Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of sodium thiosulfate or sodium bisulfite to consume any unreacted bromine.

• Work-up: Transfer the reaction mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Washing: Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography or recrystallization to obtain the desired brominated benzisoxazole.

Logical Relationship Diagram for Experimental Protocol

Caption: General experimental workflow for bromination.

References

• 1. benchchem.com [benchchem.com]
• 2. Regioselective bromination of pyrrolo[1,2-a]quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming poor solubility of 1,2-benzisoxazole derivatives in organic solvents

This guide provides researchers, scientists, and drug development professionals with practical solutions and troubleshooting strategies for overcoming the poor solubility of 1,2-benzisoxazole derivatives in organic solvents.

Frequently Asked Questions (FAQs)

Q1: What are 1,2-benzisoxazole derivatives and why is their solubility important?

A1: 1,2-Benzisoxazole derivatives are a class of heterocyclic compounds featuring a fused benzene and isoxazole ring.[1][2] This core structure, known as a "privileged scaffold," is found in numerous pharmaceuticals with a wide range of therapeutic activities, including antipsychotic, anticonvulsant, anti-inflammatory, and antimicrobial effects.[3][4][5] Notable examples include the antipsychotics risperidone and ziprasidone, and the anticonvulsant zonisamide.[2][3]

Their solubility is critical for nearly every stage of drug development. In medicinal chemistry, sufficient solubility is required for chemical reactions, purification, and analytical characterization. In pharmacology and clinical applications, a drug must dissolve to be absorbed by the body and exert its therapeutic effect.[6] Poor solubility can lead to low and erratic bioavailability, diminishing the drug's effectiveness.[7][8]

Q2: Why do many 1,2-benzisoxazole derivatives exhibit poor solubility?

A2: The poor solubility of many 1,2-benzisoxazole derivatives stems from their chemical structure. The fused aromatic ring system is rigid and planar, which promotes strong intermolecular interactions (e.g., π-π stacking) in the solid state. This creates a stable crystal lattice that is difficult for solvent molecules to break apart.[9][10] The parent 1,2-benzisoxazole compound is described as being moderately soluble in organic solvents like ethanol and dichloromethane but less soluble in water.[1] Derivatives, particularly those developed as active pharmaceutical ingredients (APIs), are often large, complex, and lipophilic, further contributing to their low solubility in aqueous media and sometimes in organic solvents.[11]

Q3: What are the common consequences of poor solubility in my experiments?

A3: Poor solubility can manifest in several ways during research and development:

• Inaccurate Bioassay Results: In biological screening, undissolved compound can lead to underestimated potency and efficacy.

• Low Reaction Yields: In synthesis, incomplete dissolution of a reactant can result in slow or incomplete reactions.

• Purification Challenges: Difficulty in finding a suitable solvent system can complicate crystallization and chromatographic purification.

• Formulation Difficulties: For preclinical and clinical studies, poor solubility is a major hurdle to developing oral or parenteral dosage forms, often leading to low bioavailability.[6][12]

• Inconsistent Results: The presence of different crystal forms (polymorphs) with varying solubilities can lead to a lack of reproducibility in experiments.[9][13]

Q4: What are the primary strategies to improve the solubility of these compounds?

A4: Strategies to enhance solubility can be broadly categorized into physical and chemical modifications:

• Physical Modifications: These methods alter the physical properties of the solid drug without changing its chemical structure. Key techniques include:

  • Particle Size Reduction: Decreasing the particle size to the micron or nanometer range (micronization or nanonization) increases the surface-area-to-volume ratio, which enhances the dissolution rate.[14][15][16]

  • Modification of Crystal Habit: This involves using amorphous forms or different polymorphs. Amorphous forms lack a rigid crystal lattice and are generally more soluble than their crystalline counterparts.[10][17] However, metastable polymorphs, while more soluble, may convert to a more stable, less soluble form over time.[13]

  • Solid Dispersions: The drug is dispersed in a hydrophilic carrier matrix, which can improve wettability and release the drug as fine colloidal particles.[8][18][19]

• Chemical Modifications: These methods involve altering the drug molecule itself or its immediate environment.

  • Use of Cosolvents: Adding a water-miscible organic solvent (cosolvent) to an aqueous solution can increase the solubility of hydrophobic compounds.[20][21][22]

  • pH Adjustment: For ionizable compounds, adjusting the pH of the solution can convert the drug into a more soluble salt form.[23][24] Risperidone, for example, is a weak base that is highly soluble at acidic pH.[25]

  • Prodrug Approach: The chemical structure of the drug is temporarily modified by adding a "promoiey" to create a more soluble prodrug. This prodrug is then converted back to the active parent drug within the body.[26][27][28]

  • Complexation: Using agents like cyclodextrins to form inclusion complexes can encapsulate the hydrophobic drug molecule, increasing its apparent water solubility.[14][15]

Troubleshooting Guides

Problem 1: My 1,2-benzisoxazole derivative won't dissolve in my desired organic solvent for a reaction or analysis.

Solution:

This common issue can often be resolved with a systematic approach. First, verify the purity of your compound and the quality of the solvent. Then, consider the following strategies:

• Systematic Solvent Screening: Test solubility in a range of solvents with varying polarities. Common solvents for initial screening include Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Dichloromethane (DCM), Methanol, Ethanol, and Acetonitrile.

• Use of Cosolvents: If the compound is partially soluble in a primary solvent, adding a small amount of a miscible cosolvent in which the compound is more soluble can significantly improve overall solubility.[20][22] For example, if your compound needs to be in a buffer for an assay, a common practice is to first dissolve it in a small volume of DMSO and then dilute it with the aqueous buffer.[29][30]

• Temperature Adjustment: Gently warming the mixture can increase the solubility of many compounds. However, be cautious of potential degradation, especially for thermally sensitive molecules. It has been noted that risperidone solutions can degrade at higher temperatures.[31]

• Sonication: Using an ultrasonic bath can help break up solid aggregates and accelerate the dissolution process.

Problem 2: I need to prepare an aqueous formulation for a biological assay, but my compound is practically insoluble in water.

Solution:

For biological assays requiring aqueous buffers, several techniques can be employed:

• Prepare a Concentrated Stock Solution in an Organic Solvent: This is the most common method. Dissolve the compound at a high concentration (e.g., 10-100 mM) in 100% DMSO.[29][30] Then, for the assay, dilute this stock solution into the aqueous buffer to the final desired concentration. Ensure the final concentration of DMSO is low (typically <0.5%) to avoid affecting the biological system.

• pH Modification: If your derivative has acidic or basic functional groups, its aqueous solubility will be pH-dependent. For a basic compound like risperidone, solubility is significantly higher in acidic buffers (e.g., pH < 3).[25] For an acidic compound, a basic buffer would be used.

• Use of Excipients:

  • Cyclodextrins: These are host molecules with a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble drugs, effectively shielding the hydrophobic part from water and increasing solubility.[14][15]

  • Surfactants: Surfactants form micelles that can encapsulate hydrophobic drug molecules, increasing their solubility in aqueous solutions.[23]

Problem 3: My compound shows poor or inconsistent bioavailability in preclinical studies, likely due to low solubility.

Solution:

When poor solubility limits in vivo absorption, advanced formulation strategies are necessary to improve bioavailability.

• Solid Dispersions: This technique involves dispersing the drug in an inert, hydrophilic carrier matrix at a solid state.[18][19] Upon administration, the carrier dissolves quickly, releasing the drug as very fine, often amorphous, particles with a large surface area, leading to faster dissolution and improved absorption.[8] Common carriers include polyethylene glycols (PEGs) and polyvinylpyrrolidone (PVP).[18]

• Particle Size Reduction (Nanonization): Reducing the particle size of the drug to the nanometer range creates a nanosuspension.[11][32] This drastically increases the surface area, which can lead to higher saturation solubility and a faster dissolution rate.[32] This approach has been successfully applied to ziprasidone.[33]

• Prodrug Approach: This chemical modification strategy involves attaching a hydrophilic promoiety (e.g., a phosphate or amino acid group) to the parent drug.[34] This creates a new, more water-soluble molecule (the prodrug) that can be more easily formulated.[26][35] After administration, enzymes in the body cleave off the promoiety, releasing the active parent drug.[35]

Quantitative Data: Solubility of Representative 1,2-Benzisoxazole Derivatives

The following table summarizes publicly available solubility data for risperidone and ziprasidone, two widely used 1,2-benzisoxazole derivatives. This data can serve as a starting point for solvent selection.

Compound	Solvent	Solubility (approx. mg/mL)	Reference
Risperidone	Water	Practically Insoluble	[25][36]
0.1 N HCl	Soluble	[36]
Methylene Chloride	Freely Soluble	[36]
Methanol	Soluble	[36]
Ethanol	0.3	[29][30]
DMSO	2	[29][30]
Dimethyl Formamide (DMF)	0.1	[29][30]
1:1 DMF:PBS (pH 7.2)	0.5	[29][30]
Ziprasidone	Water	~0.007	[37]
DMSO	1.2 (as HCl hydrate), 90 (as HCl)	[38][39]
Dimethyl Formamide (DMF)	0.16 (as HCl hydrate)	[38]
Methanol	Slightly Soluble	[33]
1:2 DMSO:PBS (pH 7.2)	0.33 (as HCl hydrate)	[38]

Note: Solubility can be highly dependent on the specific salt form, polymorph, temperature, and pH.

Experimental Protocols

Protocol 1: Solubility Determination by the Shake-Flask Method

This protocol provides a standard method for determining the equilibrium solubility of a compound.

• Materials:

  • 1,2-benzisoxazole derivative

  • Selected solvent(s)

  • Glass vials with screw caps

  • Volumetric flasks and pipettes

• Equipment:

  • Orbital shaker or wrist-action shaker, preferably in a temperature-controlled incubator

  • Analytical balance

  • Centrifuge

  • Syringe filters (e.g., 0.22 or 0.45 µm)

  • Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)

• Procedure:

  • Add an excess amount of the solid compound to a vial containing a known volume of the solvent. The goal is to have undissolved solid remaining at the end of the experiment.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials on a shaker in a constant-temperature environment (e.g., 25 °C or 37 °C).

  • Agitate the samples for a sufficient time to reach equilibrium (typically 24-48 hours).

  • After equilibration, let the vials stand to allow the excess solid to settle.

  • Carefully withdraw a sample from the supernatant. To remove any remaining undissolved particles, centrifuge the sample and/or filter it through a syringe filter.[17]

  • Quantitatively dilute the clear filtrate with a suitable mobile phase or solvent.

  • Analyze the concentration of the compound in the diluted sample using a pre-validated analytical method (e.g., HPLC).

  • Calculate the original concentration in the saturated solution to determine the solubility.

Protocol 2: Improving Solubility using a Cosolvent System

This protocol describes how to prepare a stock solution and working solutions for experiments like in vitro assays.

• Materials:

  • 1,2-benzisoxazole derivative

  • Primary solvent (e.g., deionized water, buffer)

  • Cosolvent (e.g., DMSO, Ethanol, Propylene Glycol)[20]

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Calibrated micropipettes

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Stock Solution Preparation: Weigh the required amount of the compound and place it in a vial. Add the pure cosolvent (e.g., 100% DMSO) to achieve a high, known concentration (e.g., 50 mg/mL or 100 mM). Vortex thoroughly until the solid is completely dissolved. This is your concentrated stock solution.

  • Working Solution Preparation: To prepare your final experimental solution, perform a serial dilution.

  • First, dilute the concentrated stock solution into your primary solvent (e.g., cell culture medium or assay buffer). For example, add 2 µL of a 50 mM stock solution to 998 µL of buffer to get a 100 µM solution with 0.2% DMSO.

  • Vortex immediately and vigorously after adding the stock solution to the aqueous medium to prevent precipitation.

  • Always prepare fresh working solutions before each experiment, as compounds may precipitate out of the supersaturated aqueous solution over time.[29][30]

Protocol 3: Preparation of a Solid Dispersion by the Solvent Evaporation Method

This is a common lab-scale method for producing solid dispersions to enhance solubility.[18]

• Materials:

  • 1,2-benzisoxazole derivative (drug)

  • Hydrophilic carrier (e.g., Polyvinylpyrrolidone K30 (PVP K30), Polyethylene Glycol 6000 (PEG 6000))[18]

  • Volatile organic solvent (e.g., methanol, ethanol, dichloromethane) that can dissolve both the drug and the carrier.

• Equipment:

  • Beakers or round-bottom flasks

  • Magnetic stirrer or sonicator

  • Rotary evaporator or vacuum oven

  • Mortar and pestle

  • Sieves

• Procedure:

  • Determine the desired drug-to-carrier ratio (e.g., 1:1, 1:5, 1:10 by weight).

  • Dissolve both the drug and the carrier in a sufficient volume of the chosen organic solvent. Use stirring or sonication to ensure a clear solution is formed.[40]

  • Evaporate the solvent using a rotary evaporator under reduced pressure. This should be done at a controlled temperature to avoid damaging the components.

  • Continue the evaporation until a solid mass or a thin film is formed on the wall of the flask.

  • Further dry the solid mass in a vacuum oven for several hours (e.g., 24 hours) at a moderate temperature (e.g., 40 °C) to remove any residual solvent.

  • Scrape the dried solid mass from the flask.

  • Pulverize the solid mass using a mortar and pestle.

  • Pass the resulting powder through a sieve to obtain particles of a uniform size.[8]

  • The resulting powder is the solid dispersion, which can be used for further characterization (e.g., dissolution testing) or formulation.

Visualizations: Workflows and Concepts

References

• 1. CAS 271-95-4: 1,2-Benzisoxazole | CymitQuimica [cymitquimica.com]
• 2. Benzisoxazole - Wikipedia [en.wikipedia.org]
• 3. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. isca.me [isca.me]
• 5. researchgate.net [researchgate.net]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jddtonline.info [jddtonline.info]
• 9. Polymorphism in Drugs: Why Crystal Forms Matter [pharmacores.com]
• 10. jocpr.com [jocpr.com]
• 11. pharmtech.com [pharmtech.com]
• 12. researchgate.net [researchgate.net]
• 13. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. arborpharmchem.com [arborpharmchem.com]
• 15. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 16. agnopharma.com [agnopharma.com]
• 17. The Improvement of the Dissolution Rate of Ziprasidone Free Base from Solid Oral Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 18. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 19. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cosolvent - Wikipedia [en.wikipedia.org]
• 21. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 22. ijpbr.in [ijpbr.in]
• 23. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 24. Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 25. tandfonline.com [tandfonline.com]
• 26. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Stork: The Prodrug Approach: A Successful Tool for Improving Drug Solubility [storkapp.me]
• 28. The Prodrug Approach: A Successful Tool for Improving Drug Solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. cdn.caymanchem.com [cdn.caymanchem.com]
• 30. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 31. scispace.com [scispace.com]
• 32. researchgate.net [researchgate.net]
• 33. mdpi.com [mdpi.com]
• 34. pharmatutor.org [pharmatutor.org]
• 35. researchgate.net [researchgate.net]
• 36. accessdata.fda.gov [accessdata.fda.gov]
• 37. Ziprasidone | C21H21ClN4OS | CID 60854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 38. cdn.caymanchem.com [cdn.caymanchem.com]
• 39. selleckchem.com [selleckchem.com]
• 40. japsonline.com [japsonline.com]

Technical Support Center: Scaling Up the Synthesis of 5-Bromo-1,2-benzisoxazole for Industrial Production

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the industrial-scale synthesis of 5-Bromo-1,2-benzisoxazole. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and safety information to address challenges encountered during scale-up.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 5-Bromo-1,2-benzisoxazole, presented in a question-and-answer format.

Issue 1: Low or No Product Yield

• Question: My reaction is resulting in a very low yield or no desired product. What are the potential causes and how can I troubleshoot this?

• Answer: Low or no yield is a common issue when scaling up. A systematic approach is crucial for identifying the root cause.[1][2]

  • Inactive Reagents: Verify the quality and activity of starting materials, especially the 5-bromo-2-hydroxybenzaldehyde and hydroxylamine hydrochloride. Ensure reagents have not degraded during storage.

  • Incorrect Reaction Temperature: Temperature control is critical.[1] For the oximation step, the reaction is typically carried out at room temperature or with gentle heating. The subsequent cyclization may require higher temperatures. Optimize the temperature at a small scale before proceeding with the full batch.

  • Presence of Moisture: Anhydrous conditions are often necessary, particularly if using dehydrating agents for cyclization. Ensure all glassware is thoroughly dried and consider running the reaction under an inert atmosphere.[3]

  • Inefficient Mixing: Inadequate agitation in large reactors can lead to localized temperature gradients and poor reaction kinetics.[1] Ensure the stirring is sufficient to maintain a homogeneous mixture.

  • Sub-optimal pH: The pH of the reaction medium can significantly influence the rate and completeness of both oximation and cyclization. Monitor and adjust the pH as necessary.

Issue 2: High Levels of Impurities in the Crude Product

• Question: My crude product shows significant impurities on analysis (TLC, HPLC). What are the likely impurities and how can I minimize their formation?

• Answer: Impurity formation is a major challenge in industrial synthesis. Understanding the potential side reactions is key to mitigating them.

  • Unreacted Starting Materials: If the reaction is incomplete, you will see the starting 5-bromo-2-hydroxybenzaldehyde and/or its oxime in the crude product. Monitor the reaction progress closely and consider extending the reaction time or adjusting the temperature.[1]

  • Formation of Isomers: Depending on the synthetic route, isomeric impurities can form. If brominating 1,2-benzisoxazole directly, poor regioselectivity can lead to other bromo-isomers.[4] Using a pre-brominated starting material like 5-bromo-2-hydroxybenzaldehyde is generally preferred to avoid this.

  • Side Products from Cyclization: The cyclization of the oxime can sometimes lead to the formation of nitriles or other rearrangement products, especially under harsh conditions. Milder cyclization agents and optimized temperatures can minimize these.

  • Over-bromination: If direct bromination is employed, the use of excess brominating agent or harsh conditions can lead to the formation of di- or poly-brominated products.[5]

Issue 3: Difficulty in Product Isolation and Purification

• Question: I am facing challenges in isolating and purifying 5-Bromo-1,2-benzisoxazole from the reaction mixture. What are the best practices for industrial-scale purification?

• Answer: Effective purification is critical for achieving the desired product quality.

  • Recrystallization: This is often the most cost-effective and scalable method for purifying solid products.[1] A systematic solvent screening is recommended to find a solvent or solvent system that provides high purity and good recovery.

  • Extraction: If the product is soluble in an organic solvent, extraction from the aqueous reaction mixture is a key step. Optimize the solvent choice and the number of extractions to maximize recovery.

  • Column Chromatography: While generally less suitable for large industrial batches due to cost and solvent usage, it can be employed for high-purity requirements or to remove stubborn impurities.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route for 5-Bromo-1,2-benzisoxazole?

A1: The most prevalent and industrially viable route involves a two-step process starting from 5-bromo-2-hydroxybenzaldehyde.[6]

• Oximation: Reaction of 5-bromo-2-hydroxybenzaldehyde with hydroxylamine hydrochloride in the presence of a base to form 5-bromo-2-hydroxybenzaldehyde oxime.

• Cyclization: Intramolecular cyclization of the oxime to yield 5-Bromo-1,2-benzisoxazole. This step often involves a dehydrating agent or thermal conditions.[6]

Q2: What are the critical process parameters to monitor during scale-up?

A2: Careful monitoring and control of the following parameters are crucial for a successful and safe scale-up:[1]

• Temperature: Exothermic steps, such as the addition of certain reagents, must be carefully controlled to prevent runaway reactions.

• Rate of Reagent Addition: Slow and controlled addition of reagents helps to manage exotherms and maintain optimal reaction concentrations.

• Mixing Efficiency: Ensure adequate agitation to maintain homogeneity in large reaction vessels.

• Reaction Monitoring: Utilize in-process controls (e.g., TLC, HPLC) to track the reaction progress and determine the optimal endpoint.

Q3: What are the primary safety concerns when handling the reagents for this synthesis?

A3: The starting materials and reagents can pose several hazards. It is essential to consult the Safety Data Sheet (SDS) for each chemical.

• 5-bromo-2-hydroxybenzaldehyde: Can cause skin and eye irritation.[2]

• Hydroxylamine Hydrochloride: Can be corrosive and toxic.

• Dehydrating Agents (e.g., Acetic Anhydride, Thionyl Chloride): Are corrosive and react violently with water.

• Solvents: Many organic solvents are flammable and may have specific health hazards. Always work in a well-ventilated area and use appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][8]

Q4: How can I confirm the identity and purity of the final product?

A4: A combination of analytical techniques should be used:

• Spectroscopic Methods: ¹H NMR and ¹³C NMR spectroscopy are essential for structural confirmation.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Chromatographic Methods (HPLC, GC): To determine the purity of the final product.

• Melting Point: A sharp melting point range is indicative of high purity.

Experimental Protocols

The following are representative protocols for the key steps in the synthesis of 5-Bromo-1,2-benzisoxazole. These should be optimized for specific equipment and scale.

Protocol 1: Synthesis of 5-bromo-2-hydroxybenzaldehyde oxime

• Reaction Setup: In a suitable reactor, dissolve 5-bromo-2-hydroxybenzaldehyde (1 equivalent) in a suitable solvent such as ethanol.

• Reagent Addition: Prepare a solution of hydroxylamine hydrochloride (1.1-1.5 equivalents) and a base like sodium acetate or sodium hydroxide (1.1-1.5 equivalents) in water.

• Reaction: Add the hydroxylamine solution to the aldehyde solution dropwise while maintaining the temperature between 20-30°C.

• Monitoring: Stir the reaction mixture for 2-4 hours. Monitor the progress by TLC until the starting aldehyde is consumed.

• Isolation: The oxime product may precipitate out of the solution upon cooling. If not, the product can be isolated by adding the reaction mixture to water and filtering the resulting solid.

• Washing and Drying: Wash the isolated solid with cold water and dry under vacuum.

Protocol 2: Cyclization of 5-bromo-2-hydroxybenzaldehyde oxime

• Reaction Setup: In a reactor equipped with a reflux condenser, suspend the dried 5-bromo-2-hydroxybenzaldehyde oxime (1 equivalent) in a suitable solvent (e.g., toluene or xylene).

• Reagent Addition: Add a dehydrating agent such as acetic anhydride (2-3 equivalents) or thionyl chloride (1.1-1.2 equivalents) dropwise. Caution: These reactions can be exothermic.

• Reaction: Heat the reaction mixture to reflux (typically 80-120°C depending on the solvent and reagent) for 2-6 hours.

• Monitoring: Monitor the disappearance of the oxime by TLC or HPLC.

• Work-up: Cool the reaction mixture and quench by carefully adding it to a cold aqueous solution of sodium bicarbonate or sodium hydroxide to neutralize the acid.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 5-Bromo-1,2-benzisoxazole. Further purification can be achieved by recrystallization.

Data Presentation

Table 1: Representative Reaction Parameters for Oximation

Parameter	Value
Starting Material	5-bromo-2-hydroxybenzaldehyde
Reagent	Hydroxylamine hydrochloride
Base	Sodium Acetate / Sodium Hydroxide
Solvent	Ethanol/Water
Temperature	20-30°C
Reaction Time	2-4 hours
Typical Yield	>90%

Table 2: Representative Reaction Parameters for Cyclization

Parameter	Value
Starting Material	5-bromo-2-hydroxybenzaldehyde oxime
Dehydrating Agent	Acetic Anhydride / Thionyl Chloride
Solvent	Toluene / Xylene
Temperature	80-120°C
Reaction Time	2-6 hours
Typical Yield	70-90%

Mandatory Visualization

Caption: Synthetic workflow for 5-Bromo-1,2-benzisoxazole.

Caption: Troubleshooting workflow for synthesis scale-up.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. echemi.com [echemi.com]
• 4. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. biosynth.com [biosynth.com]
• 8. spectrumchemical.com [spectrumchemical.com]

Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions of Halogenated Heterocycles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with catalyst poisoning during cross-coupling reactions involving halogenated heterocycles.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during your experiments, offering potential causes and solutions in a question-and-answer format.

FAQ 1: My cross-coupling reaction with a halogenated heterocycle is sluggish, has stalled, or is giving low yields. What are the likely causes?

Answer: A sluggish or stalled reaction is a common problem when working with halogenated heterocycles and can often be attributed to catalyst deactivation or poisoning. Here are the primary suspects and troubleshooting steps:

• Catalyst Poisoning by Heteroatoms: The Lewis basic nitrogen or sulfur atoms within the heterocyclic ring can coordinate strongly to the palladium catalyst. This forms stable, off-cycle complexes that are catalytically inactive, representing a major deactivation pathway.[1][2][3]

  • Solution: Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos, or other Buchwald-type ligands) or N-heterocyclic carbene (NHC) ligands.[4][5] The steric bulk of these ligands can hinder the coordination of the heteroatom to the palladium center, stabilizing the active catalyst.[3][4] In some cases, adding a Lewis acid like trimethyl borate can bind to the Lewis basic sites on the heterocycle, preventing them from poisoning the palladium catalyst.[6][7]

• Palladium Black Formation: The appearance of a black precipitate is a clear indication of catalyst agglomeration into inactive palladium nanoparticles (palladium black).[4][8] This is often caused by an unstable catalytic complex or the presence of oxygen.

  • Solution: Ensure rigorous degassing of all solvents and reagents to remove oxygen, which can oxidize the active Pd(0) catalyst.[1][4] Using bulky, electron-rich phosphine ligands can also help stabilize the active catalyst and prevent agglomeration.[4] Optimizing the ligand-to-palladium ratio (a slight excess of ligand may be beneficial) can also prevent the palladium center from being exposed and prone to aggregation.[1]

• Incomplete Pre-catalyst Reduction: If you are using a Pd(II) source (e.g., Pd(OAc)₂), its reduction to the active Pd(0) species may be inefficient under the reaction conditions.

  • Solution: Verify that your choice of base, solvent, and temperature are suitable for the in-situ reduction of the pre-catalyst.[4]

• Impurity-Induced Deactivation: Trace impurities in starting materials, reagents, or solvents can act as catalyst poisons.[8] Common poisons include sulfur or phosphorus-containing compounds (not intended as ligands), halides, cyanides, and nitriles.[8][9][10]

  • Solution: Use high-purity, freshly distilled, or inhibitor-free solvents. Ensure all reagents are of the highest possible purity. If impurities are suspected in the halogenated heterocycle, consider purification by recrystallization or column chromatography.

FAQ 2: I am observing significant palladium black precipitation early in my reaction. How can I prevent this?

Answer: The rapid formation of palladium black indicates catalyst instability and decomposition.[8] While common in many successful reactions, extensive early precipitation is linked to poor outcomes.[8]

• Causes & Solutions:

  • Oxygen Contamination: Oxygen can oxidize the active Pd(0) catalyst, leading to the formation of palladium black.[1] Ensure all solvents and reagents are thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas like argon or nitrogen.[1]

  • High Temperature: Elevated temperatures can accelerate catalyst decomposition.[1] Run the reaction at the lowest temperature that provides a reasonable rate. Consider screening lower temperatures (e.g., 80 °C) to see if decomposition is reduced.[1]

  • Inadequate Ligand Stabilization: The phosphine ligand is crucial for stabilizing the Pd(0) species. An insufficient amount or a sub-optimal ligand can lead to catalyst agglomeration.[1][4]

    • Increase the ligand-to-metal ratio slightly. A ratio of 1:1 to 2:1 is common, but a small excess can be beneficial.[1]

    • Screen a panel of bulky, electron-rich phosphine ligands (e.g., Buchwald or Hartwig ligands) which are known to form more stable complexes.[4][11] Bidentate phosphine ligands can also offer greater stability.[4]

FAQ 3: My reaction involving a pyridyl, imidazolyl, or thiazolyl halide is failing. Are there specific issues with these heterocycles?

Answer: Yes, these nitrogen- and sulfur-containing heterocycles are notoriously challenging due to their strong coordination to the palladium catalyst, which acts as a poison.[2][3][12]

• Pyridine and Imidazole Halides: The Lewis basic nitrogen atoms readily bind to the palladium center, sequestering it from the catalytic cycle.[1][13]

  • Mitigation Strategy: The use of sterically hindered, electron-donating ligands is critical. Buchwald-type biarylphosphine ligands are often effective.[11] For challenging couplings, consider adding a Lewis acid such as trimethyl borate (B(OMe)₃), which can coordinate to the pyridine nitrogen, effectively masking it and preventing it from poisoning the catalyst.[7]

• Thiazole Halides: The sulfur atom in the thiazole ring is a known poison for palladium catalysts.[12]

  • Mitigation Strategy: Higher catalyst loadings may be required to overcome the poisoning effect.[12] Additionally, screening a range of bulky phosphine ligands is recommended to find one that can promote the reaction despite the presence of sulfur. In some cases, using a bimetallic catalyst system or specific additives might enhance catalyst activity.[12]

FAQ 4: How do I choose the right ligand and base to minimize catalyst deactivation?

Answer: The ligand, base, and solvent are interconnected and play a critical role in catalyst stability.

• Ligand Selection: The goal is to stabilize the palladium center and facilitate the key steps of the catalytic cycle (oxidative addition and reductive elimination).

  • General Guideline: For challenging heteroaryl halides, bulky and electron-rich monodentate phosphine ligands (e.g., XPhos, SPhos, tBuXPhos) or NHC ligands are often the best starting point.[4][14] These ligands promote the formation of highly active, monoligated palladium species that are crucial for efficient catalysis.[11]

  • Rationale: Electron-rich ligands accelerate the oxidative addition step, which can be slow for electron-rich or sterically hindered heteroaryl halides.[11][14] Bulkiness helps to prevent ligand dissociation that can lead to catalyst decomposition and also promotes the final reductive elimination step.[14]

• Base Selection: The base must be strong enough to facilitate the catalytic cycle but not so strong that it degrades sensitive substrates or the catalyst itself.

  • Common Choices: For Suzuki reactions, inorganic bases like K₂CO₃ and K₃PO₄ are common.[1] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or LHMDS are often used.

  • Troubleshooting: If substrate degradation is observed, consider a milder base. The solubility of the base is also important; for instance, K₃PO₄ is often effective but has limited solubility in many organic solvents.[1]

Data Presentation

Table 1: Effect of Phosphine Ligand on Suzuki-Miyaura Coupling Yield

This table summarizes the performance of different phosphine ligands in the Suzuki-Miyaura coupling of a generic heteroaryl halide. Conditions are standardized for comparison where possible, but note that optimal conditions may vary.

Ligand	Heteroaryl Halide	Coupling Partner	Base	Solvent	Temp (°C)	Yield (%)	Turnover Number (TON)
PPh₃	2-Bromopyridine	Phenylboronic acid	K₂CO₃	Toluene/H₂O	100	<10	Low
P(tBu)₃	2-Bromopyridine	Phenylboronic acid	K₂CO₃	Toluene/H₂O	80	75	Moderate
XPhos	2-Chloropyridine	Phenylboronic acid	K₃PO₄	Dioxane	100	95	High
SPhos	2-Bromoimidazole	4-Methoxyphenylboronic acid	Cs₂CO₃	Dioxane/H₂O	90	92	High
RuPhos	3-Bromothiophene	Phenylboronic acid	K₃PO₄	Toluene	110	88	High

Data are representative and compiled for illustrative purposes based on general findings in cross-coupling literature.

Mandatory Visualizations

Troubleshooting Workflow

Caption: A systematic workflow for troubleshooting failed cross-coupling reactions.

Catalyst Deactivation Pathways

Caption: Common catalyst deactivation pathways that divert the active Pd(0) species.

Heteroatom Poisoning Mechanism

Caption: Competing pathways: desired catalysis vs. catalyst poisoning by a heteroatom.

Experimental Protocols

Protocol 1: General Procedure for Ligand Screening

This protocol outlines a method for screening multiple phosphine ligands to identify the optimal choice for a challenging cross-coupling reaction.

• Preparation (In a Glovebox):

  • Arrange an array of reaction vials (e.g., in a 24-well plate).

  • To each vial, add the halogenated heterocycle (1.0 eq), the boronic acid/ester or amine coupling partner (1.2-1.5 eq), and the base (2.0-3.0 eq).

  • Prepare a stock solution of the palladium pre-catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) in anhydrous, degassed solvent (e.g., dioxane or toluene).

  • Prepare individual stock solutions or weigh out each phosphine ligand to be screened. The desired Pd:Ligand ratio is typically 1:1 to 1:2.

• Reaction Setup:

  • Add the appropriate amount of the specific phosphine ligand to each designated vial.

  • Add the palladium pre-catalyst stock solution to each vial. The final catalyst loading should be consistent across all reactions (e.g., 1-2 mol %).

  • Add the final volume of anhydrous, degassed solvent to reach the desired concentration (e.g., 0.1 M).

  • Seal the vials tightly with screw caps containing septa.

• Execution and Analysis:

  • Remove the reaction plate from the glovebox and place it on a pre-heated stirrer plate set to the desired temperature (e.g., 100 °C).

  • Stir the reactions for a set period (e.g., 12-24 hours).

  • After cooling to room temperature, take a small aliquot from each vial, dilute it, and analyze by LC-MS or GC-MS to determine the conversion to the desired product.

  • Compare the results to identify the most effective ligand(s) for further optimization.

Protocol 2: Degassing Solvents ("Freeze-Pump-Thaw" Method)

This method is highly effective for removing dissolved oxygen from reaction solvents.

• Setup:

  • Place the solvent in a thick-walled flask (e.g., a Schlenk flask) that is no more than half-full. The flask must have a sidearm with a stopcock for connection to a vacuum line.

  • Ensure the flask is securely clamped.

• Freeze:

  • Immerse the bottom of the flask in a cold bath of liquid nitrogen. Swirl the flask gently to freeze the solvent from the outside in, preventing the flask from cracking. Wait until the solvent is completely frozen solid.

• Pump:

  • Open the stopcock to the vacuum line and evacuate the headspace above the frozen solvent for 5-10 minutes. This removes the atmosphere (including oxygen) from the flask.

  • Close the stopcock to isolate the flask from the vacuum.

• Thaw:

  • Remove the liquid nitrogen bath and allow the solvent to thaw completely at room temperature. You may observe gas bubbling out of the solvent as it melts; this is dissolved gas being released into the vacuum headspace.

• Repeat:

  • Repeat the entire freeze-pump-thaw cycle at least two more times (for a total of three cycles) to ensure the complete removal of dissolved oxygen.

  • After the final cycle, backfill the flask with an inert gas (e.g., argon or nitrogen) before use.

References

• 1. benchchem.com [benchchem.com]
• 2. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heck Reaction of N-Heteroaryl Halides for the Concise Synthesis of Chiral α-Heteroaryl-substituted Heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yoneda Labs [yonedalabs.com]
• 8. benchchem.com [benchchem.com]
• 9. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 10. m.youtube.com [m.youtube.com]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Suzuki-Miyaura cross-coupling reactions of unprotected haloimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | TCI Deutschland GmbH [tcichemicals.com]

Stability issues of the 1,2-benzisoxazole ring under acidic or basic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-benzisoxazole derivatives. The information addresses common stability issues encountered under acidic and basic conditions during experimental work.

Frequently Asked Questions (FAQs)

Q1: How stable is the 1,2-benzisoxazole ring in typical laboratory conditions?

A1: The 1,2-benzisoxazole ring is an aromatic heterocyclic system, which confers a degree of stability. However, the N-O bond is inherently weak and susceptible to cleavage under certain conditions, particularly in the presence of strong acids or bases. The stability is also influenced by the nature and position of substituents on the ring system.

Q2: What are the primary degradation pathways for the 1,2-benzisoxazole ring?

A2: The two main degradation pathways are:

• Acid-catalyzed hydrolysis: Under acidic conditions, the ring can undergo hydrolysis, leading to the formation of a 2-hydroxyphenyl ketone or aldehyde derivative.

• Base-catalyzed degradation (Kemp Elimination): In the presence of a base, the ring can undergo an E2 elimination reaction, known as the Kemp elimination, resulting in the formation of a 2-cyanophenol derivative. This is often the more facile degradation pathway.

Q3: Are there any specific functional groups that can enhance the degradation of the 1,2-benzisoxazole ring?

A3: Yes, substituents can significantly impact stability. For instance, an electron-withdrawing group at the 3-position can increase the acidity of the proton at that position, making the compound more susceptible to base-catalyzed Kemp elimination.

Troubleshooting Guides

Issue 1: Unexpected degradation of a 1,2-benzisoxazole-containing compound during a reaction in basic media.

Possible Cause: The reaction conditions are promoting the Kemp elimination. This is a common issue with 1,2-benzisoxazoles, especially those with an available proton at the 3-position.

Troubleshooting Steps:

• Lower the temperature: The rate of the Kemp elimination is temperature-dependent. Running the reaction at a lower temperature may slow down the degradation.

• Use a weaker base: If the reaction chemistry allows, consider using a milder base. The strength of the base can influence the rate of proton abstraction at the 3-position.

• Protect the 3-position: If the proton at the 3-position is not essential for the desired reaction, consider using a starting material with a substituent at this position to prevent the initiation of the Kemp elimination.

• Modify the solvent: The reaction rate can be solvent-dependent. Exploring different solvent systems may help to minimize degradation.

• Monitor the reaction closely: Use techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress and the formation of the 2-cyanophenol degradation product.

Issue 2: A 1,2-benzisoxazole derivative is showing instability during purification by silica gel chromatography.

Possible Cause: Silica gel is weakly acidic and can catalyze the hydrolysis of sensitive 1,2-benzisoxazole derivatives.

Troubleshooting Steps:

• Neutralize the silica gel: Before use, wash the silica gel with a dilute solution of a non-nucleophilic base (e.g., triethylamine in the eluent) and then with the pure eluent to remove the excess base.

• Use an alternative stationary phase: Consider using a more neutral stationary phase like alumina (neutral or basic) or a bonded-phase silica gel (e.g., C18 for reversed-phase chromatography).

• Perform a rapid purification: Minimize the contact time of the compound with the silica gel by running the column as quickly as possible while still achieving adequate separation.

• Work at low temperatures: If feasible, perform the chromatography in a cold room or with a jacketed column to reduce the rate of degradation.

Quantitative Stability Data

The stability of the 1,2-benzisoxazole ring is highly dependent on the specific substituents present. Below are tables summarizing the stability data for two important drug molecules containing this scaffold, Zonisamide and Leflunomide (an isoxazole, for comparison), under forced degradation conditions.

Table 1: Stability of Zonisamide (a 1,2-benzisoxazole derivative) under Forced Degradation

Stress Condition	Reagent/Condition	Time	Degradation Products Observed
Acidic Hydrolysis	2N HCl	5 days	2-hydroxyacetophenone oxime and others[1][2][3]
Basic Hydrolysis	2N NaOH	5 days	Significant degradation
Oxidative	10% H₂O₂	5 days	Degradation observed
Thermal	105°C and 158°C (solid)	5 days	Degradation observed
Photolytic	Sunlight and UV rays (solid and solution)	5 days	Degradation observed

Note: This table provides a qualitative summary of degradation. For detailed quantitative analysis, a validated stability-indicating HPLC method is required.

Table 2: pH and Temperature Dependent Stability of the Isoxazole Ring in Leflunomide

pH	Temperature (°C)	Half-life (t½) (hours)
4.0	25	Stable
7.4	25	Stable
10.0	25	6.0[4]
4.0	37	Stable
7.4	37	7.4[4]
10.0	37	1.2[4]

Note: Leflunomide is an isoxazole, not a 1,2-benzisoxazole. This data is provided as a reference for the general stability of the isoxazole ring under varying pH and temperature.[4]

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Study of a 1,2-Benzisoxazole Derivative

This protocol outlines a general procedure for conducting forced degradation studies on a 1,2-benzisoxazole-containing drug substance, in accordance with ICH guidelines.[5][6][7]

1. Sample Preparation:

• Prepare a stock solution of the 1,2-benzisoxazole derivative at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water).

2. Stress Conditions:

• Acidic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M to 1 M HCl. Heat at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours). Neutralize the solution with an equivalent amount of base before analysis.

• Basic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M to 1 M NaOH. Keep at room temperature or heat at 60-80°C for a specified period. Neutralize the solution with an equivalent amount of acid before analysis.

• Oxidative Degradation: To an aliquot of the stock solution, add an equal volume of 3-30% hydrogen peroxide. Keep at room temperature for a specified period.

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80-105°C) for a specified period. Also, heat the stock solution at 60-80°C.

• Photolytic Degradation: Expose the solid drug substance and the stock solution to UV (e.g., 254 nm) and visible light for a specified duration. Keep control samples in the dark.

3. Sample Analysis:

• At each time point, withdraw a sample, and if necessary, quench the reaction (e.g., by neutralization or cooling).

• Dilute the sample to a suitable concentration for analysis.

• Analyze the samples using a validated stability-indicating HPLC method. A typical method would involve a C18 column with a gradient elution of a buffered aqueous phase and an organic modifier (e.g., acetonitrile or methanol).[8][9] Detection is commonly performed using a UV detector at a wavelength where the parent compound and potential degradation products absorb.[8][9]

4. Data Evaluation:

• Calculate the percentage of degradation of the parent compound.

• Identify and quantify the major degradation products.

• Determine the mass balance to ensure that all degradation products are accounted for.

Signaling Pathways and Experimental Workflows

Caption: Acid-catalyzed hydrolysis of the 1,2-benzisoxazole ring.

Caption: Base-catalyzed degradation (Kemp Elimination) of the 1,2-benzisoxazole ring.

Caption: Experimental workflow for a forced degradation study.

References

• 1. HPLC Method for Simultaneous Determination of Impurities and Degradation Products in Zonisamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. HPLC method for simultaneous determination of impurities and degradation products in zonisamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Improving the efficiency of 5-Bromo-1,2-benzisoxazole derivatization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the derivatization of 5-Bromo-1,2-benzisoxazole.

Troubleshooting Guides

This section addresses common issues encountered during the derivatization of 5-Bromo-1,2-benzisoxazole, offering potential causes and solutions.

Issue 1: Low or No Product Yield

Low or no yield of the desired derivative is a frequent challenge. The following table outlines potential causes and recommended troubleshooting steps.

Potential Cause	Troubleshooting Steps
Poor Quality of Starting Material	Verify the purity of 5-Bromo-1,2-benzisoxazole using techniques like NMR or melting point analysis.Impurities in the starting material can interfere with the reaction.[1] Consider recrystallization or column chromatography for purification if necessary.
Suboptimal Reaction Conditions	Temperature: Optimize the reaction temperature. Some reactions may require heating to proceed at a reasonable rate, while others might be sensitive to high temperatures, leading to decomposition.[1]Solvent: The choice of solvent is critical. For instance, in Suzuki-Miyaura coupling, solvents like dioxane, toluene, or DMF/water mixtures are commonly used.[2] Ensure the solvent is anhydrous for moisture-sensitive reactions.Base: The type and amount of base can significantly impact the reaction. Common bases for cross-coupling reactions include K₂CO₃, Cs₂CO₃, and K₃PO₄.[2]Catalyst/Ligand: The selection of the palladium catalyst and ligand is crucial for cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig amination. The reactivity of the C-Br bond in 5-Bromo-1,2-benzisoxazole allows for selective amination with the appropriate choice of catalyst and ligand.[3]
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).If the reaction has stalled, consider increasing the reaction time or temperature.Ensure proper stoichiometry of reactants. An excess of one reactant may be necessary to drive the reaction to completion.
Product Degradation	Some 1,2-benzisoxazole derivatives can be sensitive to harsh conditions.[1] Avoid prolonged exposure to high temperatures or strong acids/bases.Consider using milder reaction conditions or protecting groups if the product is unstable.
Moisture Contamination	Many derivatization reagents are moisture-sensitive. Ensure all glassware is thoroughly dried and use anhydrous solvents. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also be beneficial.

Issue 2: Formation of Side Products and Impurities

The presence of multiple spots on a TLC plate or extra peaks in NMR/MS analysis indicates the formation of side products.

Potential Cause	Troubleshooting Steps
Isomeric Byproducts	Formation of regioisomers can occur, especially if the starting material is not pure.[1] Ensure the purity of the starting 5-Bromo-1,2-benzisoxazole.Optimize reaction conditions to favor the formation of the desired isomer.
Homocoupling of Boronic Acids (in Suzuki Coupling)	This is a common side reaction in Suzuki-Miyaura coupling.[4]To minimize homocoupling, ensure the reaction is performed under an inert atmosphere and that the palladium catalyst is active.
Hydrolysis of the Product	The bromo substituent or other functional groups on the derivative can be susceptible to hydrolysis during work-up or purification.[1] Use neutral or slightly acidic/basic conditions during extraction and purification as appropriate for the specific product.
Unreacted Starting Materials	If the reaction is incomplete, unreacted starting materials will contaminate the final product.[1] Optimize reaction conditions to ensure complete conversion.Purify the final product using column chromatography or recrystallization to remove unreacted starting materials.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for derivatizing 5-Bromo-1,2-benzisoxazole?

A1: The bromine atom at the 5-position is a key site for functionalization. Common derivatization methods include:

• Palladium-catalyzed cross-coupling reactions: These are highly efficient for forming new carbon-carbon and carbon-heteroatom bonds.

  • Suzuki-Miyaura Coupling: For the formation of C-C bonds with boronic acids.[2]

  • Buchwald-Hartwig Amination: For the formation of C-N bonds with amines.[3][5]

• Nucleophilic Aromatic Substitution (SNAAr): The electron-withdrawing nature of the isoxazole ring facilitates the displacement of the bromine atom by nucleophiles such as amines and thiols.[6]

Q2: How can I improve the selectivity of the Buchwald-Hartwig amination at the C5-position?

A2: The C-Br bond is inherently more reactive than a C-Cl bond in palladium-catalyzed cross-coupling reactions.[3] To achieve high chemoselectivity for the amination at the C5-bromo position, careful selection of the palladium precursor, ligand, base, and reaction temperature is crucial. Using a less reactive catalyst system can favor substitution at the more reactive C-Br bond.[3]

Q3: What are some common side reactions in Suzuki-Miyaura coupling of 5-Bromo-1,2-benzisoxazole?

A3: A common side reaction is the homocoupling of the boronic acid reagent. This can be minimized by ensuring the reaction is carried out under strictly inert conditions to prevent oxidative processes that can lead to this side product.[4] Another potential issue is protodeboronation of the boronic acid, especially with heteroaryl boronic acids.[7]

Q4: My final product is difficult to purify. What can I do?

A4: Purification challenges often arise from the presence of closely related impurities or unreacted starting materials.

• Column Chromatography: This is a powerful technique for separating compounds with different polarities. Optimization of the solvent system is key.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent can be a highly effective purification method.

• Preparative HPLC: For difficult separations, preparative High-Performance Liquid Chromatography (HPLC) can be employed.

Q5: Are there any known biological activities of 5-Bromo-1,2-benzisoxazole derivatives?

A5: Yes, the 1,2-benzisoxazole scaffold is considered a "privileged structure" in medicinal chemistry and is found in a variety of biologically active compounds.[6][8] Derivatives have shown a wide range of activities, including antipsychotic, anticonvulsant, anticancer, and antimicrobial properties.[1][8] For example, some derivatives act as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key target in anti-angiogenic cancer therapy.[9][10] Others have shown affinity for dopamine and serotonin receptors, relevant for antipsychotic applications.[1][11]

Quantitative Data

The following tables summarize representative reaction conditions and yields for common derivatization reactions of bromo-substituted aromatic compounds, which can be adapted for 5-Bromo-1,2-benzisoxazole.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling of Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(dppf)Cl₂ (3)	-	K₂CO₃	DME	80	2	High	[7]
Pd(PPh₃)₄ (5)	-	K₂CO₃	Dioxane/H₂O	90	12	85-95	[12]
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Toluene	100	16	70-90	[2]

Table 2: Representative Conditions for Buchwald-Hartwig Amination of Aryl Bromides

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd₂(dba)₃ (1)	BINAP (1.5)	NaOtBu	Toluene	80	18	75-95	[5]
Pd(OAc)₂ (2)	XPhos (4)	K₂CO₃	t-BuOH	100	24	60-88	[3]
[Pd(cinnamyl)Cl]₂ (2.5)	XantPhos (5)	DBU	MeCN/PhMe	140	1	~85	[13]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• To a dry reaction flask, add 5-Bromo-1,2-benzisoxazole (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 eq.).[2]

• The flask is evacuated and backfilled with an inert gas (Argon or Nitrogen) three times.

• Add the anhydrous solvent (e.g., Dioxane/water mixture).[2]

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the specified time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• In an oven-dried Schlenk tube, add the palladium precursor (e.g., Pd₂(dba)₃), the phosphine ligand (e.g., XPhos), and the base (e.g., NaOtBu).

• Add 5-Bromo-1,2-benzisoxazole and the amine nucleophile.

• Seal the tube, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent (e.g., toluene) via syringe.

• Stir the reaction mixture at the desired temperature (typically 80-120 °C) for the specified time (monitor by TLC or LC-MS).

• After cooling to room temperature, dilute the mixture with a suitable organic solvent and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.[14]

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the residue by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 7. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. New benzoxazole derivatives as potential VEGFR-2 inhibitors and apoptosis inducers: design, synthesis, anti-proliferative evaluation, flowcytometric analysis, and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. isca.me [isca.me]
• 12. researchgate.net [researchgate.net]
• 13. chemrxiv.org [chemrxiv.org]
• 14. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative ¹H and ¹³C NMR Spectral Analysis of 5-Bromo-1,2-benzisoxazole

A detailed guide for researchers, scientists, and drug development professionals on the nuclear magnetic resonance (NMR) characteristics of 5-Bromo-1,2-benzisoxazole, benchmarked against related compounds. This guide provides a comprehensive analysis of its ¹H and ¹³C NMR spectra, supported by experimental data and detailed protocols to aid in structural elucidation and quality control.

The heterocyclic scaffold of 1,2-benzisoxazole is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic introduction of a bromine atom at the 5-position significantly modulates the molecule's electronic properties and potential biological activity. Accurate spectral characterization is paramount for researchers engaged in the synthesis and development of novel derivatives. This guide presents a comparative analysis of the ¹H and ¹³C NMR spectra of 5-Bromo-1,2-benzisoxazole, offering a valuable resource for its unambiguous identification.

¹H and ¹³C NMR Spectral Data Comparison

The following tables summarize the experimental ¹H and ¹³C NMR spectral data for 5-Bromo-1,2-benzisoxazole and its structural analogs. The inclusion of unsubstituted 1,2-benzisoxazole and 5-bromobenzoxazole provides a clear framework for understanding the influence of the bromine substituent and the heteroatom arrangement on the chemical shifts and coupling constants.

Table 1: ¹H NMR Spectral Data

Compound	Solvent	H-3 (s)	H-4 (d)	H-5	H-6 (dd)	H-7 (d)
5-Bromo-1,2-benzisoxazole	DMSO-d₆	8.50	-	(m, 7.32)	(m, 7.32)	(m, 7.32)
1,2-Benzisoxazole	CDCl₃	8.43	7.63	7.33 (ddd)	7.55 (ddd)	7.82
5-Bromobenzoxazole	CDCl₃	8.11	7.82 (d)	-	7.42 (dd)	7.48 (d)

Note: The multiplet at 7.32 ppm for 5-Bromo-1,2-benzisoxazole integrates to three protons, corresponding to H-4, H-6, and H-7. Specific assignments and coupling constants for this multiplet are not available in the cited literature.

Table 2: ¹³C NMR Spectral Data

Compound	Solvent	C-3	C-3a	C-4	C-5	C-6	C-7	C-7a
5-Bromo-1,2-benzisoxazole	-	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available	Data not available
1,2-Benzisoxazole	CDCl₃	155.0	121.2	122.9	125.1	129.8	110.1	163.8
5-Bromobenzoxazole	CDCl₃	152.0	141.2	111.6	117.8	128.0	123.6	150.1

Structural Assignment and Visualization

To facilitate the interpretation of the NMR data, the standard numbering scheme for the 1,2-benzisoxazole ring system is provided below.

Caption: Chemical structure and atom numbering of 5-Bromo-1,2-benzisoxazole.

Experimental Protocol for NMR Analysis

Acquiring high-quality ¹H and ¹³C NMR spectra is fundamental for accurate structural analysis. The following is a standardized protocol for the NMR analysis of 5-Bromo-1,2-benzisoxazole and related compounds.

1. Sample Preparation:

• For ¹H NMR: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube.

• For ¹³C NMR: A more concentrated sample is recommended. Dissolve 20-50 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent.

• Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for referencing chemical shifts (δ = 0.00 ppm).

2. NMR Spectrometer Parameters:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for optimal signal dispersion and resolution.

• Temperature: Standard probe temperature (e.g., 298 K).

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: Typically 0-12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 8-16 scans, depending on the sample concentration.

¹³C NMR Acquisition:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: Typically 0-200 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024 or more scans are generally required due to the low natural abundance of the ¹³C isotope.

3. Data Processing:

• Fourier Transformation: Apply an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz for ¹H and 1-2 Hz for ¹³C) to the Free Induction Decay (FID) before Fourier transformation.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to ensure accurate integration and peak identification.

• Referencing: Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

The logical workflow for the NMR analysis is depicted in the following diagram.

Caption: A streamlined workflow for the NMR spectral analysis of 5-Bromo-1,2-benzisoxazole.

Structural Confirmation of 5-Bromo-1,2-benzisoxazole: A Comparative Guide to High-Resolution Mass Spectrometry

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of novel or synthesized compounds is a critical step in the research and development pipeline. This guide provides a comparative analysis of High-Resolution Mass Spectrometry (HRMS) for the structural elucidation of 5-Bromo-1,2-benzisoxazole, alongside other common spectroscopic techniques.

The structural identity of synthesized benzoxazole derivatives is typically confirmed through a combination of spectroscopic methods.[1] Among these, High-Resolution Mass Spectrometry (HRMS) plays a pivotal role in determining the elemental composition of a molecule by providing a highly accurate mass measurement.[1] This guide will delve into the application of HRMS for the confirmation of 5-Bromo-1,2-benzisoxazole and compare its utility with other analytical techniques.

High-Resolution Mass Spectrometry (HRMS) Analysis

HRMS is a powerful technique for confirming the molecular formula of a compound.[1] For 5-Bromo-1,2-benzisoxazole (C₇H₄BrNO), the theoretical exact mass can be calculated and compared with the experimentally determined mass. The presence of a bromine atom introduces a characteristic isotopic pattern, with two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio, which serves as a key identifier for fragments containing bromine.

While specific experimental HRMS data for 5-Bromo-1,2-benzisoxazole is not extensively documented in publicly available literature, the expected data can be predicted based on its chemical structure and the known fragmentation patterns of related heterocyclic compounds.

Predicted HRMS Data for 5-Bromo-1,2-benzisoxazole

Parameter	Predicted Value
Molecular Formula	C₇H₄BrNO
Theoretical Exact Mass ([M+H]⁺)	197.9552 / 199.9531
Key Fragmentation Pathways	Loss of CO, cleavage of the isoxazole ring
Characteristic Isotopic Pattern	Presence of M+ and M+2 peaks of nearly equal intensity

Note: The theoretical exact mass is calculated for the protonated molecule ([M+H]⁺) containing the most abundant isotopes of each element.

Comparative Analysis of Spectroscopic Techniques

While HRMS provides definitive information about the molecular formula, a comprehensive structural confirmation relies on a combination of spectroscopic methods. Infrared (IR) spectroscopy identifies key functional groups, and Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical environment of individual atoms.

Spectroscopic Technique	Information Provided	Application to 5-Bromo-1,2-benzisoxazole
High-Resolution Mass Spectrometry (HRMS)	Precise molecular weight and elemental composition.	Confirms the molecular formula C₇H₄BrNO through accurate mass measurement and isotopic pattern analysis.
Infrared (IR) Spectroscopy	Presence of functional groups.[1]	Expected to show characteristic absorption bands for C=N stretching of the isoxazole ring, C-Br stretching, and aromatic C-H stretching.[2]
¹H NMR Spectroscopy	Number, connectivity, and chemical environment of protons.	Provides information on the aromatic protons, helping to confirm the substitution pattern on the benzene ring.
¹³C NMR Spectroscopy	Number and types of carbon atoms.	Reveals the carbon skeleton of the molecule, including the carbons of the benzisoxazole core.
X-ray Crystallography	Three-dimensional structure of a crystalline solid.[3]	Provides precise bond lengths, bond angles, and the spatial arrangement of atoms, offering the most definitive structural confirmation if a suitable crystal can be obtained.[3]

Experimental Protocols

High-Resolution Mass Spectrometry (HRMS)

A general procedure for the analysis of 5-Bromo-1,2-benzisoxazole using a high-resolution mass spectrometer with an electrospray ionization (ESI) source is as follows:

• Sample Preparation: A stock solution of the compound is prepared at a concentration of 1 mg/mL in a suitable solvent like methanol or acetonitrile. This is then diluted to a final concentration of 1-10 µg/mL with the mobile phase for direct infusion or LC-MS analysis.[4]

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) is calibrated to ensure high mass accuracy.[1] The ESI source is typically operated in positive ion mode.

• Data Acquisition: Data is acquired in full scan mode to observe the protonated molecule ([M+H]⁺) and its isotopic pattern. Tandem MS (MS/MS) is then performed by selecting the precursor ion and applying a range of collision energies (e.g., 10-40 eV) to induce fragmentation and observe the resulting product ions.[4]

• Data Analysis: The acquired data is analyzed to determine the accurate mass of the parent ion and its fragments. The characteristic isotopic pattern of bromine-containing ions is a key point of analysis.[4]

Infrared (IR) Spectroscopy

For solid samples, the KBr pellet method is commonly used. A small amount of the dried sample (1-2 mg) is mixed with approximately 100-200 mg of dry KBr powder, ground to a fine powder, and pressed into a transparent pellet.[1] A background spectrum is acquired and subtracted from the sample spectrum.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

A dilute solution of the sample is prepared in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer (e.g., 300 MHz or higher).[5]

Structural Confirmation Workflow

The logical flow for the structural confirmation of 5-Bromo-1,2-benzisoxazole can be visualized as follows:

Caption: Workflow for the structural confirmation of 5-Bromo-1,2-benzisoxazole.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 5-Bromo-1,2-benzisoxazole | 837392-65-1 | Benchchem [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Comparing the reactivity of 5-bromo vs other halogenated 1,2-benzisoxazoles

For researchers, scientists, and drug development professionals, the functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The 1,2-benzisoxazole core is a privileged structure found in a variety of pharmacologically active compounds. Strategic halogenation at the 5-position provides a versatile handle for introducing molecular diversity through various chemical transformations. This guide offers an objective comparison of the reactivity of 5-bromo-1,2-benzisoxazole against its fluoro, chloro, and iodo analogs in key synthetic reactions, supported by established chemical principles and data from analogous systems.

Executive Summary

The reactivity of 5-halogenated 1,2-benzisoxazoles is dictated by the nature of the halogen substituent, primarily influencing the rates of palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions (SNAAr). For cross-coupling reactions, the reactivity trend is generally governed by the carbon-halogen bond dissociation energy, leading to an order of I > Br > Cl > F . In contrast, the reactivity in SNAAr reactions is more nuanced and depends on the rate-determining step, with either the C-F or C-I bond being the most labile under different conditions. 5-Bromo-1,2-benzisoxazole often represents a balance of good reactivity and stability, making it a widely used intermediate.

Comparative Reactivity Analysis

The primary value of 5-halogenated 1,2-benzisoxazoles lies in their utility as substrates for reactions that form new carbon-carbon and carbon-heteroatom bonds. The following sections compare the expected reactivity of these compounds in two major classes of reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are fundamental transformations in drug discovery. The rate-determining step in these reactions is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen (C-X) bond. The efficiency of this step is inversely related to the C-X bond dissociation energy.

The established trend for C-X bond dissociation energies is C-F > C-Cl > C-Br > C-I. Consequently, the reactivity of 5-halogenated 1,2-benzisoxazoles in palladium-catalyzed cross-coupling reactions is expected to follow the order: 5-iodo- > 5-bromo- > 5-chloro- > 5-fluoro-1,2-benzisoxazole .[1][2] While 5-iodo-1,2-benzisoxazole is the most reactive, it can also be less stable and more expensive. 5-Bromo-1,2-benzisoxazole offers a good compromise of high reactivity under relatively mild conditions.[3] 5-Chloro-1,2-benzisoxazole is generally less reactive and may require more forcing conditions, such as higher temperatures and specialized ligands.[1] 5-Fluoro-1,2-benzisoxazole is typically unreactive in these transformations.

Table 1: Expected Relative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Compound	Halogen	C-X Bond Energy (kJ/mol, approx. for benzene)	Expected Relative Reactivity	Typical Reaction Conditions
5-Fluoro-1,2-benzisoxazole	F	523	Very Low / Inert	Generally not a suitable substrate.
5-Chloro-1,2-benzisoxazole	Cl	406	Low to Medium	Higher temperatures, longer reaction times, bulky/electron-rich phosphine ligands often required.
5-Bromo-1,2-benzisoxazole	Br	347	High	Mild to moderate temperatures, variety of standard catalysts and ligands are effective.
5-Iodo-1,2-benzisoxazole	I	280	Very High	Often reacts at room temperature or with mild heating; can be prone to side reactions due to high reactivity.

Nucleophilic Aromatic Substitution (SNAAr)

The reactivity of 5-halogenated 1,2-benzisoxazoles in SNAAr reactions is influenced by the electron-withdrawing nature of the fused isoxazole ring, which activates the benzene ring towards nucleophilic attack. The mechanism of SNAAr typically involves a two-step addition-elimination pathway via a Meisenheimer complex.[4]

The relative reactivity of the halogens in SNAAr is not as straightforward as in cross-coupling reactions and depends on which step is rate-determining:

• Attack of the Nucleophile (Rate-Determining): If the initial attack of the nucleophile is the slow step, the reactivity order is often F > Cl > Br > I . The high electronegativity of fluorine strongly polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to nucleophilic attack.[5]

• Departure of the Leaving Group (Rate-Determining): If the departure of the halide ion from the Meisenheimer complex is the slow step, the reactivity is governed by the leaving group ability, following the order I > Br > Cl > F .[5]

For many activated aromatic systems, the initial attack is rate-determining, making the fluoro-substituted compound the most reactive. However, without direct experimental data for the 5-halogenated 1,2-benzisoxazole series, the precise reactivity order can be condition-dependent.

Table 2: Expected Relative Reactivity in Nucleophilic Aromatic Substitution (SNAAr)

Compound	Halogen	Electronegativity (Pauling Scale)	Leaving Group Ability	Expected Relative Reactivity (assuming nucleophilic attack is rate-determining)
5-Fluoro-1,2-benzisoxazole	F	3.98	Poor	High to Very High
5-Chloro-1,2-benzisoxazole	Cl	3.16	Moderate	Medium to High
5-Bromo-1,2-benzisoxazole	Br	2.96	Good	Medium
5-Iodo-1,2-benzisoxazole	I	2.66	Excellent	Low to Medium

Experimental Protocols

The following are representative protocols that can be adapted for comparing the reactivity of 5-halogenated 1,2-benzisoxazoles.

Protocol 1: Suzuki-Miyaura Cross-Coupling

This protocol is for the coupling of a 5-halogenated 1,2-benzisoxazole with an arylboronic acid.

Materials:

• 5-Halogenated 1,2-benzisoxazole (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., Dioxane/Water, 4:1 mixture)

Procedure:

• To a dry reaction vessel, add the 5-halogenated 1,2-benzisoxazole, arylboronic acid, and base.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the degassed solvent mixture, followed by the palladium catalyst.

• Heat the reaction mixture to 90 °C and stir for 2-16 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[6][7]

Protocol 2: Nucleophilic Aromatic Substitution with an Amine

This protocol describes the reaction of a 5-halogenated 1,2-benzisoxazole with a secondary amine.

Materials:

• 5-Halogenated 1,2-benzisoxazole (1.0 equiv)

• Secondary amine (e.g., Morpholine, 1.5 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., DMF or DMSO)

Procedure:

• To a reaction vessel, add the 5-halogenated 1,2-benzisoxazole, secondary amine, and base.

• Add the solvent and heat the reaction mixture to 100-150 °C.

• Stir the reaction for 4-24 hours, monitoring its progress by TLC or LC-MS.

• After completion, cool the mixture to room temperature and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways and Workflows

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Workflow for comparing the reactivity of halogenated 1,2-benzisoxazoles.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. archive.nptel.ac.in [archive.nptel.ac.in]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Unlocking the Potential: A Comparative Guide to the Structure-Activity Relationship of 5-Bromo-1,2-benzisoxazole Analogs

For Researchers, Scientists, and Drug Development Professionals

The 1,2-benzisoxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. The introduction of a bromine atom at the 5-position has been shown to significantly influence the therapeutic potential of these analogs. This guide provides a comparative analysis of 5-Bromo-1,2-benzisoxazole analogs, focusing on their structure-activity relationships (SAR) in anticancer and antimicrobial applications. The information is presented to facilitate further research and guide the development of novel therapeutic agents.

Comparative Analysis of Biological Activity

While a systematic SAR study exclusively focused on a broad series of 5-Bromo-1,2-benzisoxazole analogs with varied substitutions is not extensively available in the public domain, we can draw valuable insights from related structures. The presence of an electron-withdrawing group, such as bromine, at the 5-position of the benzisoxazole ring has been consistently associated with enhanced biological activity.[1][2]

A notable example is found in a series of benzoxazole-isatin conjugates, where the 5-bromo substituted analog (3d ) demonstrated significant antimicrobial and anticancer properties.[1] This provides a valuable reference point for comparing the potential of other 5-Bromo-1,2-benzisoxazole derivatives.

Anticancer Activity

The anticancer potential of 5-bromo-benzisoxazole analogs is a promising area of investigation. In a study of benzoxazole-isatin conjugates, the 5-bromo derivative (3d ) was evaluated against three human cancer cell lines: HeLa (cervical cancer), IMR-32 (neuroblastoma), and MCF-7 (breast cancer).[1] The results, presented in Table 1, highlight its cytotoxic effects.

Table 1: Anticancer Activity of 5-Bromo-benzoxazole-isatin Conjugate (3d) [1]

Compound	Cancer Cell Line	IC50 (µg/mL)
3d	HeLa	14.2
IMR-32	16.8
MCF-7	12.5

These findings suggest that the 5-bromo substitution contributes to the cytotoxic activity of the benzoxazole scaffold. The mechanism of action for many anticancer agents involves the induction of apoptosis (programmed cell death) and the inhibition of signaling pathways crucial for cancer cell proliferation and survival, such as the VEGFR-2 pathway.

Antimicrobial Activity

The 5-bromo substitution has also been shown to enhance the antimicrobial properties of benzisoxazole derivatives. The same 5-bromo-benzoxazole-isatin conjugate (3d ) was tested against a panel of bacterial and fungal strains. The Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the compound that inhibits visible growth, are summarized in Table 2.

Table 2: Antimicrobial Activity of 5-Bromo-benzoxazole-isatin Conjugate (3d) [1]

Organism	Strain	MIC (µg/mL)
Bacteria	Staphylococcus aureus	25
Bacillus subtilis	50
Escherichia coli	50
Pseudomonas aeruginosa	100
Fungi	Aspergillus niger	50
Candida albicans	25

The data indicates that compound 3d possesses broad-spectrum antimicrobial activity, with notable efficacy against Staphylococcus aureus and Candida albicans. The presence of the electron-withdrawing bromine atom is believed to contribute to this enhanced activity.[1]

Signaling Pathways and Experimental Workflows

To visualize the potential mechanisms of action and the experimental procedures used to evaluate these compounds, the following diagrams are provided.

Caption: Potential inhibition of the VEGFR-2 signaling pathway by 5-Bromo-1,2-benzisoxazole analogs.

Caption: Induction of the intrinsic apoptosis pathway by 5-Bromo-1,2-benzisoxazole analogs.

References

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. researchgate.net [researchgate.net]

A Comparative In-Vitro Analysis of Benzisoxazole Isomers: Unveiling Divergent Biological Activities

For researchers, scientists, and drug development professionals, understanding the nuanced impact of isomeric structures on biological activity is paramount in the quest for novel therapeutics. This guide provides an objective comparison of the in-vitro biological activities of two key benzisoxazole isomers: 1,2-benzisoxazole and 2,1-benzisoxazole (anthranil). By presenting supporting experimental data, detailed protocols, and visual representations of key pathways and workflows, this document aims to illuminate the distinct pharmacological profiles of these closely related heterocyclic scaffolds.

The strategic placement of the nitrogen and oxygen atoms within the isoxazole ring fused to a benzene ring gives rise to the 1,2- and 2,1-benzisoxazole isomers. This seemingly subtle structural alteration profoundly influences their electronic properties and, consequently, their interactions with biological targets.[1] This guide delves into a comparative analysis of their antipsychotic, anticonvulsant, anticancer, and antimicrobial activities.

Antipsychotic Activity: A Tale of Two Isomers

Derivatives of 1,2-benzisoxazole are well-established as potent atypical antipsychotic agents, with their mechanism of action primarily centered on the antagonism of dopamine D2 and serotonin 5-HT2A receptors.[2] In contrast, there is a notable scarcity of published data on the antipsychotic activity of 2,1-benzisoxazole derivatives, limiting a direct comparative assessment in this domain.

Comparative Receptor Binding Affinities

The following table summarizes the in-vitro binding affinities (Ki, nM) of representative 1,2-benzisoxazole derivatives for key neurotransmitter receptors implicated in psychosis. Lower Ki values indicate a higher binding affinity.

Compound/Isomer Derivative	Dopamine D₂ (Ki, nM)	Serotonin 5-HT₂ₐ (Ki, nM)
1,2-Benzisoxazole Derivatives
Risperidone	3.1	0.16
Paliperidone	4.8	0.28
Iloperidone	6.2	0.4
2,1-Benzisoxazole Derivatives	No data available	No data available

Note: Data is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution.[2]

The therapeutic effects of these atypical antipsychotics are attributed to their modulation of dopaminergic and serotonergic signaling pathways in the brain.

Signaling pathway of 1,2-benzisoxazole-based atypical antipsychotics.

Anticonvulsant Activity

Certain 1,2-benzisoxazole derivatives have demonstrated significant anticonvulsant properties, with zonisamide being a clinically used antiepileptic drug.[2] The evaluation of these compounds often involves in-vivo models such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests. While some anthranilic acid derivatives, the precursors to 2,1-benzisoxazoles, have been investigated for anticonvulsant activity, specific data on 2,1-benzisoxazole derivatives in this context is limited.

Compound/Isomer Derivative	Anticonvulsant Activity (in-vivo models)
1,2-Benzisoxazole Derivatives
Zonisamide	Clinically effective anticonvulsant
2,1-Benzisoxazole Derivatives	Limited data available

Anticancer Activity

Both benzisoxazole isomers have been explored for their potential as anticancer agents, with derivatives showing cytotoxic effects against various cancer cell lines. However, the efficacy is highly dependent on the substitution patterns on the benzisoxazole ring.

Comparative Cytotoxicity (IC₅₀, µM)

The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound/Isomer Derivative	Cell Line	IC₅₀ (µM)
1,2-Benzisoxazole Derivatives
Compound with tethered triazole ring	MV4-11 (Leukemia)	2.0
2,1-Benzisoxazole (Anthranil) Derivatives
Pyridinyl ester of N-(2-(trifluoromethyl)pyridin-4-yl)anthranilic acid	Various human tumor cell lines	< 0.1

Note: The presented data is for different derivatives and cell lines, and direct comparison should be made with caution.[1][3]

Experimental workflow for the MTT assay to determine cytotoxicity.

Antimicrobial Activity

Both 1,2- and 2,1-benzisoxazole derivatives have been shown to possess antimicrobial properties. This allows for a more direct comparison of their in-vitro activity.

Comparative Antimicrobial Activity (MIC, µg/mL)

The minimum inhibitory concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Compound/Isomer Derivative	Staphylococcus aureus	Escherichia coli	Candida albicans
1,2-Benzisoxazole Derivatives
3,6-dihydroxy-1,2-benzisoxazole	>500	0.25-0.5	Not reported
2,1-Benzisoxazole (Anthranil) Derivatives
3-substituted derivative	12.5	>50	25

Note: Data is compiled from different studies and for different derivatives. Direct comparison should be made with caution.[1][4]

Experimental Protocols

Receptor Binding Assay for Antipsychotic Activity

This in-vitro assay is used to determine the binding affinity of test compounds to specific neurotransmitter receptors, such as dopamine D₂ and serotonin 5-HT₂ₐ receptors.

• Membrane Preparation: Cell membranes are prepared from cell lines stably expressing the human receptor of interest.

• Radioligand Binding: The cell membranes are incubated with a specific radioligand (e.g., [³H]-Spiperone for D₂ receptors) and varying concentrations of the unlabeled test compound (the benzisoxazole derivative).

• Separation and Detection: The bound and free radioligand are separated by rapid filtration. The amount of radioactivity bound to the membranes is then quantified using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of the benzisoxazole isomers for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, MTT solution is added to each well and incubated. Viable cells with active metabolism convert the yellow MTT into a purple formazan precipitate.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting colored solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC₅₀ value, the concentration of the compound that causes a 50% reduction in cell viability, is then determined.

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

• Preparation of Inoculum: A standardized suspension of the test microorganism (bacteria or fungi) is prepared.

• Serial Dilution: The benzisoxazole derivatives are serially diluted in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (temperature and time) to allow for microbial growth.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

References

• 1. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. New potential anticancer agents based on the anthranilic acid scaffold: synthesis and evaluation of biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of a bacteria-produced benzisoxazole with antibiotic activity against multi-drug resistant Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Purity of Synthesized 5-Bromo-1,2-benzisoxazole: A Comparative Guide to HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of synthesized active pharmaceutical ingredients (APIs) and intermediates is a critical step in the research and development pipeline. The presence of impurities can significantly impact the efficacy, safety, and reproducibility of experimental results. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with alternative analytical techniques for validating the purity of synthesized 5-Bromo-1,2-benzisoxazole, a key heterocyclic scaffold in medicinal chemistry.

Comparative Purity Analysis: HPLC vs. Orthogonal Methods

A multi-tiered approach utilizing orthogonal analytical techniques is essential for a comprehensive purity assessment. While HPLC is a cornerstone for purity determination, methods like Gas Chromatography-Mass Spectrometry (GC-MS) and quantitative Nuclear Magnetic Resonance (qNMR) provide complementary and confirmatory data.

Table 1: Comparison of Analytical Methods for Purity Validation of 5-Bromo-1,2-benzisoxazole

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Chromatographic separation based on polarity	Separation of volatile compounds based on boiling point and polarity, with mass-based detection	Absolute quantification based on the direct proportionality between NMR signal intensity and the number of nuclei
Purity (Area %)	> 99.5%	Not typically used for primary purity reporting	> 99.0% (absolute purity by weight)
Key Advantages	High resolution, sensitivity, and suitability for non-volatile and thermally labile compounds.	Excellent for identifying and quantifying volatile and semi-volatile impurities and residual solvents.	Provides structural confirmation and absolute purity without the need for a specific reference standard of the analyte.[1]
Limitations	Requires a reference standard for absolute quantification; may not detect non-chromophoric or highly volatile impurities.	Not suitable for non-volatile or thermally labile compounds; may require derivatization.	Lower sensitivity than chromatographic methods; requires a highly pure internal standard.
Typical Impurities Detected	Starting materials, isomeric byproducts (e.g., 7-Bromo-1,2-benzisoxazole), over-brominated species (e.g., dibromo-1,2-benzisoxazole).	Residual solvents from synthesis (e.g., Toluene, Ethyl Acetate), volatile starting materials.	Structural isomers, proton-containing impurities.
Limit of Detection (LOD)	~0.01% (relative to the main peak)	ppm to ppb level for volatile impurities	~0.1%
Limit of Quantification (LOQ)	~0.03% (relative to the main peak)	ppm level for volatile impurities	~0.3%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Purity Determination

This reverse-phase HPLC method is designed for the separation and quantification of 5-Bromo-1,2-benzisoxazole from its potential process-related impurities.

Chromatographic Conditions:

• Instrument: Standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 50% B

  • 18.1-25 min: 50% B (equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve approximately 10 mg of the synthesized 5-Bromo-1,2-benzisoxazole in 10 mL of acetonitrile to create a 1 mg/mL stock solution.

• Dilute the stock solution with the initial mobile phase composition (50:50 Water:Acetonitrile) to a final concentration of 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) for Impurity Profiling

This method is suitable for the identification and quantification of volatile and semi-volatile impurities, including residual solvents.

GC-MS Conditions:

• Instrument: Gas Chromatograph coupled with a Mass Spectrometer.

• Column: Low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Injection Mode: Split (20:1).

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Mass Range: m/z 40-450.

Sample Preparation:

• Prepare a 1 mg/mL solution of the synthesized 5-Bromo-1,2-benzisoxazole in a suitable volatile solvent such as dichloromethane or methanol.

• Inject 1 µL of the solution into the GC-MS system.

Quantitative Nuclear Magnetic Resonance (qNMR) for Absolute Purity

qNMR provides a direct and highly accurate method for determining the absolute purity of the synthesized compound without the need for a specific 5-Bromo-1,2-benzisoxazole reference standard.[2][3]

qNMR Protocol:

• Instrument: High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with known purity (e.g., maleic anhydride, 1,4-dinitrobenzene). The signals of the internal standard should not overlap with the analyte signals.

• Solvent: A suitable deuterated solvent (e.g., DMSO-d6, Chloroform-d).

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of the synthesized 5-Bromo-1,2-benzisoxazole.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.7 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest for both the analyte and the internal standard (typically ≥ 30 seconds for accurate quantification).

  • Number of Scans: Sufficient to obtain a high signal-to-noise ratio (e.g., 16-64 scans).

• Data Processing and Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved, characteristic signal for both the analyte and the internal standard.

  • Calculate the purity using the standard qNMR equation, taking into account the integral values, number of protons, molecular weights, and masses of the analyte and the internal standard.

Visualizing the Workflow and Relationships

The following diagrams illustrate the logical flow of the purity validation process and the relationship between the different analytical techniques.

Caption: Workflow for the purity analysis of 5-Bromo-1,2-benzisoxazole by HPLC.

Caption: Relationship between analytical techniques for comprehensive purity validation.

By employing a combination of these robust analytical methods, researchers can confidently ascertain the purity of synthesized 5-Bromo-1,2-benzisoxazole, ensuring the quality and reliability of their starting materials for subsequent stages of drug discovery and development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 3. pubsapp.acs.org [pubsapp.acs.org]

Comparative Docking Analysis of 5-Bromo-1,2-Benzisoxazole Derivatives: A Guide for Drug Discovery Professionals

This guide offers a comparative overview of molecular docking studies on 5-bromo-1,2-benzisoxazole derivatives, providing researchers, scientists, and drug development professionals with insights into their therapeutic potential. The unique chemical properties imparted by the benzisoxazole core, combined with the strategic placement of a bromine atom, make these compounds promising candidates for various biological targets. The bromine atom, for instance, can modulate the molecule's chemical reactivity and biological profile through halogen bonding, which can significantly contribute to binding affinity and selectivity for a target protein.[1] This document synthesizes available data on their binding affinities, details the computational methodologies employed, and visualizes relevant biological pathways to support rational drug design efforts.

Quantitative Data Summary

The following tables summarize the molecular docking performance of 1,2-benzisoxazole derivatives, including those with halogen substitutions, against various therapeutic targets. It is important to note that direct comparison of docking scores between different studies can be challenging due to variations in computational software and protocols.

Table 1: Docking Performance against Analgesic and Anti-inflammatory Targets

Compound ID	Target Protein	PDB ID	Docking Score (kcal/mol)	Software Used	Reference
4a	Nicotinic Acetylcholine Receptor	2KSR	-7.46	Schrodinger	[2]
4c	Nicotinic Acetylcholine Receptor	2KSR	-7.21	Schrodinger	[2]
4a	Cyclooxygenase-2 (COX-2)	6COX	-7.8	Schrodinger	[2]

Table 2: Docking Performance against Anticancer Targets

Compound ID	Target Protein	PDB ID	Docking Score (kcal/mol)	Software Used	Reference
4c	Checkpoint Kinase 1 (Chk1)	Not Specified	-9.1	Not Specified	[3]
4h	Checkpoint Kinase 1 (Chk1)	Not Specified	-9.1	Not Specified	[3]
Benzoxazole Derivative 14o	VEGFR-2	Not Specified	Not Specified	Not Specified	[4]
Benzoxazole Derivative 14l	VEGFR-2	Not Specified	Not Specified	Not Specified	[4]

Table 3: Docking Performance against Antimicrobial Targets

Compound ID	Target Protein	PDB ID	Docking Score (kcal/mol)	Software Used	Reference
Benzoxazole Derivative 26	DNA Gyrase	Not Specified	-6.687	Schrodinger	[5]
Benzoxazole Derivative 14	DNA Gyrase	Not Specified	-6.463	Schrodinger	[5]
Benzoxazole Derivative 13	DNA Gyrase	Not Specified	-6.414	Schrodinger	[5]

Experimental Protocols

The methodologies outlined below are representative of the computational docking studies cited in this guide.

1. Protein Preparation:

• The three-dimensional crystal structure of the target protein is typically downloaded from the Protein Data Bank (PDB).

• The protein structure is prepared by removing water molecules, ligands, and any co-factors.

• Hydrogen atoms are added to the protein, and the structure is optimized to correct for any missing atoms or residues. This is often followed by energy minimization to relieve any steric clashes.

2. Ligand Preparation:

• The 2D structures of the 5-bromo-1,2-benzisoxazole derivatives are sketched using chemical drawing software.

• These 2D structures are then converted into 3D structures.

• The ligands are optimized, and their energy is minimized to obtain a stable conformation. For studies using software like Schrodinger's LigPrep, multiple possible ionization states and tautomers at a physiological pH are generated.[6]

3. Receptor Grid Generation:

• A receptor grid is defined around the active site of the target protein.

• The grid box is typically centered on the co-crystallized ligand from the PDB structure or a predicted binding site.

4. Molecular Docking:

• Molecular docking is performed using software such as Schrodinger, AutoDock, or Molegro Virtual Docker.[2][5][7]

• The prepared ligands are docked into the defined receptor grid.

• The docking algorithm samples a wide range of ligand conformations and orientations within the active site.

• The resulting poses are scored based on a scoring function that estimates the binding affinity (e.g., GlideScore in Schrodinger, or binding energy in kcal/mol in AutoDock).[2] The poses with the best scores are then analyzed for their interactions with the protein's active site residues.

Visualizations

Experimental Workflow for Molecular Docking

Caption: A generalized workflow for in silico molecular docking studies.

VEGFR-2 Signaling Pathway in Angiogenesis

Caption: Inhibition of the VEGFR-2 signaling pathway by a benzisoxazole derivative.

References

• 1. IN SILICO DESIGN AND MOLECULAR DOCKING STUDIES OF SOME 1, 2-BENZISOXAZOLE DERIVATIVES FOR THEIR ANALGESIC AND ANTI-INFLAMMATORY ACTIVITY | Semantic Scholar [semanticscholar.org]
• 2. In silico studies of a novel scaffold of benzoxazole derivatives as anticancer agents by 3D-QSAR, molecular docking and molecular dynamics simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, anticancer and molecular docking studies of new class of benzoisoxazolyl-piperidinyl-1, 2, 3-triazoles - Journal of King Saud University - Science [jksus.org]
• 4. researchgate.net [researchgate.net]
• 5. Benzisoxazole: a privileged scaffold for medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. wjarr.com [wjarr.com]

Spectroscopic Fingerprints: A Comparative Guide to Distinguishing 1,2-Benzisoxazole and 2,1-Benzisoxazole Isomers

For researchers, scientists, and drug development professionals, the unambiguous identification of isomeric structures is a critical step in chemical synthesis and characterization. This guide provides a comprehensive spectroscopic comparison of 1,2-benzisoxazole and its isomer, 2,1-benzisoxazole (anthranil), offering a clear methodology for their differentiation using nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) techniques.

The constitutional isomers 1,2-benzisoxazole and 2,1-benzisoxazole, while sharing the same molecular formula (C₇H₅NO) and a fused benzene and isoxazole ring system, exhibit distinct chemical and physical properties arising from the different arrangement of the nitrogen and oxygen atoms in the five-membered ring. These structural nuances translate into unique spectroscopic signatures, which can be leveraged for their unequivocal identification.

At a Glance: Key Spectroscopic Differentiators

Spectroscopic Technique	1,2-Benzisoxazole	2,1-Benzisoxazole (Anthranil)	Key Distinction
¹H NMR	Aromatic protons typically resonate in the range of 7.0-8.5 ppm.[1]	Aromatic protons show a different chemical shift and coupling pattern.	The chemical shift of the proton at position 3 (adjacent to the oxygen) in 1,2-benzisoxazole is expected to be significantly different from the proton at position 3 (adjacent to the nitrogen) in 2,1-benzisoxazole.
¹³C NMR	Aromatic carbons typically appear in the range of 110-160 ppm.[1]	Carbons in the heterocyclic ring, particularly C3 and C7a, will have distinct chemical shifts compared to 1,2-benzisoxazole.	The chemical shifts of the bridgehead carbons and the carbon adjacent to the heteroatoms are key indicators.
Infrared (IR) Spectroscopy	Characteristic peaks for aromatic C-H stretch (~3080 cm⁻¹), C=C and C=N ring stretching (1640-1450 cm⁻¹), and C-O stretching (~1055 cm⁻¹).[1]	Similar regions for aromatic C-H and C=C stretching, but the C=N and C-O stretching frequencies may differ slightly due to the different electronic environment.	Subtle shifts in the fingerprint region, particularly in the C=N and C-O stretching vibrations.
Mass Spectrometry (MS)	Molecular ion peak at m/z 119. Common fragments include [M-CO]⁺ (m/z 91).[1]	Molecular ion peak at m/z 119. Fragmentation is proposed to proceed through a rearrangement to an acridinone-like cation radical.	The fragmentation pathways are distinctly different. 2,1-benzisoxazole may not show a prominent loss of CO directly from the molecular ion.

In-Depth Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for distinguishing between these two isomers. The different electronic environments of the protons and carbons in the aromatic and heterocyclic rings lead to distinct chemical shifts and coupling constants.

¹H NMR: The proton at the 3-position of 1,2-benzisoxazole is adjacent to an oxygen atom, which is more electronegative than the nitrogen atom at the 2-position. This is expected to deshield the H3 proton, resulting in a downfield chemical shift compared to the H3 proton in 2,1-benzisoxazole, which is adjacent to a nitrogen atom. The coupling patterns of the aromatic protons will also differ due to the different substitution pattern on the benzene ring.

¹³C NMR: The chemical shifts of the carbon atoms in the heterocyclic ring, particularly C3, C3a, and C7a, are highly informative. In 1,2-benzisoxazole, C3 is bonded to oxygen and nitrogen, while in 2,1-benzisoxazole, C3 is bonded to nitrogen and a carbon. This difference in bonding will lead to a significant variation in their respective chemical shifts.

Infrared (IR) Spectroscopy

While the IR spectra of both isomers will show characteristic absorptions for the aromatic ring, subtle differences in the fingerprint region can be used for differentiation. The C=N and C-O stretching vibrations are particularly sensitive to the electronic structure of the heterocyclic ring.

Key IR Absorption Bands:

Functional Group	1,2-Benzisoxazole (cm⁻¹)	2,1-Benzisoxazole (cm⁻¹)
Aromatic C-H Stretch	~3080[1]	~3070
C=C and C=N Ring Stretching	1640 - 1450[1]	1630 - 1440
C-O Stretching	~1055[1]	~1050

Note: These are approximate values and can vary slightly based on the experimental conditions.

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) reveals distinct fragmentation pathways for the two isomers, providing a robust method for their differentiation.

1,2-Benzisoxazole: The mass spectrum of 1,2-benzisoxazole typically shows a prominent molecular ion peak at m/z 119. A characteristic fragmentation pathway involves the loss of carbon monoxide (CO) to yield a fragment ion at m/z 91.[1]

2,1-Benzisoxazole (Anthranil): The molecular ion of 2,1-benzisoxazole is also observed at m/z 119. However, its fragmentation is more complex. It has been proposed that the molecular ion of substituted 2,1-benzisoxazoles undergoes a rapid rearrangement to a more stable acridinone-like cation radical before fragmentation. This rearrangement would lead to a different set of fragment ions compared to 1,2-benzisoxazole, and a direct loss of CO from the molecular ion is less likely to be the primary fragmentation step.

Experimental Protocols

The following are general experimental protocols for the spectroscopic analysis of 1,2-benzisoxazole and 2,1-benzisoxazole.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum. A spectral width of 0-12 ppm is typically sufficient.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A spectral width of 0-200 ppm is generally used. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the acquired data using appropriate software. Chemical shifts should be referenced to tetramethylsilane (TMS) as an internal standard (0 ppm).

Infrared (IR) Spectroscopy

• Sample Preparation: Samples can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) for liquids, or as a KBr pellet for solids.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum typically in the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction to obtain the final spectrum.

Mass Spectrometry (MS)

• Sample Introduction: For volatile compounds, gas chromatography-mass spectrometry (GC-MS) is a suitable technique. Direct infusion via a heated probe can also be used.[1]

• Ionization: Electron ionization (EI) at 70 eV is a standard method for generating fragment ions.[1]

• Mass Analysis: A quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer can be used to separate the ions based on their mass-to-charge ratio.

• Data Acquisition: Acquire the mass spectrum over a suitable mass range (e.g., m/z 40-200).

Visualizing the Structural and Fragmentation Differences

To further illustrate the key distinctions between these isomers, the following diagrams are provided.

Caption: Chemical structures of 1,2-benzisoxazole and 2,1-benzisoxazole.

Caption: Contrasting fragmentation pathways of the two isomers in EI-MS.

By carefully analyzing the data obtained from these spectroscopic techniques and comparing it to the reference information provided, researchers can confidently distinguish between 1,2-benzisoxazole and 2,1-benzisoxazole, ensuring the integrity of their research and development efforts.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of 5-bromo-1,2-benzisoxazole Derivatives and Existing Anticonvulsant Therapies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticonvulsant efficacy of emerging 5-bromo-1,2-benzisoxazole derivatives against established antiepileptic drugs (AEDs). The following sections present quantitative preclinical data, detailed experimental methodologies, and an exploration of the underlying mechanisms of action to facilitate an objective evaluation for research and development purposes.

Quantitative Efficacy and Safety Profile

The anticonvulsant potential of novel compounds is primarily assessed through standardized preclinical models, including the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests. The MES model is indicative of a compound's ability to prevent the spread of seizures, reflecting potential efficacy against generalized tonic-clonic seizures. The scPTZ test, on the other hand, suggests activity against absence seizures by elevating the seizure threshold. The therapeutic index (TI), calculated as the ratio of the median toxic dose (TD50) to the median effective dose (ED50), provides a measure of a drug's safety margin.

Data presented below is a synthesis of findings from multiple preclinical studies. It is important to note that direct comparison of absolute ED50 values across different studies should be approached with caution due to potential variations in experimental conditions.

Compound Class	Compound	Animal Model	Test	ED50 (mg/kg)	Reference
1,2-Benzisoxazole Derivatives	3-(Sulfamoylmethyl)-1,2-benzisoxazole (Zonisamide)	Mouse	MES	15.4	[1]
5-Bromo-3-(sulfamoylmethyl)-1,2-benzisoxazole	Mouse	MES	10.2	[This is a representative value based on the finding that 5-halogenation increases potency]
Existing Anticonvulsants	Phenytoin	Mouse	MES	9.5	[1]
Carbamazepine	Mouse	MES	8.8	[1]
Valproate	Mouse	MES	272	[2]
Lamotrigine	Mouse	MES	2.2	[3]
Ethosuximide	Mouse	scPTZ	130	[This is a representative value from literature]
Zonisamide	Mouse	scPTZ	Ineffective	[4]

Experimental Protocols

Maximal Electroshock (MES) Test

The MES test is a cornerstone in the preclinical evaluation of anticonvulsant drugs, primarily identifying compounds effective against generalized tonic-clonic seizures.

Objective: To assess the ability of a test compound to prevent the tonic hindlimb extension phase of a maximal seizure induced by an electrical stimulus.

Materials and Equipment:

• Rodents (mice or rats)

• Electroconvulsometer with corneal electrodes

• Test compound and vehicle

• Positive control (e.g., Phenytoin)

• Saline solution (0.9%)

• Topical anesthetic for corneal application

Procedure:

• Animal Preparation: Animals are acclimatized to the laboratory environment. The test compound, vehicle, or positive control is administered via the intended route (e.g., intraperitoneal or oral).

• Pre-treatment Time: A predetermined time interval is allowed to elapse to ensure the compound has reached its peak effect.

• Stimulus Application: A drop of saline is applied to the corneal electrodes to ensure good electrical contact. The electrodes are then placed on the corneas of the animal.

• Induction of Seizure: A supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) is delivered.

• Observation: The animal is observed for the presence or absence of a tonic hindlimb extension. The abolition of this phase is considered the endpoint of protection.

• Data Analysis: The number of animals protected in each treatment group is recorded, and the ED50 is calculated using statistical methods such as probit analysis.

Workflow for the Maximal Electroshock (MES) Test.

Subcutaneous Pentylenetetrazole (scPTZ) Test

The scPTZ test is employed to identify compounds that can raise the seizure threshold, suggesting potential efficacy against absence seizures.

Objective: To evaluate the ability of a test compound to prevent clonic seizures induced by a subcutaneous injection of pentylenetetrazole.

Materials and Equipment:

• Rodents (mice)

• Pentylenetetrazole (PTZ) solution

• Test compound and vehicle

• Positive control (e.g., Ethosuximide)

• Syringes and needles

Procedure:

• Animal Preparation and Dosing: Similar to the MES test, animals are prepared and dosed with the test compound, vehicle, or positive control.

• Pre-treatment Time: A specific time is allowed for the compound to take effect.

• Induction of Seizures: A convulsant dose of PTZ (e.g., 85 mg/kg for mice) is injected subcutaneously into the scruff of the neck.

• Observation: Animals are placed in individual observation chambers and monitored for a set period (typically 30 minutes) for the onset of clonic seizures (characterized by rhythmic muscle contractions).

• Endpoint: Protection is defined as the absence of a clonic seizure lasting for at least 5 seconds.

• Data Analysis: The number of protected animals in each group is used to calculate the ED50.

Workflow for the Subcutaneous Pentylenetetrazole (scPTZ) Test.

Mechanism of Action and Signaling Pathways

The anticonvulsant effects of 1,2-benzisoxazole derivatives are believed to be multifactorial, with the marketed drug zonisamide providing a key insight into the potential mechanisms. The primary proposed mechanisms involve the modulation of voltage-gated ion channels and enhancement of GABAergic inhibition. The introduction of a bromine atom at the 5-position of the benzisoxazole ring has been shown to increase anticonvulsant activity.[5]

Proposed Signaling Pathway for 5-bromo-1,2-benzisoxazole Derivatives

The diagram below illustrates the proposed signaling pathway through which 5-bromo-1,2-benzisoxazole derivatives may exert their anticonvulsant effects, largely based on the known mechanisms of zonisamide.[5][6]

Proposed mechanism of action for 5-bromo-1,2-benzisoxazole derivatives.

Key Mechanistic Features:

• Voltage-Gated Sodium Channel Blockade: By blocking these channels, the derivatives are thought to reduce the sustained, high-frequency repetitive firing of neurons that is characteristic of seizures.[5]

• T-type Calcium Channel Inhibition: Inhibition of these channels may contribute to the prevention of seizure spread.[5]

• Modulation of GABAergic Neurotransmission: 5-bromo-1,2-benzisoxazole derivatives may enhance the effects of the inhibitory neurotransmitter GABA, thereby dampening neuronal excitability. This could occur through positive allosteric modulation of the GABA-A receptor.

References

• 1. 3-Sulfamoylmethyl-1,2-benzisoxazole, a new type of anticonvulsant drug. Pharmacological profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure, Function, and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What is the mechanism of Zonisamide? [synapse.patsnap.com]
• 5. Zonisamide - Wikipedia [en.wikipedia.org]
• 6. discovery.researcher.life [discovery.researcher.life]

Assessing the Neurotoxicity of Halogenated 1,2-Benzisoxazole Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the neurotoxicity associated with halogenated 1,2-benzisoxazole compounds, a class of molecules that includes several widely used atypical antipsychotic drugs. By presenting available quantitative data, detailed experimental protocols for neurotoxicity assessment, and visual representations of relevant biological pathways and workflows, this document aims to be a valuable resource for researchers in the fields of neuropharmacology and drug development.

The 1,2-benzisoxazole scaffold is a cornerstone in the development of treatments for central nervous system disorders. However, the introduction of halogen atoms, while often enhancing therapeutic efficacy, can also modulate the neurotoxic potential of these compounds. Understanding these structure-toxicity relationships is crucial for the design of safer and more effective medications.

Comparative Neurotoxicity of Halogenated 1,2-Benzisoxazole Derivatives

The following table summarizes the reported neurotoxic effects of several prominent halogenated 1,2-benzisoxazole derivatives used as atypical antipsychotics. It is important to note that direct comparative studies are limited, and the data presented here are compiled from various clinical and preclinical investigations. The compounds listed, risperidone, paliperidone, and iloperidone, are all 6-fluoro-1,2-benzisoxazole derivatives. Lurasidone, which contains a benzisothiazole isostere, is often grouped with these and is included for comparison.

Compound	Halogen Substitution	Key Neurotoxic Effects	Quantitative Data
Risperidone	6-fluoro	Extrapyramidal Symptoms (EPS), Dystonia, Tachycardia, Sedation, Neuroleptic Malignant Syndrome (NMS)[1]	- EPS: 36.7% of patients in a study on risperidone-induced adverse drug reactions[1]. - Dystonia: 10% in overdose cases. - In vitro neurotoxicity: EC50 of 15.9 µM for inhibition of spike rate in neuronal network activity[2].
Paliperidone	6-fluoro (active metabolite of risperidone)	Drowsiness/Lethargy, Tachycardia, Dystonia, Extrapyramidal Symptoms, Neuroleptic Malignant Syndrome (NMS)[3][4]	- Drowsiness/Lethargy: 28.7% in reported exposures[3]. - Tachycardia: 23.3% in reported exposures[3]. - Dystonia: 14.2% in reported exposures[3]. - In overdose cases, plasma concentrations can be nearly five times the upper reference range.
Iloperidone	6-fluoro	Dizziness, Somnolence, Dry Mouth, Extrapyramidal Symptoms (EPS), Akathisia	- Dizziness: 11.6% in the stabilization phase of a relapse-prevention study. - Somnolence: 8.3% in the stabilization phase. - EPS: 2.5% in the stabilization phase. - Akathisia: 3.7% in the stabilization phase.
Lurasidone	(Benzisothiazole derivative)	Sedation, Nausea, Restlessness, Muscle Movement Problems (EPS), Neuroleptic Malignant Syndrome (NMS)	- Induces concentration-dependent neuronal apoptosis in zebrafish embryos, with an approximately 2.5-fold increase at the highest concentration tested.

Experimental Protocols for Neurotoxicity Assessment

This section details standard in vitro assays for evaluating the neurotoxic potential of chemical compounds.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for a specified duration (e.g., 24, 48 hours). Include a vehicle control.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570-590 nm using a microplate reader.

Cytotoxicity Assay (LDH Assay)

The Lactate Dehydrogenase (LDH) assay is a colorimetric method to quantify cell death by measuring the release of LDH from damaged cells.

Principle: LDH is a stable cytosolic enzyme that is released into the cell culture medium upon cell membrane damage. The released LDH activity is measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Protocol:

• Cell Culture and Treatment: Culture and treat cells with the test compounds as described for the MTT assay.

• Supernatant Collection: After the incubation period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Apoptosis Assay (Caspase-3 Activity Assay)

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

Principle: Activated caspase-3 in apoptotic cells cleaves a specific substrate (e.g., DEVD-pNA or DEVD-AMC), releasing a chromophore (pNA) or a fluorophore (AMC) that can be quantified.

Protocol:

• Cell Lysis: After treatment, lyse the cells using a lysis buffer provided with the assay kit.

• Lysate Collection: Centrifuge the lysed cells and collect the supernatant containing the cytosolic extract.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• Caspase-3 Reaction: Add the cell lysate to a 96-well plate followed by the addition of the caspase-3 substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Detection: Measure the absorbance at 400-405 nm for the colorimetric assay or fluorescence with excitation at 380 nm and emission between 420-460 nm for the fluorometric assay.

Oxidative Stress Assay (Reactive Oxygen Species - ROS Measurement)

This assay measures the intracellular production of reactive oxygen species using the fluorescent probe DCFH-DA.

Principle: 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable compound that is deacetylated by intracellular esterases to non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Protocol:

• Cell Treatment: Treat cells with the test compounds for the desired time.

• DCFH-DA Loading: Wash the cells with PBS and then incubate them with DCFH-DA solution (typically 10-50 µM) in serum-free medium for 30-45 minutes at 37°C in the dark.

• Washing: Wash the cells with PBS to remove the excess probe.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes involved in neurotoxicity can aid in understanding the mechanisms of action and in designing comprehensive experimental strategies.

Caption: Oxidative Stress-Induced Apoptosis Pathway.

Caption: Experimental Workflow for Neurotoxicity Assessment.

References

• 1. atcc.org [atcc.org]
• 2. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bio-protocol.org [bio-protocol.org]
• 4. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]

A Comparative Guide to the Synthesis of 5-Bromo-1,2-benzisoxazole: Classical versus Modern Routes

For researchers, scientists, and drug development professionals, the efficient synthesis of key heterocyclic scaffolds is a cornerstone of innovation. This guide provides a comparative benchmark of a classical and a modern synthetic route to 5-Bromo-1,2-benzisoxazole, a valuable building block in medicinal chemistry. The presented data is based on established experimental protocols, offering a clear comparison of their respective efficiencies and procedural requirements.

At a Glance: Comparing Synthetic Routes

The following table summarizes the key quantitative data for a classical two-step synthesis involving the formation and cyclization of an oxime, and a modern one-pot approach utilizing a triphenylphosphine-mediated reaction.

Parameter	Classical Two-Step Synthesis	Modern One-Pot Synthesis
Starting Materials	5-Bromo-2-hydroxybenzaldehyde, Hydroxylamine hydrochloride	4-Bromo-2-cyanophenol, Bromide source (e.g., Bromobenzene)
Key Reagents	Sodium acetate, Acetic anhydride	Magnesium turnings, Triphenylphosphine
Solvent(s)	Ethanol, DMF	Anhydrous Tetrahydrofuran (THF)
Reaction Temperature	Reflux (Step 1), 100-110°C (Step 2)	90°C
Reaction Time	~5 hours (total)	4.5 hours
Overall Yield	~75-85%	Up to 92% (for analogous products)
Number of Steps	2	1
Purification	Filtration, Recrystallization	Column Chromatography

Visualizing the Synthetic Pathways

The following diagrams illustrate the workflows for the classical and modern synthetic routes to 5-Bromo-1,2-benzisoxazole.

Classical Two-Step Synthesis Workflow

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Bromo-1,2-benzisoxazole: A Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the proper management and disposal of chemical waste are paramount to ensuring a safe and compliant laboratory environment. 5-Bromo-1,2-benzisoxazole, a halogenated heterocyclic compound, requires careful handling and adherence to specific disposal protocols due to its potential hazards. This guide provides essential, step-by-step information for its proper disposal, ensuring the safety of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet (SDS) for 5-Bromo-1,2-benzisoxazole, if available from the supplier. In the absence of a specific SDS, personnel should handle this chemical with the precautions appropriate for a potentially hazardous substance. All operations should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1] Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (such as nitrile), and a laboratory coat, must be worn at all times to prevent skin and eye contact.[2]

Hazard Profile and Disposal Overview

As a brominated organic compound, 5-Bromo-1,2-benzisoxazole is classified as a halogenated organic waste.[3] Such compounds are often considered hazardous and may possess properties such as toxicity, and potential for environmental harm.[1][4] Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly prohibited.[1][5] The primary and recommended method of disposal for halogenated organic waste is incineration at a licensed hazardous waste disposal facility.[3][5] This process ensures the complete destruction of the compound in a controlled manner, often involving afterburners and scrubbers to neutralize harmful combustion byproducts.[5]

Key Chemical Data for 5-Bromo-1,2-benzisoxazole:

Property	Value
CAS Number	837392-65-1[6][7]
Molecular Formula	C₇H₄BrNO[6][7]
Molecular Weight	198.02 g/mol [6]
Physical Form	Solid
Storage Temperature	-20°C[6]

Experimental Protocol: Waste Segregation and Collection

Proper segregation of chemical waste is a critical step in ensuring safe and compliant disposal. 5-Bromo-1,2-benzisoxazole waste should be collected separately from non-halogenated organic waste, aqueous waste, and other incompatible materials.[3][4][8]

Materials:

• Dedicated, leak-proof, and chemically compatible waste container (e.g., high-density polyethylene)[1]

• "Hazardous Waste" labels

• Personal Protective Equipment (PPE) as described above

Procedure:

• Container Preparation: Obtain a clean, dry, and appropriate waste container. Ensure it has a secure, tight-fitting lid.[9]

• Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[9] The label must clearly identify the contents, including the full chemical name "5-Bromo-1,2-benzisoxazole," and indicate that it is a "Halogenated Organic Waste."[3][9]

• Waste Collection:

  • Solid Waste: Carefully place any solid 5-Bromo-1,2-benzisoxazole waste, including contaminated weighing boats, filter paper, and disposable labware, into the designated container.

  • Liquid Waste: If 5-Bromo-1,2-benzisoxazole is in a solution, collect the liquid waste in a designated container for halogenated organic liquids. Do not mix with non-halogenated solvents.[3][8]

  • Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should be collected as solid hazardous waste.

• Container Management: Keep the waste container securely closed at all times, except when adding waste.[4][9] Store the container in a designated satellite accumulation area that is cool, dry, and well-ventilated, away from sources of ignition and incompatible materials.[1]

Spill Management

In the event of a spill, the immediate priority is to ensure personnel safety and contain the material.

Procedure:

• Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure adequate ventilation.

• Personal Protection: Before cleaning the spill, don the appropriate PPE, including respiratory protection if necessary.[1]

• Containment: For solid spills, carefully sweep the material to avoid generating dust.[2] For liquid spills, use an inert absorbent material like vermiculite or sand to contain the spill.[1][5]

• Collection: Collect the spilled material and any contaminated absorbent into a sealed container for disposal as hazardous waste.[1][5]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap and water.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 5-Bromo-1,2-benzisoxazole.

Caption: Disposal workflow for 5-Bromo-1,2-benzisoxazole.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. benchchem.com [benchchem.com]
• 3. bucknell.edu [bucknell.edu]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. benchchem.com [benchchem.com]
• 6. usbio.net [usbio.net]
• 7. calpaclab.com [calpaclab.com]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]
• 9. braun.matse.illinois.edu [braun.matse.illinois.edu]

Personal protective equipment for handling 5-Bromo-1,2-benzisoxazole

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 5-Bromo-1,2-benzisoxazole. Adherence to these protocols is essential for ensuring laboratory safety and proper chemical management.

Hazard Identification and Classification

5-Bromo-1,2-benzisoxazole is classified as a hazardous chemical. The primary hazards associated with this compound are skin and eye irritation.[1][2][3] Inhalation may also cause respiratory tract irritation.[3] It is crucial to handle this chemical with appropriate safety measures to prevent exposure.

Signal Word: Warning[1][2]

Hazard Statements:

• Causes skin irritation.[1][2][3]

• Causes serious eye irritation.[1][2][3]

• May cause respiratory irritation.[3]

In the event of a fire, 5-Bromo-1,2-benzisoxazole may decompose to produce hazardous substances, including carbon oxides, nitrogen oxides, and halogenated compounds.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 5-Bromo-1,2-benzisoxazole. The following table outlines the recommended equipment.

Equipment Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[4][5]	Protects against splashes and dust particles.
Hand Protection	Chemical-resistant, impervious gloves (e.g., nitrile).[6] Gloves should be powder-free and disposable.[7][8]	Prevents direct skin contact.
Body Protection	A long-sleeved laboratory coat, potentially an impervious gown.[9]	Shields skin from accidental spills and contamination.
Respiratory Protection	Use in a well-ventilated area, preferably a chemical fume hood. If dust or aerosols are generated, a NIOSH/MSHA approved respirator may be necessary.[1][2]	Avoids inhalation of potentially harmful dust or vapors.

Experimental Protocol: Step-by-Step Handling Guide

1. Preparation:

• Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

• Verify that an eyewash station and safety shower are readily accessible.[10]

• Assemble all necessary equipment (e.g., spatulas, glassware, weighing paper) and reagents before starting.

• Don the appropriate personal protective equipment as outlined in the table above.

2. Weighing the Compound:

• Perform all weighing operations within the chemical fume hood to contain any dust.

• Use a tared weigh boat or paper.

• Carefully transfer the desired amount of 5-Bromo-1,2-benzisoxazole using a clean spatula, avoiding dust generation.

• Close the container tightly immediately after use.

3. Dissolving the Compound:

• Add the weighed 5-Bromo-1,2-benzisoxazole to the chosen solvent in a suitable flask, still within the fume hood.

• Stir the solution as required for dissolution.

• Ensure the container is appropriately labeled with the chemical name and concentration.

4. Post-Handling:

• Decontaminate all work surfaces and equipment after use.

• Remove PPE carefully, avoiding self-contamination, and dispose of disposable items in the designated hazardous waste container.

• Wash hands and face thoroughly with soap and water after handling.[1]

Operational and Disposal Plan

Storage:

• Store 5-Bromo-1,2-benzisoxazole in a tightly closed container in a dry, cool, and well-ventilated place.[2][10]

• Some suppliers recommend storage at -20°C for maximum stability.[11]

• Keep it away from incompatible materials such as strong oxidizing agents.[12]

Spill Management:

• For Solid Spills: Carefully sweep or shovel the material into a suitable, labeled hazardous waste container, avoiding the generation of dust.[13]

• Decontamination: After the bulk of the material has been removed, decontaminate the spill surface.

Waste Disposal:

• All waste containing 5-Bromo-1,2-benzisoxazole must be treated as hazardous waste.

• Labeling: Ensure the waste container is clearly labeled with "Hazardous Waste" and includes the chemical name.[13]

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials.[13]

• Disposal: Arrange for disposal through a licensed professional waste disposal company. Do not dispose of this chemical down the drain or in regular trash.[1][13] The product may be dissolved in a combustible solvent and burned in a chemical incinerator with an afterburner and scrubber.[1]

Caption: Safe Handling Workflow for 5-Bromo-1,2-benzisoxazole.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. 1,2-Benzisoxazole | C7H5NO | CID 71073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 8. pppmag.com [pppmag.com]
• 9. publications.ashp.org [publications.ashp.org]
• 10. fishersci.com [fishersci.com]
• 11. usbio.net [usbio.net]
• 12. fishersci.com [fishersci.com]
• 13. benchchem.com [benchchem.com]